Manifaxine

• CAS: 135306-42-2

Core Science & Biosynthesis

Manifaxine: A Technical Guide to its Core Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Manifaxine (developmental code name GW-320,659) is a norepinephrine-dopamine reuptake inhibitor (NDRI) developed by GlaxoSmithKline.[1][2] Structurally derived from radafaxine, a metabolite of bupropion, manifaxine was investigated for the treatment of attention-deficit/hyperactivity disorder (ADHD) and obesity.[1][2][3] Although clinical development was discontinued, its targeted mechanism of action as an NDRI remains a subject of scientific interest. This document provides an in-depth technical overview of the core mechanism of action of manifaxine, based on available information and data from its structural analogs, bupropion and radafaxine. It is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of its pharmacology.

Core Mechanism of Action: Norepinephrine and Dopamine Reuptake Inhibition

Manifaxine's primary mechanism of action is the inhibition of the presynaptic norepinephrine transporter (NET) and the dopamine transporter (DAT).[1][4] These transporters are responsible for the reuptake of norepinephrine (NE) and dopamine (DA), respectively, from the synaptic cleft back into the presynaptic neuron, which terminates their signaling. By blocking these transporters, manifaxine increases the extracellular concentrations of NE and DA, thereby enhancing noradrenergic and dopaminergic neurotransmission.[5] This dual action is characteristic of the NDRI class of compounds. Unlike many other antidepressants, manifaxine and its analogs have negligible affinity for the serotonin transporter (SERT), leading to a distinct pharmacological profile devoid of significant serotonergic side effects.

Quantitative Pharmacological Data

While specific binding affinity (Ki) and reuptake inhibition (IC50) values for manifaxine are not publicly available, data from its close structural analogs, bupropion and radafaxine, provide a strong indication of its expected pharmacological profile.

Table 1: Comparative in vitro Potency of Manifaxine Analogs

Compound	DAT Inhibition (IC50)	NET Inhibition (IC50)	SERT Inhibition (IC50)
Bupropion	~305 nM - 945 nM	~443 nM - 3,715 nM	>10,000 nM[6]
Radafaxine	Lower potency than bupropion	Higher potency than bupropion	Not specified, presumed negligible

Data compiled from various sources and should be considered approximate.

Radafaxine is reported to have approximately 70% of the efficacy of bupropion in blocking dopamine reuptake and 392% of the efficacy in blocking norepinephrine reuptake, indicating a preference for NET inhibition.[7] It is plausible that manifaxine shares this characteristic of being a more potent NET inhibitor than a DAT inhibitor.

Experimental Protocols

The following are detailed methodologies for key experiments typically used to characterize the mechanism of action of compounds like manifaxine.

Radioligand Binding Assay for Monoamine Transporters

This assay determines the binding affinity (Ki) of a test compound for the norepinephrine, dopamine, and serotonin transporters.

Objective: To quantify the affinity of a test compound for NET, DAT, and SERT.

Materials:

• Cell membranes prepared from cell lines stably expressing human NET, DAT, or SERT (e.g., HEK293 cells).

• Radioligands: [³H]Nisoxetine (for NET), [³H]WIN 35,428 (for DAT), [³H]Citalopram (for SERT).

• Test compound (Manifaxine).

• Non-specific binding control: Desipramine (for NET), GBR 12909 (for DAT), Fluoxetine (for SERT).

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

• Glass fiber filters.

• Scintillation counter and scintillation fluid.

Procedure:

• Cell membrane preparations are incubated with a fixed concentration of the appropriate radioligand and varying concentrations of the test compound in the assay buffer.

• To determine non-specific binding, a parallel set of incubations is performed in the presence of a high concentration of the respective non-specific binding control.

• The incubation is carried out at a specific temperature (e.g., room temperature or 4°C) for a defined period to reach equilibrium.

• The reaction is terminated by rapid filtration through glass fiber filters using a cell harvester.

• The filters are washed with ice-cold assay buffer to remove unbound radioligand.

• The radioactivity trapped on the filters is quantified using a liquid scintillation counter.

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis of the competition binding data.

• The binding affinity (Ki) is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Neurotransmitter Uptake Inhibition Assay

This assay measures the functional potency (IC50) of a test compound to inhibit the reuptake of norepinephrine and dopamine into cells.

Objective: To determine the potency of a test compound to inhibit NET- and DAT-mediated neurotransmitter uptake.

Materials:

• Cell lines stably expressing human NET or DAT (e.g., HEK293 cells).

• Radiolabeled neurotransmitters: [³H]Norepinephrine and [³H]Dopamine.

• Test compound (Manifaxine).

• Uptake buffer (e.g., Krebs-Ringer-HEPES buffer).

• Cell culture plates (24- or 96-well).

• Scintillation counter and scintillation fluid.

Procedure:

• Cells expressing the transporter of interest are plated in multi-well plates and allowed to adhere.

• The cells are washed with uptake buffer and then pre-incubated with varying concentrations of the test compound or vehicle for a short period (e.g., 10-20 minutes) at a controlled temperature (e.g., 37°C).

• The uptake reaction is initiated by adding a fixed concentration of the radiolabeled neurotransmitter.

• The incubation is allowed to proceed for a short, linear uptake period (e.g., 5-10 minutes).

• The uptake is terminated by rapidly aspirating the buffer and washing the cells with ice-cold buffer to remove extracellular radiolabeled neurotransmitter.

• The cells are lysed, and the intracellular radioactivity is quantified by liquid scintillation counting.

• The concentration of the test compound that inhibits 50% of the specific neurotransmitter uptake (IC50) is determined by non-linear regression analysis.

Visualizations of Pathways and Workflows

Signaling Pathway of Manifaxine

References

• 1. Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Serotonin–norepinephrine–dopamine reuptake inhibitor - Wikipedia [en.wikipedia.org]
• 3. Validation of a fluorescence-based high-throughput assay for the measurement of neurotransmitter transporter uptake activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. americanaddictioncenters.org [americanaddictioncenters.org]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Radafaxine - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide on the Pharmacodynamics and Pharmacokinetics of Manifaxine

Authored for Researchers, Scientists, and Drug Development Professionals

Compound: Manifaxine (GW-320,659) Chemical Name: (2S,3S,5R)-2-(3,5-difluorophenyl)-3,5-dimethylmorpholin-2-ol[1] Therapeutic Class: Norepinephrine-Dopamine Reuptake Inhibitor (NDRI)[2] Development Status: Discontinued. Previously in Phase II clinical trials for Attention-Deficit/Hyperactivity Disorder (ADHD) and obesity[1][3].

Executive Summary

Manifaxine (GW-320,659) is a selective norepinephrine-dopamine reuptake inhibitor (NDRI) developed by GlaxoSmithKline.[1][2] It is a structural analogue of radafaxine, which is an active metabolite of bupropion.[1][4] Investigated for ADHD and obesity, Manifaxine demonstrated a favorable safety and tolerability profile in early-stage clinical trials.[1][2] However, its development was halted, and no further results have been reported following initial Phase II studies.[1][2] This document synthesizes the available public data on the pharmacodynamic and pharmacokinetic properties of Manifaxine to serve as a technical resource for drug development professionals.

Pharmacodynamics

The primary mechanism of action for Manifaxine is the inhibition of norepinephrine (NE) and dopamine (DA) transporters (NET and DAT, respectively).[2][5] By blocking these transporters, Manifaxine increases the extracellular concentrations of NE and DA in the synapse, particularly in brain regions critical for attention, executive function, and reward, such as the prefrontal cortex.

Receptor and Transporter Binding Profile

While specific Ki values for Manifaxine are not widely published, its classification as a highly selective NDRI suggests high affinity for NET and DAT with negligible activity at other neurotransmitter receptors.[5] The table below presents a hypothetical binding profile consistent with compounds of this class, for illustrative purposes.

Target	Binding Affinity (Ki, nM) - Illustrative
Norepinephrine Transporter (NET)	5.2
Dopamine Transporter (DAT)	14.8
Serotonin Transporter (SERT)	> 1000
Muscarinic M1 Receptor	> 1000
Histamine H1 Receptor	> 1000
Alpha-1 Adrenergic Receptor	> 800
Note: These values are illustrative, based on the known selectivity of NDRI class agents, as specific public data for Manifaxine is limited.

Signaling Pathway

Manifaxine's therapeutic effects are mediated by the enhancement of noradrenergic and dopaminergic signaling. The blockade of NET and DAT on the presynaptic neuron prevents the reuptake of norepinephrine and dopamine from the synaptic cleft, leading to prolonged and enhanced signaling at postsynaptic receptors.

Manifaxine's inhibition of NET and DAT enhances neurotransmission.

Pharmacokinetics

Limited pharmacokinetic data is available from Phase I and II clinical studies. The profile is generally characterized by oral administration and metabolism-driven clearance.

Absorption, Distribution, Metabolism, and Excretion (ADME)

PK Parameter	Human Data (where available)	Preclinical Species (Rat/Rabbit) - Illustrative
Bioavailability (F%)	Data not published	~60-70% (Rat)
Time to Peak (Tmax)	~4 to 8 hours (similar to related compounds)[6]	2-4 hours
Protein Binding (%)	Data not published	~85%
Volume of Distribution (Vd)	Data not published	Moderate to High
Primary Metabolism	Hepatic; likely via Cytochrome P450 (CYP) enzymes[7]	Hepatic; CYP-mediated oxidation and conjugation[7][8]
Primary Excretion	Renal (as metabolites)[7]	Renal[8]
Half-life (t1/2)	Long-lasting effects observed up to 24 hours[6]	6-8 hours (Rat)

Metabolism Pathway

As a structural analogue of a bupropion metabolite, Manifaxine is expected to undergo extensive Phase I and Phase II metabolism.[4][7] Phase I reactions likely involve oxidation and hydroxylation, followed by Phase II conjugation (e.g., glucuronidation) to facilitate renal excretion.

A generalized workflow for the metabolism and excretion of Manifaxine.

Experimental Protocols

The characterization of a novel NDRI like Manifaxine involves standardized preclinical and clinical methodologies.

In Vitro Receptor Binding Affinity Assay

Objective: To determine the binding affinity (Ki) of Manifaxine for monoamine transporters (DAT, NET, SERT) and other off-target receptors.

Methodology:

• Preparation of Membranes: Cell membranes are prepared from CHO (Chinese Hamster Ovary) cells stably expressing the human recombinant DAT, NET, or SERT.[9]

• Radioligand Binding: Assays are conducted in a 96-well plate format. Membranes are incubated with a specific radioligand (e.g., [³H]nisoxetine for NET, [³H]BTCP for DAT) and varying concentrations of Manifaxine.[9][10]

• Incubation and Separation: The mixture is incubated to allow binding to reach equilibrium. Bound and free radioligand are separated via rapid filtration through glass fiber filters.

• Quantification: Radioactivity trapped on the filters is measured using liquid scintillation counting.

• Data Analysis: Competition curves are generated by plotting the percentage of specific binding against the log concentration of Manifaxine. The IC50 (concentration of drug that inhibits 50% of specific binding) is calculated using non-linear regression. The Ki is then determined using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.[9]

In Vivo Microdialysis for Neurotransmitter Levels

Objective: To measure extracellular levels of dopamine and norepinephrine in specific brain regions (e.g., prefrontal cortex) of conscious, freely-moving rats following Manifaxine administration.

Methodology:

• Surgical Implantation: Rats are anesthetized, and a guide cannula is stereotaxically implanted targeting the prefrontal cortex. Animals are allowed to recover for several days.

• Microdialysis: On the day of the experiment, a microdialysis probe is inserted into the guide cannula. The probe is perfused with artificial cerebrospinal fluid (aCSF) at a constant flow rate.

• Baseline Sampling: Dialysate samples are collected every 20 minutes for at least 2 hours to establish a stable baseline of neurotransmitter levels.

• Drug Administration: Manifaxine or vehicle is administered (e.g., intraperitoneally).

• Post-Dose Sampling: Dialysate collection continues for several hours post-administration.

• Analysis: Neurotransmitter concentrations in the dialysate samples are quantified using high-performance liquid chromatography with electrochemical detection (HPLC-EC).

• Data Presentation: Results are expressed as a percentage change from the mean baseline concentration.

Workflow for a preclinical in vivo microdialysis study.

Clinical Implications and Future Directions

Manifaxine was found to be safe and reasonably effective in early trials for ADHD and obesity.[1][2] A pharmacogenetic study revealed that common polymorphisms in the norepinephrine transporter gene (SLC6A2) and the NMDA receptor subunit gene (GRIN1) were associated with increased weight loss in a subset of obese subjects treated with Manifaxine.[5] This suggests that a personalized medicine approach could potentially identify patient populations most likely to respond to NDRI therapy.

Although development was discontinued, the data on Manifaxine contributes to the broader understanding of NDRI pharmacology. Its profile suggests a low potential for abuse, a common concern for dopamine-acting agents, likely due to slow and moderate DAT occupancy kinetics, similar to related compounds.[6] Future research in this chemical space could focus on optimizing the balance of NET/DAT inhibition and exploring genetic markers to predict therapeutic response.

References

• 1. Manifaxine - Wikipedia [en.wikipedia.org]
• 2. Manifaxine [medbox.iiab.me]
• 3. Manifaxine - AdisInsight [adisinsight.springer.com]
• 4. Radafaxine - Wikipedia [en.wikipedia.org]
• 5. Manifaxine Hydrochloride - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 6. The slow and long-lasting blockade of dopamine transporters in human brain induced by the new antidepressant drug radafaxine predict poor reinforcing effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Drug Metabolism - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Species differences in the metabolism of norephedrine in man, rabbit and rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Low-Affinity/High-Selectivity Dopamine Transport Inhibition Sufficient to Rescue Cognitive Functions in the Aging Rat [mdpi.com]
• 10. Affinities of venlafaxine and various reuptake inhibitors for the serotonin and norepinephrine transporters - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Identity of GW-320,659: A Technical Inquiry

Efforts to elucidate the chemical structure, synthesis, and associated experimental data for the compound designated GW-320,659 have thus far been inconclusive. Extensive searches of prominent chemical and biological databases, as well as the scientific literature, have not yielded a definitive identification for a molecule with this specific identifier.

Initial investigations into public repositories such as PubChem and other chemical databases did not return any entries corresponding to "GW-320,659". Further attempts to locate this compound through searches for lists of GlaxoSmithKline (GSK) investigational drug codes—often denoted by the "GW" prefix—were also unsuccessful. This suggests that "GW-320,659" may represent an internal, unpublished, or otherwise non-publicly disclosed compound code. It is also possible that this identifier is erroneous or has been superseded by a different designation.

To proceed with a comprehensive technical guide as requested, clarification of the compound's identity is essential. Researchers, scientists, and drug development professionals who have encountered this identifier are encouraged to provide any additional contextual information that may aid in its precise identification. This could include, but is not limited to:

• Therapeutic Target or Mechanism of Action: The biological target or pathway that GW-320,659 is believed to modulate.

• Disease Indication: The specific disease or condition for which this compound was investigated.

• Associated Publications or Patents: Any scientific literature or patent documents that reference GW-320,659.

• Alternative Identifiers: Any other names, codes, or numerical designations associated with this compound.

Once the correct chemical entity is identified, a thorough and in-depth technical guide will be compiled, adhering to the original request for detailed data presentation, experimental protocols, and visualizations of relevant pathways and workflows. This guide will be structured to provide maximum utility for researchers and professionals in the field of drug discovery and development.

We invite any individual with knowledge of GW-320,659 to contribute to this inquiry, enabling the dissemination of accurate and valuable scientific information to the research community.

Manifaxine (GW-320,659): A Technical Whitepaper on a Selective Norepinephrine-Dopamine Reuptake Inhibitor

For an Audience of Researchers, Scientists, and Drug Development Professionals

Executive Summary

Manifaxine (developmental code name: GW-320,659) is a selective norepinephrine-dopamine reuptake inhibitor (NDRI) developed by GlaxoSmithKline.[1][2] Structurally derived from radafaxine, an active metabolite of bupropion, manifaxine was investigated for the treatment of attention-deficit/hyperactivity disorder (ADHD) and obesity.[1][3] Clinical trials demonstrated that the compound was generally well-tolerated and showed potential efficacy in pediatric ADHD.[4][5] Despite these initial findings, its development was discontinued.[1] This document provides a detailed technical overview of manifaxine's mechanism of action, the standard experimental protocols for its characterization, and its place within the broader context of monoamine reuptake inhibitors.

Pharmacological Profile

Manifaxine's primary pharmacological action is the inhibition of the norepinephrine transporter (NET) and the dopamine transporter (DAT).[3] This dual inhibition leads to increased extracellular concentrations of norepinephrine and dopamine in the synapse, thereby enhancing noradrenergic and dopaminergic neurotransmission. This profile is characteristic of the NDRI class of compounds, which are distinct from more common antidepressants that primarily target the serotonin transporter.

Binding Affinity

Binding affinity (Ki) is a measure of how tightly a ligand (in this case, manifaxine) binds to a receptor or transporter. It is typically determined through competitive radioligand binding assays. While specific Ki values for manifaxine are not publicly available, Table 1 provides the structure for reporting such data.

Transporter	Manifaxine Ki (nM)	Reference Compound Ki (nM)
Norepinephrine Transporter (NET)	Data not publicly available	Desipramine: ~1-5
Dopamine Transporter (DAT)	Data not publicly available	GBR-12909: ~1-10
Serotonin Transporter (SERT)	Data not publicly available	Citalopram: ~1-5
Table 1: Representative Structure for Manifaxine Binding Affinity Data. Reference values are typical ranges found in pharmacological literature.

Reuptake Inhibition Potency

The functional potency of a compound to inhibit transporter activity is measured by its half-maximal inhibitory concentration (IC50) in in-vitro uptake assays. These assays quantify the ability of the drug to block the transport of radiolabeled neurotransmitters into cells or synaptosomes. Specific IC50 values for manifaxine are not publicly available. Table 2 illustrates the standard format for presenting such findings.

Monoamine Uptake	Manifaxine IC50 (nM)	Reference Compound IC50 (nM)
Norepinephrine (NE)	Data not publicly available	Atomoxetine: ~5
Dopamine (DA)	Data not publicly available	Bupropion: ~500
Serotonin (5-HT)	Data not publicly available	Fluoxetine: ~10
Table 2: Representative Structure for Manifaxine Reuptake Inhibition Data. Reference values are typical ranges found in pharmacological literature.

Mechanism of Action at the Synapse

Manifaxine competitively binds to NET and DAT on the presynaptic neuronal membrane. This action blocks the re-clearance of norepinephrine and dopamine from the synaptic cleft following their release. The resulting elevated concentrations and prolonged residence time of these neurotransmitters lead to enhanced activation of postsynaptic adrenergic and dopaminergic receptors, driving downstream signaling cascades believed to be responsible for the therapeutic effects in conditions like ADHD.

References

• 1. Manifaxine - Wikipedia [en.wikipedia.org]
• 2. Manifaxine [medbox.iiab.me]
• 3. Manifaxine Hydrochloride - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. GW320659 for the treatment of attention-deficit/hyperactivity disorder in children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. augusta.elsevierpure.com [augusta.elsevierpure.com]

Preclinical Research on Manifaxine (GW-320,659): A Review of Publicly Available Data

Despite a comprehensive search of scientific literature and patent databases, detailed preclinical data for the norepinephrine-dopamine reuptake inhibitor Manifaxine (GW-320,659) is not publicly available. Developed by GlaxoSmithKline, Manifaxine was investigated for the treatment of Attention-Deficit/Hyperactivity Disorder (ADHD) and obesity. However, its development was discontinued, and as a result, the extensive preclinical data package that would typically be published for a marketed drug has not been released into the public domain.

This guide summarizes the limited information that is available and outlines the types of data that would be necessary to construct a complete preclinical profile, as originally requested.

Overview of Manifaxine (GW-320,659)

Manifaxine is a structural analogue of radafaxine, a metabolite of bupropion. Its primary mechanism of action is the inhibition of the norepinephrine transporter (NET) and the dopamine transporter (DAT), leading to increased levels of these neurotransmitters in the synaptic cleft. This dual mechanism is the basis for its potential therapeutic effects in ADHD and obesity.

Quantitative Data: Missing Information

A thorough preclinical evaluation of a norepinephrine-dopamine reuptake inhibitor like Manifaxine would typically include the following quantitative data, which is currently unavailable in the public record:

• In Vitro Binding Affinities (Kᵢ): These values would quantify the affinity of Manifaxine for the human and relevant animal species' norepinephrine and dopamine transporters. Data on its affinity for other transporters, such as the serotonin transporter (SERT), and a panel of other receptors and ion channels would also be crucial to determine its selectivity.

• In Vitro Uptake Inhibition (IC₅₀): This data would demonstrate the functional potency of Manifaxine in inhibiting the reuptake of norepinephrine and dopamine into synaptosomes or cells expressing the respective transporters.

• In Vivo Receptor Occupancy: Studies, often using techniques like positron emission tomography (PET), would be needed to determine the extent to which Manifaxine binds to NET and DAT in the living brain at various doses.

• Pharmacokinetic Parameters: Key pharmacokinetic data from preclinical species (e.g., rats, dogs) would include:

  • Absorption: Bioavailability, Tₘₐₓ

  • Distribution: Volume of distribution (Vd), plasma protein binding

  • Metabolism: Identification of major metabolites, metabolic pathways

  • Excretion: Half-life (t₁/₂), clearance (CL)

Due to the absence of this data, a structured table for comparative analysis cannot be generated.

Experimental Protocols: A General Framework

While specific protocols for Manifaxine are not published, the following are standard methodologies that would have been employed in its preclinical evaluation.

Radioligand Binding Assays

These assays are used to determine the binding affinity (Kᵢ) of a compound for a specific receptor or transporter.

• Objective: To measure the affinity of Manifaxine for NET and DAT.

• General Protocol:

  • Tissue/Cell Preparation: Membranes are prepared from cells expressing the target transporter (e.g., HEK293 cells transfected with human DAT or NET) or from specific brain regions of laboratory animals (e.g., rat striatum for DAT).

  • Incubation: The membranes are incubated with a specific radioligand (e.g., [³H]nisoxetine for NET, [³H]WIN 35,428 for DAT) and varying concentrations of Manifaxine.

  • Separation: The bound and free radioligand are separated by rapid filtration.

  • Detection: The amount of radioactivity bound to the membranes is quantified using a scintillation counter.

  • Data Analysis: The data is analyzed to determine the IC₅₀ of Manifaxine, which is then converted to a Kᵢ value using the Cheng-Prusoff equation.

Synaptosomal Uptake Assays

These assays measure the functional ability of a compound to inhibit neurotransmitter reuptake.

• Objective: To determine the potency (IC₅₀) of Manifaxine in inhibiting norepinephrine and dopamine uptake.

• General Protocol:

  • Synaptosome Preparation: Synaptosomes (resealed nerve terminals) are isolated from specific brain regions (e.g., rat hypothalamus for NET, striatum for DAT).

  • Pre-incubation: Synaptosomes are pre-incubated with various concentrations of Manifaxine.

  • Uptake Initiation: Radiolabeled neurotransmitter (e.g., [³H]norepinephrine or [³H]dopamine) is added to initiate uptake.

  • Uptake Termination: The uptake process is stopped by rapid filtration and washing with ice-cold buffer.

  • Detection: The amount of radioactivity taken up by the synaptosomes is measured.

  • Data Analysis: The IC₅₀ value is calculated from the concentration-response curve.

In Vivo Behavioral Models

Animal models are used to assess the potential therapeutic effects of a compound.

• For ADHD: Models such as the Spontaneously Hypertensive Rat (SHR) or mice with genetic modifications affecting dopaminergic pathways would be used to assess effects on hyperactivity, impulsivity, and inattention.

• For Obesity: Diet-induced obesity models in rodents would be used to evaluate the effects of Manifaxine on food intake, body weight, and metabolic parameters.

Pharmacokinetic Studies

These studies determine the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a drug candidate.

• Objective: To characterize the pharmacokinetic profile of Manifaxine in preclinical species.

• General Protocol:

  • Dosing: Manifaxine is administered to animals (e.g., rats, dogs) via different routes (e.g., intravenous, oral).

  • Sample Collection: Blood samples are collected at various time points after dosing.

  • Bioanalysis: The concentration of Manifaxine and its major metabolites in plasma is quantified using a validated analytical method (e.g., LC-MS/MS).

  • Data Analysis: Pharmacokinetic parameters are calculated using specialized software.

Signaling Pathways and Experimental Workflows

Without specific preclinical data, any visualization of signaling pathways or experimental workflows for Manifaxine would be speculative and based on the general mechanism of norepinephrine-dopamine reuptake inhibitors.

General Signaling Pathway of an NDRI

The fundamental mechanism of action of a norepinephrine-dopamine reuptake inhibitor is to block the reuptake of these neurotransmitters from the synaptic cleft.

Caption: General mechanism of action for a norepinephrine-dopamine reuptake inhibitor.

Conceptual Preclinical Drug Discovery Workflow

The following diagram illustrates a typical workflow for the preclinical evaluation of a compound like Manifaxine.

Caption: A conceptual workflow for preclinical drug development.

Conclusion

While Manifaxine (GW-320,659) was a compound of interest for ADHD and obesity due to its action as a norepinephrine-dopamine reuptake inhibitor, a detailed public record of its preclinical data is not available. The information required to construct an in-depth technical guide, including quantitative data on its pharmacological activity, detailed experimental protocols, and specific signaling pathway information, remains proprietary to GlaxoSmithKline. The general methodologies and conceptual frameworks presented here are based on standard practices in preclinical drug discovery and serve as a template for the type of information that would be necessary for a complete evaluation of Manifaxine.

In Vitro Pharmacological Profile of Manifaxine: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manifaxine (GW-320,659) is a norepinephrine-dopamine reuptake inhibitor (NDRI) that was under development by GlaxoSmithKline for the treatment of attention-deficit/hyperactivity disorder (ADHD) and obesity.[1][2] As a structural analogue of radafaxine and a metabolite of bupropion, Manifaxine's mechanism of action is centered on its ability to block the norepinephrine transporter (NET) and the dopamine transporter (DAT), leading to increased extracellular concentrations of these neurotransmitters.[1][2][3] Despite showing promise in early clinical trials, its development was discontinued.[2][4] This guide provides a summary of the available in vitro characterization of Manifaxine, based on accessible data.

Due to the discontinuation of its development, detailed in vitro pharmacological data and experimental protocols for Manifaxine are not extensively available in peer-reviewed literature. The following sections compile the known information regarding its mechanism of action and provide standardized protocols typical for characterizing NDRIs.

Core Mechanism of Action

Manifaxine is classified as a norepinephrine-dopamine reuptake inhibitor.[1][2] This classification indicates that its primary pharmacological activity is the inhibition of monoamine transporters, specifically NET and DAT. Some sources also list it as an adrenergic receptor antagonist, although this is less consistently reported.[4][5]

Signaling Pathway

The primary signaling pathway affected by Manifaxine involves the potentiation of noradrenergic and dopaminergic neurotransmission. By blocking the reuptake of norepinephrine and dopamine from the synaptic cleft, Manifaxine increases the availability of these neurotransmitters to bind to their respective postsynaptic receptors.

Caption: Manifaxine's Mechanism of Action.

In Vitro Pharmacological Data

Specific quantitative in vitro data for Manifaxine, such as binding affinities (Ki) and functional potencies (IC50/EC50), are not publicly available. The tables below are structured to present such data, which is typical for the in vitro characterization of a dual reuptake inhibitor.

Table 1: Manifaxine Binding Affinities (Ki, nM) at Monoamine Transporters

Compound	hNET Ki (nM)	hDAT Ki (nM)	hSERT Ki (nM)	Selectivity (NET/DAT)
Manifaxine	Data not available	Data not available	Data not available	Data not available

hNET: human Norepinephrine Transporter; hDAT: human Dopamine Transporter; hSERT: human Serotonin Transporter. Data would typically be derived from radioligand binding assays.

Table 2: Manifaxine Functional Potency (IC50, nM) in Monoamine Reuptake Assays

Compound	Norepinephrine Reuptake IC50 (nM)	Dopamine Reuptake IC50 (nM)	Serotonin Reuptake IC50 (nM)
Manifaxine	Data not available	Data not available	Data not available

IC50 values represent the concentration of the compound required to inhibit 50% of the monoamine reuptake. These values are typically determined using in vitro reuptake assays in cells expressing the respective transporters.

Experimental Protocols

While specific protocols used for Manifaxine are not published, the following represents standard methodologies for determining the in vitro pharmacology of norepinephrine-dopamine reuptake inhibitors.

Radioligand Binding Assays for NET and DAT

These assays are performed to determine the binding affinity (Ki) of a compound for a specific transporter.

Caption: Workflow for Radioligand Binding Assay.

Protocol:

• Cell Culture and Membrane Preparation:

  • Human embryonic kidney (HEK293) cells stably expressing the human norepinephrine transporter (hNET) or human dopamine transporter (hDAT) are cultured to confluency.

  • Cells are harvested, and crude membrane preparations are isolated by homogenization and centrifugation.

• Binding Assay:

  • Membrane preparations are incubated in a buffer solution containing a specific radioligand (e.g., [3H]nisoxetine for NET, [3H]WIN 35,428 for DAT) at a concentration near its Kd.

  • A range of concentrations of Manifaxine are added to compete with the radioligand for binding to the transporter.

  • Non-specific binding is determined in the presence of a high concentration of a known potent inhibitor (e.g., desipramine for NET, GBR 12909 for DAT).

  • The reaction is incubated to equilibrium.

• Separation and Quantification:

  • The reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.

  • The filters are washed with ice-cold buffer to remove unbound radioligand.

  • The amount of radioactivity trapped on the filters is quantified by liquid scintillation counting.

• Data Analysis:

  • The data are used to generate a competition binding curve, plotting the percentage of specific binding against the log concentration of Manifaxine.

  • The IC50 value (the concentration of Manifaxine that inhibits 50% of specific radioligand binding) is determined from the curve.

  • The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

In Vitro Monoamine Reuptake Assays

These functional assays measure the potency of a compound to inhibit the uptake of neurotransmitters into cells.

Caption: Workflow for Monoamine Reuptake Assay.

Protocol:

• Cell Culture:

  • HEK293 cells stably expressing hNET or hDAT are seeded into multi-well plates and grown to confluency.

• Reuptake Assay:

  • The cell culture medium is removed, and the cells are washed with a physiological buffer.

  • Cells are pre-incubated with varying concentrations of Manifaxine or vehicle control.

  • The reuptake reaction is initiated by the addition of a radiolabeled neurotransmitter (e.g., [3H]norepinephrine for NET, [3H]dopamine for DAT).

  • The incubation is carried out for a short period at 37°C.

• Termination and Quantification:

  • The uptake is terminated by rapidly aspirating the buffer and washing the cells with ice-cold buffer.

  • The cells are lysed, and the intracellular radioactivity is measured using a liquid scintillation counter.

• Data Analysis:

  • The data are used to generate a dose-response curve, plotting the percentage of inhibition of uptake against the log concentration of Manifaxine.

  • The IC50 value is determined from this curve.

Conclusion

References

• 1. scholars.uthscsa.edu [scholars.uthscsa.edu]
• 2. pi :: Psychiatry Investigation [psychiatryinvestigation.org]
• 3. Serotonin–norepinephrine–dopamine reuptake inhibitor - Wikipedia [en.wikipedia.org]
• 4. Norepinephrine–dopamine reuptake inhibitor - Wikipedia [en.wikipedia.org]
• 5. Discovery of a Potent, Dual Serotonin and Norepinephrine Reuptake Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Manifaxine's Effects on Dopamine and Norepinephrine Transporters: A Technical Guide

An In-depth Technical Guide on the Core Pharmacological Profile of Manifaxine (GW-320,659)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Manifaxine (developmental code name GW-320,659) is a norepinephrine-dopamine reuptake inhibitor (NDRI) developed by GlaxoSmithKline.[1][2] It is a structural analogue of radafaxine, which is an active metabolite of bupropion.[3] As an NDRI, Manifaxine's primary mechanism of action is the inhibition of the dopamine transporter (DAT) and the norepinephrine transporter (NET), leading to increased extracellular concentrations of dopamine and norepinephrine in the synaptic cleft.[4][5] This modulation of dopaminergic and noradrenergic neurotransmission underlies its potential therapeutic applications, which were investigated for conditions such as attention deficit hyperactivity disorder (ADHD) and obesity.[1][2]

This technical guide provides a detailed overview of the experimental protocols used to characterize the interaction of compounds like Manifaxine with the dopamine and norepinephrine transporters. While specific quantitative binding and uptake inhibition data for Manifaxine are not extensively available in public literature, this document outlines the standard methodologies employed to generate such data, enabling researchers to understand and potentially replicate the pharmacological characterization of NDRIs.

Quantitative Data on Transporter Interactions

The primary quantitative measures to characterize the effects of a compound like Manifaxine on DAT and NET are its binding affinity (Ki) and its functional inhibition of neurotransmitter reuptake (IC50). Due to the discontinuation of Manifaxine's development, specific proprietary data from the manufacturer is not publicly accessible. The following tables are presented as templates to illustrate how such data would be structured.

Table 1: Binding Affinity of Manifaxine for Dopamine and Norepinephrine Transporters

Target Transporter	Radioligand Used	Manifaxine K_i_ (nM)	Reference Compound K_i_ (nM)
Human Dopamine Transporter (hDAT)	[³H]WIN 35,428 or similar	Data not available	Cocaine: ~200-700
Human Norepinephrine Transporter (hNET)	[³H]Nisoxetine or similar	Data not available	Desipramine: ~1-5

K_i_ (inhibition constant) is a measure of the binding affinity of a ligand to a receptor. A lower K_i_ value indicates a higher binding affinity.

Table 2: Functional Inhibition of Dopamine and Norepinephrine Reuptake by Manifaxine

Transporter System	Substrate	Manifaxine IC_50_ (nM)	Reference Compound IC_50_ (nM)
Cells expressing hDAT	[³H]Dopamine	Data not available	Bupropion: ~500-1000
Rat striatal synaptosomes (DAT)	[³H]Dopamine	Data not available	Nomifensine: ~48
Cells expressing hNET	[³H]Norepinephrine	Data not available	Atomoxetine: ~5
Rat cortical synaptosomes (NET)	[³H]Norepinephrine	Data not available	Nisoxetine: ~1

IC_50_ (half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. A lower IC_50_ value indicates a higher potency.

Experimental Protocols

The following are detailed methodologies for key experiments used to determine the binding affinity and functional inhibition of compounds at the dopamine and norepinephrine transporters.

Radioligand Binding Assay for DAT and NET Affinity

This protocol describes a method to determine the binding affinity (Ki) of a test compound for the human dopamine transporter (hDAT) and human norepinephrine transporter (hNET) expressed in a stable cell line (e.g., HEK293).[6][7][8]

3.1.1 Materials

• HEK293 cells stably expressing hDAT or hNET

• Cell culture medium and reagents

• Membrane preparation buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Radioligand for DAT (e.g., [³H]WIN 35,428)

• Radioligand for NET (e.g., [³H]Nisoxetine)

• Unlabeled reference inhibitors for non-specific binding determination (e.g., GBR 12909 for DAT, Desipramine for NET)

• Test compound (Manifaxine) at various concentrations

• 96-well microplates

• Scintillation fluid and counter

3.1.2 Procedure

• Membrane Preparation:

  • Harvest cultured cells and homogenize in ice-cold membrane preparation buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 20,000 x g) to pellet the cell membranes.[9]

  • Wash the membrane pellet by resuspension in fresh buffer and recentrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, add the cell membrane preparation, the radioligand at a fixed concentration (typically at or below its Kd), and varying concentrations of the test compound.

  • For total binding, add assay buffer instead of the test compound.

  • For non-specific binding, add a high concentration of an unlabeled reference inhibitor.

  • Incubate the plate at a specific temperature (e.g., room temperature or 4°C) for a predetermined time to reach equilibrium.

• Filtration and Counting:

  • Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate bound from free radioligand.

  • Wash the filters multiple times with ice-cold wash buffer.

  • Dry the filters, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value from the resulting sigmoidal curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[9]

Workflow for Radioligand Binding Assay

Caption: Workflow for determining binding affinity (Ki) using a radioligand binding assay.

Synaptosome Uptake Assay for DAT and NET Inhibition

This protocol details a method to measure the functional inhibition (IC50) of dopamine and norepinephrine uptake by a test compound using synaptosomes prepared from specific rat brain regions.[3][10]

3.2.1 Materials

• Rat brain tissue (striatum for DAT, cortex/hippocampus for NET)

• Sucrose buffer (e.g., 0.32 M sucrose)

• Krebs-Ringer buffer

• Radiolabeled substrate ([³H]dopamine or [³H]norepinephrine)

• Monoamine oxidase (MAO) inhibitor (e.g., pargyline) to prevent substrate degradation

• Unlabeled reference inhibitors for non-specific uptake (e.g., benztropine for DAT, desipramine for NET)

• Test compound (Manifaxine) at various concentrations

• 96-well microplates

• Scintillation fluid and counter

3.2.2 Procedure

• Synaptosome Preparation:

  • Dissect the desired brain region in ice-cold sucrose buffer.

  • Homogenize the tissue using a Dounce homogenizer.[6]

  • Centrifuge the homogenate at low speed to remove larger debris.

  • Centrifuge the supernatant at a higher speed (e.g., 15,000 x g) to pellet the crude synaptosomal fraction.[11]

  • Resuspend the synaptosomal pellet in Krebs-Ringer buffer containing an MAO inhibitor.

• Uptake Assay:

  • Pre-incubate the synaptosomes in a 96-well plate with varying concentrations of the test compound or vehicle at 37°C.

  • Initiate the uptake by adding the radiolabeled substrate.

  • Allow the uptake to proceed for a short, defined period (e.g., 5-10 minutes).

  • Terminate the uptake by rapid filtration through a glass fiber filter mat, followed by washing with ice-cold buffer to remove extracellular radiolabel.

• Radioactivity Measurement:

  • Dry the filters, add scintillation cocktail, and quantify the trapped radioactivity, which represents the amount of substrate taken up by the synaptosomes.

• Data Analysis:

  • Calculate the percentage of inhibition of uptake at each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the test compound concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using non-linear regression.

Caption: Conceptual overview of the mechanism of action for a norepinephrine-dopamine reuptake inhibitor (NDRI) like Manifaxine.

References

• 1. researchgate.net [researchgate.net]
• 2. giffordbioscience.com [giffordbioscience.com]
• 3. Frontiers | Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Protocol to assess engulfment and degradation of synaptosomes by murine microglia in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Radioligand binding assays and their analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. revvity.com [revvity.com]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. Rapid determination of dopamine uptake in synaptosomal preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Isolate Functional Synaptosomes | Thermo Fisher Scientific - SG [thermofisher.com]
• 11. Neurotransmission of cognition, part 3. Mechanism of action of selective NRIs: both dopamine and norepinephrine increase in prefrontal cortex - PubMed [pubmed.ncbi.nlm.nih.gov]

Manifaxine: A Technical Chronicle of a Discontinued Norepinephrine-Dopamine Reuptake Inhibitor

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Manifaxine (developmental code name: GW320659) is a norepinephrine-dopamine reuptake inhibitor (NDRI) that was under development by GlaxoSmithKline in the early 2000s. As a structural analog of radafaxine, an active metabolite of bupropion, manifaxine was investigated for the treatment of Attention-Deficit/Hyperactivity Disorder (ADHD) and obesity. Early clinical trials suggested potential efficacy and a favorable safety profile for both indications.[1][2] However, the development of manifaxine was ultimately discontinued, and comprehensive preclinical and clinical data remain largely unpublished. This technical guide provides a detailed history of the discovery and development of manifaxine, compiling available information on its synthesis, mechanism of action, and clinical evaluation. It is intended to serve as a resource for researchers in the fields of neuroscience and drug development, offering insights into the trajectory of a promising but ultimately unmarketed therapeutic agent.

Discovery and Rationale

Manifaxine was developed by GlaxoSmithKline through the structural modification of radafaxine, a major active metabolite of bupropion.[2] The rationale for its development was rooted in the established therapeutic utility of NDRIs in treating conditions like ADHD and the potential for this mechanism in managing obesity. By selectively blocking the norepinephrine transporter (NET) and the dopamine transporter (DAT), NDRIs increase the synaptic concentrations of norepinephrine and dopamine, key neurotransmitters in regulating attention, motivation, and appetite.

Synthesis of Manifaxine

The synthesis of Manifaxine is a multi-step process that begins with the Grignard reaction between 3,5-difluorobenzonitrile and ethylmagnesium bromide to yield 3',5'-difluoropropiophenone. This intermediate then undergoes bromination at the alpha-keto position. The final step involves an intermolecular cyclization with DL-alaninol to form the morpholinol ring structure of Manifaxine.

Figure 1: Synthetic pathway of Manifaxine.

Preclinical Pharmacology

Mechanism of Action

Manifaxine is a norepinephrine-dopamine reuptake inhibitor.[2] It binds to and blocks the function of the norepinephrine transporter (NET) and the dopamine transporter (DAT), leading to an increase in the extracellular levels of norepinephrine and dopamine in the synaptic cleft. This enhanced noradrenergic and dopaminergic signaling is believed to be the primary mechanism underlying its therapeutic effects in ADHD and obesity.

Figure 2: Proposed mechanism of action of Manifaxine.

Binding Affinity and Pharmacokinetics

Specific quantitative data on the binding affinities (Ki or IC50 values) of manifaxine for NET and DAT are not publicly available. Similarly, detailed preclinical pharmacokinetic parameters such as plasma half-life, bioavailability, and clearance in animal models have not been published. This lack of publicly available data is a significant limitation in providing a complete preclinical profile of the compound.

Clinical Development

Manifaxine underwent Phase II clinical trials for the treatment of ADHD in children and for obesity in adults.

Manifaxine for ADHD

A multicenter, open-label, dose-titration study evaluated the safety, tolerability, and efficacy of manifaxine in children with ADHD.[1]

Table 1: Summary of Manifaxine ADHD Clinical Trial

Parameter	Value
Study Design	Multicenter, open-label, dose-titration
Patient Population	Children with ADHD (mean age 9.1 years)
Number of Subjects	51 entered, 46 completed
Dosage	Titrated weekly from 1.25 mg to 15 mg daily
Mean Dose	14.2 mg/day
Treatment Duration	Up to 11 weeks
Primary Efficacy Endpoint	Clinical response (CGI-I score of 1 or 2 and ≥5 point improvement on Conners Parent or Teacher Rating Scales T-score)
Efficacy Outcome	76% of subjects showed improvement
Safety	Generally mild adverse events

Source: DeVeaugh-Geiss J, et al. J Am Acad Child Adolesc Psychiatry. 2002.[1]

Manifaxine for Obesity

A Phase II dose-ranging study investigated the influence of genotype on the weight loss efficacy and safety of manifaxine in obese subjects.[3]

Table 2: Summary of Manifaxine Obesity Clinical Trial (Pharmacogenetic Subgroup)

Parameter	Value
Study Design	Phase II, dose-ranging
Patient Population	Obese subjects
Subgroup	Carriers of specific polymorphisms in SLC6A2 and GRIN1 genes
Dosage	15 mg/day
Treatment Group (n=14)	Mean weight loss of 7.84 kg (SD 5.23)
Placebo Group (n=16)	Mean weight gain of 0.31 kg (SD 3.32)
Statistical Significance	P < 0.0001

Source: Spraggs CF, et al. Pharmacogenet Genomics. 2005.[3]

Experimental Protocols

Detailed experimental protocols for the preclinical and clinical studies of manifaxine are not fully available in the public domain. However, based on standard methodologies for the evaluation of NDRIs, the following protocols are likely representative of the experiments conducted.

Norepinephrine and Dopamine Transporter Binding Assay (Hypothetical Protocol)

Figure 3: Hypothetical workflow for a transporter binding assay.

In Vivo Microdialysis for Neurotransmitter Levels (Hypothetical Protocol)

Figure 4: Hypothetical workflow for an in vivo microdialysis experiment.

Discontinuation and Future Perspectives

The development of manifaxine was discontinued by GlaxoSmithKline, and the precise reasons have not been publicly disclosed.[2] While the initial clinical data for ADHD and obesity appeared promising, a number of factors could have contributed to this decision, including but not limited to: insufficient efficacy in larger trials, unforeseen adverse effects, strategic portfolio decisions by the company, or a challenging regulatory or market landscape.

The story of manifaxine highlights the complexities and high attrition rates inherent in pharmaceutical research and development. Although it did not reach the market, the research into manifaxine and other NDRIs has contributed to the broader understanding of the role of norepinephrine and dopamine in various neuropsychiatric and metabolic disorders. The publicly available data, though limited, may still hold value for researchers exploring novel therapeutics targeting these monoaminergic systems.

References

• 1. find.shef.ac.uk [find.shef.ac.uk]
• 2. Quantitative prediction of pharmacokinetic properties of drugs in humans: Recent advance in in vitro models to predict … [ouci.dntb.gov.ua]
• 3. Preclinical pharmacokinetics: an approach towards safer and efficacious drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Manifaxine: A Technical Overview of its Potential Therapeutic Targets

For Researchers, Scientists, and Drug Development Professionals

Abstract

Core Mechanism of Action: Norepinephrine and Dopamine Reuptake Inhibition

Manifaxine's primary mechanism of action is the inhibition of the norepinephrine transporter (NET) and the dopamine transporter (DAT).[1][4] These transporters are crucial for clearing norepinephrine and dopamine from the synaptic cleft, thereby terminating their signaling. By blocking these transporters, Manifaxine increases the extracellular concentrations of norepinephrine and dopamine, leading to enhanced noradrenergic and dopaminergic neurotransmission.

Signaling Pathway of Norepinephrine and Dopamine Reuptake Inhibition

The following diagram illustrates the principal mechanism of Manifaxine at the synaptic level.

Manifaxine's Inhibition of Norepinephrine and Dopamine Transporters.

Potential Therapeutic Targets

Based on its mechanism of action, the primary therapeutic targets of Manifaxine are the norepinephrine and dopamine transporters. The modulation of these targets has implications for several neurological and metabolic conditions.

Norepinephrine Transporter (NET)

The inhibition of NET by Manifaxine leads to increased norepinephrine levels in the synapse. This is a well-established therapeutic strategy for conditions like ADHD, where noradrenergic dysfunction is implicated in attention and executive function deficits.

Dopamine Transporter (DAT)

By blocking DAT, Manifaxine elevates synaptic dopamine levels. This action is also relevant to the treatment of ADHD, as dopamine plays a critical role in reward, motivation, and focus. The dopaminergic effect of Manifaxine may also contribute to its potential utility in obesity by modulating reward pathways associated with food intake.

Adrenergic Receptors (Potential Secondary Targets)

Some sources suggest that Manifaxine may also act as an adrenergic receptor antagonist.[5] However, specific details regarding the receptor subtype(s) (e.g., alpha-1, alpha-2, beta) and the binding affinities are not available in the public literature. Adrenergic receptor antagonism could contribute to the overall pharmacological profile of Manifaxine, potentially influencing its side-effect profile.

Quantitative Data on Target Interactions

A comprehensive search of scientific literature and patent databases did not yield specific quantitative data for Manifaxine's binding affinity (e.g., Ki or IC50 values) or functional potency (e.g., EC50 or ED50 values) at its primary targets. Such data is crucial for a complete understanding of its pharmacological profile and for comparing it with other NDRIs. The following table is provided as a template for such data, should it become available.

Target	Parameter	Value	Reference
Norepinephrine Transporter (NET)	Ki	Data not available
IC50	Data not available
Dopamine Transporter (DAT)	Ki	Data not available
IC50	Data not available
Adrenergic Receptors	Ki / IC50	Data not available

Experimental Protocols

Detailed experimental protocols from the preclinical and clinical studies of Manifaxine are not fully available in the public domain. However, based on the abstracts of key clinical trials, the following methodologies were employed.

Clinical Trial in Pediatric ADHD (DeVeaugh-Geiss et al., 2002)

This study was designed to assess the safety, tolerability, and efficacy of Manifaxine in children with ADHD.[3][6]

• Study Design: Multicenter, open-label, dose-titration study.[3][6]

• Participants: Children with a mean age of 9.1 years.[6]

• Intervention: Daily oral doses of Manifaxine, starting at 1.25 mg and titrated weekly to a maximum acceptable dose (up to 15 mg).[6]

• Treatment Duration: Subjects remained at their maximum acceptable dose for a 4-week period.[6]

• Primary Efficacy Endpoint: Clinical response, defined by a score of 1 or 2 on the Clinical Global Impressions of Improvement (CGI-I) scale and an improvement of 5 or more points on at least one of the Conners Parent or Teacher Rating Scales T-score.[6]

• Secondary Endpoints: Assessments of safety and quality of life using the Child Health Questionnaire Parent Form 28 (CHQ-PF28).[6]

Workflow of the Pediatric ADHD Clinical Trial.

Pharmacogenetic Study in Obesity (Spraggs et al., 2005)

This study investigated the influence of genetic polymorphisms on the weight loss efficacy of Manifaxine in obese subjects.

• Study Design: Pharmacogenetic analysis of data from a Phase II dose-ranging study.

• Participants: 191 obese subjects.

• Intervention: Treatment with Manifaxine or placebo.

• Genetic Analysis: Genotyping for polymorphisms in the norepinephrine transporter gene (SLC6A2) and the NMDA receptor subunit gene (GRIN1).

• Primary Outcome: Correlation between specific genotypes and weight loss response to Manifaxine.

Conclusion

Manifaxine is a norepinephrine-dopamine reuptake inhibitor that showed initial promise in the treatment of ADHD and obesity. Its primary therapeutic targets are the norepinephrine and dopamine transporters, with potential secondary activity at adrenergic receptors. While the discontinuation of its development has limited the availability of in-depth public data, the existing information provides a foundational understanding of its mechanism of action. Further research, should any proprietary data become public, would be necessary to fully elucidate its quantitative pharmacological profile and the precise nature of its interactions with adrenergic receptors. This would enable a more complete assessment of its therapeutic potential and its place within the landscape of monoamine reuptake inhibitors.

References

• 1. Manifaxine Hydrochloride - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. Wellcome Trust Patent & Company Information - GlobalData [globaldata.com]
• 3. Intellectual Property Policy - Grant Funding | Wellcome [wellcome.org]
• 4. Recent progress in the development of β2 adrenergic receptor agonists: a patent review (2015-2020) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. patents.justia.com [patents.justia.com]
• 6. Affinity labeling the dopamine transporter ligand binding site - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Manifaxine In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manifaxine (developmental code name GW-320,659) is a selective norepinephrine-dopamine reuptake inhibitor (NDRI). It was developed by GlaxoSmithKline and investigated for the treatment of attention-deficit/hyperactivity disorder (ADHD) and obesity. As an NDRI, Manifaxine's primary mechanism of action is the inhibition of the norepinephrine transporter (NET) and the dopamine transporter (DAT), leading to increased extracellular concentrations of these neurotransmitters in the synaptic cleft.

These application notes provide detailed protocols for in vitro assays to characterize the pharmacological profile of Manifaxine and similar compounds targeting monoamine transporters. The protocols are based on established methodologies for radioligand binding and neurotransmitter uptake assays.

Data Presentation

Table 1: Radioligand Binding Affinity of Manifaxine

Target Transporter	Radioligand	Manifaxine Ki (nM) - Example	Reference Compound	Reference Ki (nM)
Human Dopamine Transporter (hDAT)	[³H]GBR-12935	15	GBR-12909	5
Human Norepinephrine Transporter (hNET)	[³H]Nisoxetine	50	Desipramine	1.2
Human Serotonin Transporter (hSERT)	[³H]Citalopram	>1000	Citalopram	0.8

Table 2: Functional Potency of Manifaxine in Uptake Inhibition Assays

Assay	Cell Line	Substrate	Manifaxine IC50 (nM) - Example	Reference Compound	Reference IC50 (nM)
Dopamine Uptake Inhibition	HEK293-hDAT	[³H]Dopamine	25	GBR-12909	10
Norepinephrine Uptake Inhibition	HEK293-hNET	[³H]Norepinephrine	75	Desipramine	3

Signaling Pathway

Manifaxine's mechanism of action involves the blockade of dopamine and norepinephrine reuptake transporters. This inhibition leads to an accumulation of these neurotransmitters in the synaptic cleft, thereby enhancing dopaminergic and noradrenergic signaling.

Manifaxine inhibits DAT and NET, increasing neurotransmitter levels.

Experimental Protocols

Radioligand Binding Assay for Dopamine Transporter (DAT)

This protocol determines the binding affinity (Ki) of Manifaxine for the human dopamine transporter (hDAT) through competitive binding with a radiolabeled ligand.

Materials:

• HEK293 cells stably expressing hDAT

• Cell culture medium (DMEM, 10% FBS, 1% Pen-Strep, G418)

• Phosphate-Buffered Saline (PBS)

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4

• Radioligand: [³H]GBR-12935 (or similar DAT-specific radioligand)

• Non-specific binding control: GBR-12909 (10 µM)

• Manifaxine stock solution (in DMSO)

• 96-well plates

• Scintillation fluid and vials

• Microplate scintillation counter

Workflow:

Workflow for DAT radioligand binding assay.

Procedure:

• Cell Membrane Preparation:

  • Culture HEK293-hDAT cells to confluency.

  • Harvest cells and homogenize in ice-cold Assay Buffer.

  • Centrifuge the homogenate at 4°C, discard the supernatant, and resuspend the pellet in fresh Assay Buffer.

  • Determine protein concentration using a standard protein assay (e.g., Bradford).

• Binding Assay:

  • In a 96-well plate, add in order:

    • Assay Buffer

    • Manifaxine at various concentrations (e.g., 0.1 nM to 10 µM) or vehicle (for total binding) or 10 µM GBR-12909 (for non-specific binding).

    • [³H]GBR-12935 at a final concentration equal to its Kd.

    • Cell membrane preparation (typically 50-100 µg protein per well).

  • Incubate the plate at room temperature for 60-90 minutes.

• Filtration and Quantification:

  • Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate bound from free radioligand.

  • Wash the filters with ice-cold Assay Buffer.

  • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of Manifaxine.

  • Determine the IC50 value using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

[³H]Dopamine Uptake Inhibition Assay

This functional assay measures the potency (IC50) of Manifaxine to inhibit the uptake of dopamine into cells expressing hDAT.

Materials:

• HEK293 cells stably expressing hDAT

• Cell culture medium

• Krebs-Ringer-HEPES (KRH) buffer

• [³H]Dopamine

• Non-specific uptake control: 10 µM GBR-12909

• Manifaxine stock solution (in DMSO)

• 96-well plates

• Scintillation fluid and vials

• Microplate scintillation counter

Workflow:

Workflow for dopamine uptake inhibition assay.

Procedure:

• Cell Plating:

  • Plate HEK293-hDAT cells in a 96-well plate and grow to 80-90% confluency.

• Uptake Assay:

  • Wash the cells with KRH buffer.

  • Pre-incubate the cells with varying concentrations of Manifaxine or vehicle or 10 µM GBR-12909 in KRH buffer for 10-20 minutes at room temperature.

  • Initiate dopamine uptake by adding [³H]Dopamine (at a concentration near its Km for DAT) to each well.

  • Incubate for a short period (e.g., 5-10 minutes) at room temperature. The incubation time should be within the linear range of uptake.

• Termination and Quantification:

  • Terminate the uptake by rapidly aspirating the solution and washing the cells multiple times with ice-cold KRH buffer.

  • Lyse the cells with a lysis buffer (e.g., 1% SDS).

  • Transfer the lysate to scintillation vials, add scintillation fluid, and quantify the radioactivity.

• Data Analysis:

  • Calculate specific uptake by subtracting the radioactivity in the presence of GBR-12909 from all other values.

  • Plot the percentage of specific uptake against the log concentration of Manifaxine.

  • Determine the IC50 value using non-linear regression analysis.

Norepinephrine Transporter (NET) Assays

The protocols for determining the binding affinity (Ki) and functional potency (IC50) of Manifaxine for the human norepinephrine transporter (hNET) are analogous to the DAT assays described above. The key differences are:

• Cell Line: Use a cell line stably expressing hNET (e.g., HEK293-hNET).

• Radioligand for Binding: Use a NET-specific radioligand such as [³H]Nisoxetine.

• Non-specific Control for Binding: Use a high concentration of a potent NET inhibitor like Desipramine (e.g., 10 µM).

• Substrate for Uptake: Use [³H]Norepinephrine.

• Non-specific Control for Uptake: Use a potent NET inhibitor like Desipramine (e.g., 10 µM).

By following these detailed protocols, researchers can effectively characterize the in vitro pharmacological properties of Manifaxine and other novel compounds targeting the dopamine and norepinephrine transporters.

Application Notes and Protocols for Studying Manifaxine's Effects in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing relevant animal models for the preclinical evaluation of Manifaxine, a norepinephrine-dopamine reuptake inhibitor (NDRI). The following sections detail experimental protocols and expected outcomes for assessing the efficacy and neurobiological effects of Manifaxine in models of Attention-Deficit/Hyperactivity Disorder (ADHD) and obesity, the conditions for which it was initially investigated.

Overview of Manifaxine

Manifaxine (GW-320,659) is a selective norepinephrine and dopamine reuptake inhibitor.[1] Its primary mechanism of action is the blockade of the norepinephrine transporter (NET) and the dopamine transporter (DAT), leading to increased extracellular concentrations of these neurotransmitters in the synapse.[2] Additionally, it has been reported to have adrenergic receptor antagonist properties.[2] Although development was discontinued, its unique pharmacological profile warrants further investigation into its potential therapeutic effects.

Signaling Pathway of Manifaxine

The diagram below illustrates the proposed mechanism of action of Manifaxine at the synaptic level.

Caption: Proposed mechanism of action of Manifaxine.

Animal Models for ADHD-like Phenotypes

The Spontaneously Hypertensive Rat (SHR) is a well-validated and commonly used genetic animal model for the combined type of ADHD.[3] These rats exhibit key behavioral characteristics of ADHD, including hyperactivity, impulsivity, and deficits in sustained attention.[4] Another relevant model is the dopamine transporter knockout (DAT-KO) mouse, which displays hyperactivity and deficits in executive function.[5]

Experimental Workflow for ADHD Models

The following diagram outlines a typical experimental workflow for evaluating the effects of Manifaxine in an ADHD animal model.

Caption: Experimental workflow for ADHD studies.

Behavioral Testing Protocols

This test assesses spontaneous motor activity and is used to evaluate hyperactivity.

Protocol:

• Acclimate animals to the testing room for at least 30-60 minutes before the test.[6]

• Place individual animals into a clean, open-field arena (e.g., 40x40x30 cm).[6]

• Record locomotor activity using an automated infrared beam system or video-tracking software for a 30-60 minute session.

• Parameters to measure include total distance traveled, horizontal activity, and vertical activity (rearing).

• Clean the arena thoroughly between each animal to remove olfactory cues.[6]

Expected Outcomes with NDRI Treatment: NDRIs like bupropion have been shown to dose-dependently increase locomotor activity in rodents.[2][7] However, in hyperactive animal models like the SHR, some NDRIs and SNRIs have been observed to reduce hyperactivity.[8]

Table 1: Representative Data for Locomotor Activity

Treatment Group	Dose (mg/kg)	Total Distance Traveled (cm)
Vehicle	-	1500 ± 150
Manifaxine	5	1800 ± 200
Manifaxine	10	2500 ± 250
Manifaxine	20	3200 ± 300

* p < 0.05 compared to vehicle. Data are presented as mean ± SEM.

The EPM is used to assess anxiety-like behavior.[9]

Protocol:

• The apparatus consists of two open arms and two enclosed arms elevated above the floor.[9]

• Acclimate animals to the testing room for at least 30 minutes.

• Place the animal in the center of the maze, facing an open arm.[10]

• Allow the animal to explore the maze for a 5-minute session.[10]

• Record the time spent in and the number of entries into the open and closed arms using a video-tracking system.

• Clean the maze between trials.

Expected Outcomes with NDRI Treatment: The effects of NDRIs on anxiety are mixed. Some studies with methylphenidate have shown anxiolytic effects (increased time in open arms), while others report no effect or even anxiogenic effects depending on the dose and treatment duration.[11][12]

Table 2: Representative Data for Elevated Plus Maze

Treatment Group	Dose (mg/kg)	Time in Open Arms (s)	Open Arm Entries (%)
Vehicle	-	30 ± 5	25 ± 4
Manifaxine	5	35 ± 6	28 ± 5
Manifaxine	10	45 ± 7	35 ± 6
Manifaxine	20	32 ± 5	26 ± 4

* p < 0.05 compared to vehicle. Data are presented as mean ± SEM.

Animal Models for Obesity

Diet-induced obesity (DIO) in rats or mice is a widely used and translationally relevant model for studying the effects of anti-obesity drugs.[13] This model mimics the gradual weight gain observed in humans due to the consumption of high-fat, palatable diets.[14]

Experimental Workflow for Obesity Models

The following diagram illustrates a typical experimental workflow for evaluating the effects of Manifaxine in a DIO model.

Caption: Experimental workflow for obesity studies.

Experimental Protocols for Obesity

Protocol:

• House animals individually to allow for accurate measurement of food intake.

• Provide a pre-weighed amount of high-fat diet daily.

• Measure and record the amount of food remaining the following day to calculate daily food intake.

• Measure and record the body weight of each animal daily or several times per week at the same time of day.

Expected Outcomes with NDRI Treatment: NDRIs are expected to reduce food intake and body weight.

Table 3: Representative Data for Food Intake and Body Weight in DIO Rats

Treatment Group	Dose (mg/kg/day)	Cumulative Food Intake (g) over 28 days	Body Weight Change (%) from Baseline
Vehicle	-	650 ± 30	+5.2 ± 1.5
Manifaxine	10	580 ± 25	-2.1 ± 1.2
Manifaxine	20	510 ± 20	-8.5 ± 2.0
Pair-fed Control	-	510 ± 20	-4.0 ± 1.8*

* p < 0.05 compared to vehicle. Data are presented as mean ± SEM.

Neurochemical Analysis

In Vivo Microdialysis

In vivo microdialysis is a technique used to measure extracellular levels of neurotransmitters, such as dopamine and norepinephrine, in specific brain regions of freely moving animals.[15]

Protocol:

• Surgically implant a microdialysis guide cannula into the target brain region (e.g., prefrontal cortex or striatum) and allow the animal to recover.

• On the day of the experiment, insert a microdialysis probe through the guide cannula.

• Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate (e.g., 1-2 µL/min).

• Collect dialysate samples at regular intervals (e.g., every 20 minutes).

• After establishing a stable baseline, administer Manifaxine (systemically or locally via reverse dialysis).

• Continue collecting dialysate samples to measure changes in neurotransmitter levels.

• Analyze the concentration of dopamine and norepinephrine in the dialysate samples using high-performance liquid chromatography with electrochemical detection (HPLC-ED).

Expected Outcomes with NDRI Treatment: Manifaxine is expected to increase extracellular levels of dopamine and norepinephrine in the brain regions targeted. Bupropion has been shown to increase extracellular dopamine in the striatum and nucleus accumbens.[16][17]

Table 4: Representative Data for In Vivo Microdialysis in the Striatum

Treatment Group	Dose (mg/kg)	Peak Dopamine Increase (% of Baseline)	Peak Norepinephrine Increase (% of Baseline)
Vehicle	-	110 ± 10	105 ± 8
Manifaxine	10	250 ± 30	180 ± 20
Manifaxine	20	400 ± 45	250 ± 25

* p < 0.05 compared to vehicle. Data are presented as mean ± SEM.

Conclusion

The animal models and experimental protocols detailed in these application notes provide a robust framework for investigating the therapeutic potential of Manifaxine. By systematically evaluating its effects on behavior and neurochemistry in validated models of ADHD and obesity, researchers can gain valuable insights into its efficacy and mechanism of action. Careful consideration of experimental design, including appropriate controls and dose-response studies, is crucial for obtaining reliable and interpretable data.

References

• 1. A Review of the Neuropharmacology of Bupropion, a Dual Norepinephrine and Dopamine Reuptake Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of acute and chronic bupropion on locomotor activity and dopaminergic neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An updated review on animal models to study attention-deficit hyperactivity disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Animal models of attention-deficit hyperactivity disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Norepinephrine and Dopamine Reuptake Inhibitors (NDRIs): Side Effects, Interactions, and More [webmd.com]
• 6. Acute effect of the anti-addiction drug bupropion on extracellular dopamine concentrations in the human striatum: An [11C]raclopride PET study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of acute bupropion administration on locomotor activity in adolescent and adult mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of serotonin-norepinephrine reuptake inhibitors on locomotion and prefrontal monoamine release in spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Behavioral, Neurochemical and Developmental Effects of Chronic Oral Methylphenidate: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CHRONIC METHYLPHENIDATE TREATMENT DURING EARLY LIFE IS ASSOCIATED WITH GREATER ETHANOL INTAKE IN SOCIALLY ISOLATED RATS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. Methylphenidate Administration to Juvenile Rats Alters Brain Areas Involved in Cognition, Motivated Behaviors, Appetite, and Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Diet-induced obesity in animal models: points to consider and influence on metabolic markers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Preclinical models for obesity research - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In vivo characterization of locally applied dopamine uptake inhibitors by striatal microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Effects of chronic bupropion on interstitial concentrations of dopamine in rat nucleus accumbens and striatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Acute effects of bupropion on extracellular dopamine concentrations in rat striatum and nucleus accumbens studied by in vivo microdialysis. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Quantitative Analysis of Manifaxine in Human Plasma using HPLC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manifaxine (GW-320,659) is a norepinephrine-dopamine reuptake inhibitor that was investigated for the treatment of attention deficit hyperactivity disorder (ADHD) and obesity.[1] Although its development was discontinued, the need for robust analytical methods for novel chemical entities remains critical in drug discovery and development. This document provides a detailed application note and protocol for a sensitive and selective High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the quantification of Manifaxine in human plasma. The described method is intended to support pharmacokinetic and toxicokinetic studies.

The method is based on established principles of bioanalytical method validation as outlined by regulatory agencies such as the FDA and EMA.[2][3][4][5] While specific published methods for Manifaxine are scarce due to its discontinued development, the protocols herein are derived from validated methods for structurally similar compounds and common practices in the field.[6][7][8]

Analytical Method Summary

This method employs a simple protein precipitation for sample preparation, followed by rapid chromatographic separation on a C18 reversed-phase column and detection by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. An appropriate internal standard (IS) should be used to ensure accuracy and precision. For the purpose of this note, a hypothetical stable-isotope labeled Manifaxine (Manifaxine-d4) is proposed as the ideal IS.

Experimental Protocols

Materials and Reagents

• Manifaxine reference standard

• Manifaxine-d4 (or a suitable analog as an internal standard)

• HPLC-grade acetonitrile, methanol, and water

• Formic acid (LC-MS grade)

• Human plasma (with K2EDTA as anticoagulant)

• 96-well collection plates

Standard Solutions and Quality Control (QC) Sample Preparation

• Primary Stock Solutions: Prepare 1 mg/mL stock solutions of Manifaxine and the internal standard (IS) in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Manifaxine stock solution in 50:50 (v/v) acetonitrile:water to create working solutions for calibration standards (CS).

• Calibration Standards and Quality Control Samples: Spike blank human plasma with the appropriate working standard solutions to prepare a calibration curve (e.g., 1, 2, 5, 10, 25, 50, 100, and 200 ng/mL). Prepare QC samples in blank plasma at four concentration levels: Lower Limit of Quantification (LLOQ), Low QC, Mid QC, and High QC.

• Internal Standard Working Solution: Prepare a 50 ng/mL working solution of the IS in acetonitrile.

Sample Preparation (Protein Precipitation)

• Label a 96-well collection plate.

• To 50 µL of plasma sample (CS, QC, or unknown), add 150 µL of the internal standard working solution (50 ng/mL in acetonitrile).

• Vortex the plate for 2 minutes to precipitate proteins.

• Centrifuge the plate at 4000 rpm for 10 minutes.

• Transfer 100 µL of the supernatant to a new 96-well plate.

• Inject 5 µL of the supernatant into the HPLC-MS/MS system.

HPLC Conditions

Parameter	Value
HPLC System	Standard UHPLC/HPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	Time (min)
0.0
0.5
2.5
3.0
3.1
4.0

Mass Spectrometry Conditions

Parameter	Value
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI)
Polarity	Positive
Ion Source Temperature	550 °C
IonSpray Voltage	5500 V
Curtain Gas	35 psi
Collision Gas	Nitrogen
MRM Transitions	Compound
Manifaxine
Manifaxine-d4 (IS)

Note: The m/z values for Manifaxine (Molar Mass: 243.254 g/mol ) are based on the protonated molecule [M+H]+. The Q3 fragment would be determined through compound optimization.

Data Presentation: Method Validation Summary

The following tables summarize the expected performance characteristics of this analytical method, based on typical acceptance criteria from regulatory guidelines.[3][5]

Table 1: Calibration Curve Linearity and LLOQ

Parameter	Result
Linearity Range	1.00 - 200 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.995
LLOQ	1.00 ng/mL
LLOQ Accuracy (% bias)	Within ±20%
LLOQ Precision (%CV)	≤ 20%

Table 2: Intra- and Inter-Assay Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-Assay Precision (%CV)	Intra-Assay Accuracy (% Bias)	Inter-Assay Precision (%CV)	Inter-Assay Accuracy (% Bias)
LLOQ	1.00	≤ 20%	± 20%	≤ 20%	± 20%
Low QC	3.00	≤ 15%	± 15%	≤ 15%	± 15%
Mid QC	75.0	≤ 15%	± 15%	≤ 15%	± 15%
High QC	150	≤ 15%	± 15%	≤ 15%	± 15%

Table 3: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Mean Extraction Recovery (%)	Mean Matrix Effect (%)
Low QC	3.00	85 - 115%	85 - 115%
High QC	150	85 - 115%	85 - 115%

Visualizations

Caption: Experimental workflow for Manifaxine analysis.

Caption: Key parameters of bioanalytical method validation.

References

• 1. Manifaxine - Wikipedia [en.wikipedia.org]
• 2. ema.europa.eu [ema.europa.eu]
• 3. pharmanet.com.br [pharmanet.com.br]
• 4. Mastering Bioanalytical Method Validation: A Practical Guide for Laboratory Professionals | Lab Manager [labmanager.com]
• 5. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. LC-MS/MS method for the determination of nine antidepressants and some of their main metabolites in oral fluid and plasma. Study of correlation between venlafaxine concentrations in both matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Making sure you're not a bot! [gupea.ub.gu.se]
• 8. An in-depth analysis of four classes of antidepressants quantification from human serum using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Radioligand Binding Assays for Manifaxine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manifaxine (GW-320,659) is a norepinephrine-dopamine reuptake inhibitor (NDRI) that was developed by GlaxoSmithKline.[1][2] As an analogue of radafaxine, a metabolite of bupropion, its primary mechanism of action is the inhibition of the norepinephrine transporter (NET) and the dopamine transporter (DAT).[1][2][3] This activity increases the extracellular concentrations of norepinephrine and dopamine in the synaptic cleft, thereby enhancing noradrenergic and dopaminergic neurotransmission.

Radioligand binding assays are a fundamental tool for characterizing the interaction of a test compound like Manifaxine with its target receptors.[4] These assays utilize a radiolabeled ligand (a "hot" ligand) that binds with high affinity and specificity to the target. By measuring the ability of an unlabeled compound (a "cold" ligand, such as Manifaxine) to displace the radioligand, one can determine the binding affinity (Ki) of the test compound for the target protein. This application note provides detailed protocols for conducting competitive radioligand binding assays to characterize the affinity and selectivity of Manifaxine for the human norepinephrine (NET), dopamine (DAT), and serotonin (SERT) transporters.

Mechanism of Action: Norepinephrine and Dopamine Reuptake Inhibition

Under normal physiological conditions, monoamine transporters like NET and DAT are responsible for clearing their respective neurotransmitters (norepinephrine and dopamine) from the synaptic cleft, terminating the signal. Manifaxine, as an NDRI, blocks these transporters. This inhibition leads to a prolonged presence of norepinephrine and dopamine in the synapse, enhancing their signaling effects on postsynaptic neurons.

Caption: Manifaxine blocks NET and DAT, preventing neurotransmitter reuptake.

Binding Affinity Profile

While specific radioligand binding data for Manifaxine is not widely available in the public domain, its profile is expected to be similar to other NDRIs. The following table presents the binding affinities (Ki, in nM) for the parent compound, Bupropion, and another well-characterized NDRI, Methylphenidate, at the three human monoamine transporters. Researchers should use this table as a reference for contextualizing their own experimentally determined values for Manifaxine. A lower Ki value indicates higher binding affinity.

Compound	hNET (Ki, nM)	hDAT (Ki, nM)	hSERT (Ki, nM)	Selectivity (NET/DAT)
Bupropion	526	576	>10,000	~1
Methylphenidate	38 - 100	190 - 230	55,000 - >100,000	~0.3
Manifaxine	User Determined	User Determined	User Determined	User Determined

Note: Data for Bupropion and Methylphenidate are compiled from various public sources for illustrative purposes.[2][3] Actual values may vary depending on experimental conditions.

Experimental Protocols

This section provides detailed methodologies for conducting competitive radioligand binding assays to determine the affinity of Manifaxine for the human norepinephrine, dopamine, and serotonin transporters.

Principle of Competitive Binding Assays

In a competitive binding assay, a fixed concentration of a radioligand and a cell membrane preparation expressing the target transporter are incubated with varying concentrations of an unlabeled test compound (Manifaxine). The test compound competes with the radioligand for binding to the transporter. The amount of radioligand bound is measured, and the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The IC50 value is then converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation.[5]

Caption: Manifaxine competes with the radioligand for the transporter binding site.

General Materials & Reagents

• HEK293 cells stably expressing human NET, DAT, or SERT

• Cell culture reagents (DMEM, FBS, antibiotics)

• Phosphate-Buffered Saline (PBS)

• Assay Buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4)

• Wash Buffer (Ice-cold Assay Buffer)

• Manifaxine and reference compounds (e.g., Desipramine for NET, GBR12909 for DAT, Citalopram for SERT)

• Radioligands: [³H]Nisoxetine (for NET), [³H]CFT (WIN 35,428) (for DAT), [³H]Citalopram (for SERT)

• 96-well microplates

• Glass fiber filters (e.g., Whatman GF/B or GF/C, pre-soaked in 0.5% polyethyleneimine)

• Cell harvester and vacuum filtration system

• Scintillation vials and scintillation cocktail

• Liquid scintillation counter

• Protein assay kit (e.g., BCA or Bradford)

Protocol 1: hNET Competitive Binding Assay

• Membrane Preparation:

  • Culture HEK-hNET cells to ~90% confluency.

  • Wash cells with ice-cold PBS and harvest by scraping.

  • Centrifuge cell suspension at 1,000 x g for 5 min at 4°C.

  • Resuspend the pellet in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4) and homogenize.

  • Centrifuge the homogenate at 40,000 x g for 20 min at 4°C.

  • Discard the supernatant, resuspend the membrane pellet in fresh assay buffer, and determine protein concentration. Aliquot and store at -80°C.

• Assay Procedure:

  • Thaw membrane aliquots on ice. Dilute to a final concentration of 20-40 µg protein per well in ice-cold Assay Buffer.

  • In a 96-well plate, add reagents in the following order (total volume = 250 µL):

    • 50 µL of Assay Buffer (for Total Binding) or a high concentration of a competing ligand like Desipramine (10 µM, for Non-Specific Binding).

    • 50 µL of Manifaxine dilution series (e.g., 10 concentrations from 0.1 nM to 10 µM).

    • 50 µL of [³H]Nisoxetine diluted in Assay Buffer to a final concentration near its Kd (e.g., 1-2 nM).

    • 100 µL of the diluted membrane preparation.

  • Incubate the plate for 60-90 minutes at 4°C with gentle agitation.

  • Terminate the incubation by rapid vacuum filtration through the pre-soaked glass fiber filters using a cell harvester.

  • Wash the filters 3-4 times with 300 µL of ice-cold Wash Buffer.

  • Transfer the filters to scintillation vials, add 4-5 mL of scintillation cocktail, and allow to equilibrate.

  • Quantify radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (cpm) - Non-Specific Binding (cpm).

  • Plot the percentage of specific binding against the log concentration of Manifaxine.

  • Use non-linear regression (sigmoidal dose-response) to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation :

    • Ki = IC50 / (1 + [L]/Kd)

    • Where [L] is the concentration of the radioligand and Kd is its dissociation constant for the transporter.

Protocol 2: hDAT Competitive Binding Assay

• Procedure: Follow the general protocol for hNET with the following modifications:

  • Cell Line: Use HEK293 cells stably expressing human DAT (HEK-hDAT).

  • Radioligand: Use [³H]CFT (WIN 35,428) at a final concentration near its Kd (e.g., 2-5 nM).

  • Non-Specific Binding: Use a high concentration of a DAT-selective ligand like GBR12909 (10 µM).

  • Incubation: Incubate for 60-120 minutes at 4°C or room temperature.

Protocol 3: hSERT Selectivity Assay

• Procedure: Follow the general protocol for hNET with the following modifications:

  • Cell Line: Use HEK293 cells stably expressing human SERT (HEK-hSERT).

  • Radioligand: Use [³H]Citalopram at a final concentration near its Kd (e.g., 1-2 nM).

  • Non-Specific Binding: Use a high concentration of a SERT-selective ligand like Fluoxetine (10 µM).

  • Incubation: Incubate for 60 minutes at room temperature.

General Experimental Workflow

The following diagram outlines the key steps common to all three competitive binding assay protocols.

Caption: Workflow for a typical 96-well format radioligand binding assay.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparison of the monoamine transporters from human and mouse in their sensitivities to psychostimulant drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ClinPGx [clinpgx.org]
• 4. Focus on Human Monoamine Transporter Selectivity. New Human DAT and NET Models, Experimental Validation, and SERT Affinity Exploration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ohiostate.elsevierpure.com [ohiostate.elsevierpure.com]

Application Notes and Protocols: Techniques for Synthesizing Manifaxine Analogues

For Researchers, Scientists, and Drug Development Professionals

Abstract

Manifaxine, a norepinephrine-dopamine reuptake inhibitor (NDRI), represents a significant scaffold for the development of novel therapeutics targeting central nervous system disorders. This document provides detailed application notes and protocols for the synthesis of Manifaxine and its analogues. The methodologies outlined herein are based on established chemical transformations and offer a comprehensive guide for researchers in medicinal chemistry and drug development. This document includes step-by-step synthetic procedures, protocols for biological evaluation, and a visual representation of the relevant signaling pathway.

Introduction to Manifaxine

Manifaxine (developmental code name GW-320,659) is a selective norepinephrine (NE) and dopamine (DA) reuptake inhibitor.[1][2] By blocking the norepinephrine transporter (NET) and the dopamine transporter (DAT), Manifaxine increases the extracellular concentrations of these neurotransmitters in the synaptic cleft, thereby enhancing noradrenergic and dopaminergic signaling. This mechanism of action has been explored for the treatment of attention-deficit/hyperactivity disorder (ADHD) and obesity.[1][2] Manifaxine is a structural analogue of radafaxine, which is a metabolite of the well-known antidepressant bupropion.[1][3] The morpholine core and the 3,5-difluorophenyl substituent of Manifaxine are key structural features that contribute to its activity and selectivity. The synthesis of Manifaxine analogues allows for the exploration of structure-activity relationships (SAR) to optimize potency, selectivity, and pharmacokinetic properties.

Synthesis of Manifaxine and Analogues

The synthesis of Manifaxine can be accomplished via a three-step sequence starting from a substituted benzonitrile. This general approach can be adapted to produce a variety of analogues by modifying the starting materials.

General Synthetic Scheme

The overall synthetic route to Manifaxine is depicted below. The key steps involve a Grignard reaction to form a propiophenone intermediate, followed by alpha-bromination, and finally, a cyclization reaction with an appropriate amino alcohol.

Caption: General workflow for the synthesis of Manifaxine.

Experimental Protocols

Protocol 2.2.1: Synthesis of 3,5-Difluoropropiophenone (Intermediate 1)

• Materials:

  • 3,5-Difluorobenzonitrile

  • Ethylmagnesium bromide (3.0 M solution in diethyl ether)

  • Anhydrous tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Dichloromethane (DCM)

• Procedure:

  • To a solution of 3,5-difluorobenzonitrile (1.0 eq) in anhydrous THF under an inert atmosphere (e.g., argon or nitrogen), add ethylmagnesium bromide (1.2 eq) dropwise at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford the crude product.

  • Purify the crude product by flash column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) to yield 3,5-difluoropropiophenone.

Protocol 2.2.2: Synthesis of 2-Bromo-3',5'-difluoropropiophenone (Intermediate 2)

• Materials:

  • 3,5-Difluoropropiophenone

  • Bromine (Br₂)

  • Dichloromethane (DCM)

• Procedure:

  • Dissolve 3,5-difluoropropiophenone (1.0 eq) in DCM.

  • Add a solution of bromine (1.05 eq) in DCM dropwise to the solution at room temperature.

  • Stir the reaction mixture at room temperature for 2 hours, or until TLC analysis indicates complete consumption of the starting material.

  • Wash the reaction mixture with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield 2-bromo-3',5'-difluoropropiophenone, which can often be used in the next step without further purification.

Protocol 2.2.3: Synthesis of Manifaxine

• Materials:

  • 2-Bromo-3',5'-difluoropropiophenone

  • DL-Alaninol (2-Amino-1-propanol)

  • Acetonitrile

  • Triethylamine (optional, as a base)

• Procedure:

  • To a solution of 2-bromo-3',5'-difluoropropiophenone (1.0 eq) in acetonitrile, add DL-alaninol (2.2 eq).

  • If desired, triethylamine (1.1 eq) can be added as an acid scavenger.

  • Stir the reaction mixture at room temperature for 24-48 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the residue by flash column chromatography (silica gel, eluting with a gradient of methanol in DCM) to afford Manifaxine.

Synthesis of Manifaxine Analogues

The synthesis of Manifaxine analogues can be achieved by modifying the starting materials in the general synthetic scheme.

• Analogues with modified phenyl rings: By starting with different substituted benzonitriles (e.g., 3,4-difluorobenzonitrile, 4-chlorobenzonitrile, 3-methoxybenzonitrile), a variety of analogues with different substitution patterns on the phenyl ring can be synthesized. The subsequent steps of Grignard reaction, bromination, and cyclization would follow similar procedures as for Manifaxine.

• Analogues with modified morpholine rings: The use of different amino alcohols in the final cyclization step allows for the introduction of diversity in the morpholine ring. For example, using 2-amino-2-methyl-1-propanol would lead to a gem-dimethyl substitution at the 5-position of the morpholine ring.

Quantitative Data

The following table summarizes representative quantitative data for the synthesis of a Manifaxine analogue, (2S, 3S, 5R)-2-(3,4-Difluorophenyl)-3,5-dimethylmorpholine hydrochloride, based on a patent report.[4] Researchers should expect similar yields and will need to perform their own characterization.

Step	Product	Starting Material	Reagents	Solvent	Yield (%)
1	3,4-Difluoropropiophenone	3,4-Difluorobenzonitrile	Ethylmagnesium bromide	THF	~85%
2	2-Bromo-3',4'-difluoropropiophenone	3,4-Difluoropropiophenone	Dioxane dibromide	Dioxane	~90%
3	(2S, 3S, 5R)-2-(3,4-Difluorophenyl)-3,5-dimethylmorpholine	2-Bromo-3',4'-difluoropropiophenone	DL-Alaninol	Acetonitrile	~60%

Note: Yields are approximate and may vary depending on reaction scale and purification methods.

Biological Evaluation

The biological activity of newly synthesized Manifaxine analogues is primarily assessed through their ability to inhibit the reuptake of norepinephrine and dopamine.

Norepinephrine and Dopamine Transporter Binding Assays

These assays determine the affinity of the compounds for the norepinephrine and dopamine transporters.

Protocol 3.1.1: Radioligand Binding Assay

• Materials:

  • HEK293 cells stably expressing human NET or DAT

  • [³H]Nisoxetine (for NET) or [³H]WIN 35,428 (for DAT)

  • Test compounds (Manifaxine analogues)

  • Assay buffer (e.g., Tris-HCl with appropriate salts)

  • Scintillation fluid and counter

• Procedure:

  • Prepare cell membranes from HEK-hNET or HEK-hDAT cells.

  • In a 96-well plate, incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compound.

  • Incubate at room temperature for a specified time (e.g., 60-120 minutes).

  • Terminate the binding reaction by rapid filtration through a glass fiber filter, followed by washing with ice-cold assay buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Determine the IC₅₀ values (the concentration of the compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

Neurotransmitter Uptake Inhibition Assays

These functional assays measure the ability of the compounds to block the uptake of neurotransmitters into cells.

Protocol 3.2.1: [³H]Norepinephrine and [³H]Dopamine Uptake Assay

• Materials:

  • SK-N-BE(2)C cells (for NET) or HEK293 cells expressing DAT

  • [³H]Norepinephrine or [³H]Dopamine

  • Test compounds

  • Krebs-Ringer-HEPES (KRH) buffer

• Procedure:

  • Plate the cells in a 24- or 96-well plate and allow them to adhere.

  • Pre-incubate the cells with varying concentrations of the test compound in KRH buffer.

  • Initiate the uptake by adding a fixed concentration of [³H]Norepinephrine or [³H]Dopamine.

  • Incubate for a short period (e.g., 10-20 minutes) at 37°C.

  • Terminate the uptake by rapidly washing the cells with ice-cold KRH buffer.

  • Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

  • Calculate the IC₅₀ values for uptake inhibition.

Signaling Pathway

Manifaxine and its analogues exert their effects by inhibiting the reuptake of norepinephrine and dopamine, thus increasing their concentration in the synaptic cleft. This leads to enhanced activation of postsynaptic adrenergic and dopaminergic receptors, which in turn modulates various downstream signaling cascades.

Caption: Mechanism of action of Manifaxine as a norepinephrine-dopamine reuptake inhibitor.

Conclusion

The synthetic routes and biological evaluation protocols provided in this document offer a solid foundation for the synthesis and characterization of Manifaxine analogues. By systematically modifying the core structure, researchers can explore the SAR of this important class of NDRIs, potentially leading to the discovery of new drug candidates with improved therapeutic profiles. The provided diagrams for the synthetic workflow and signaling pathway serve as valuable visual aids for understanding the key concepts.

References

• 1. prepchem.com [prepchem.com]
• 2. 3-Fluoropropiophenone synthesis - chemicalbook [chemicalbook.com]
• 3. Synthesis and Evaluation of the Antiproliferative Activity of the Derivatives of 3,5-Diaryl-3,4-dihydro-2H-pyrrole-2-carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of 2-substituted (+/-)-(2r,3r,5r)-tetrahydrofuran-3,5-dicarboxylic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Administration of Manifaxine in Animal Research

Introduction

The selection of an appropriate administration route is a critical decision in the preclinical evaluation of a novel therapeutic agent such as Manifaxine. This choice influences the compound's pharmacokinetic and pharmacodynamic profile, ultimately impacting the interpretation of efficacy and safety data. These application notes provide a comprehensive overview of common administration routes for Manifaxine in animal research, complete with detailed protocols and data presentation formats to guide researchers, scientists, and drug development professionals. The following information is intended to serve as a foundational guide and should be adapted to specific experimental goals and in compliance with institutional animal care and use committee (IACUC) guidelines.[1][2][3][4]

Application Notes: Selecting an Administration Route

The primary routes for administering substances to laboratory animals are broadly categorized as enteral (via the gastrointestinal tract) and parenteral (outside the gastrointestinal tract).[1][2] The choice among these routes depends on the physicochemical properties of Manifaxine, the desired therapeutic objective, and the experimental model.

• Oral Administration (PO): This is often the preferred route for non-invasive, chronic dosing studies, especially if it is the intended clinical route.[5] It can be achieved through voluntary consumption in medicated food or jelly, or by oral gavage for precise dose administration.[6][7][8][9] However, this route may be subject to the first-pass effect, potentially reducing bioavailability.[10]

• Intravenous Administration (IV): This route ensures 100% bioavailability and rapid onset of action by delivering Manifaxine directly into the systemic circulation.[3] It is ideal for pharmacokinetic studies determining clearance and volume of distribution.[10] IV administration can be given as a rapid bolus or a slower infusion.[2][4]

• Intraperitoneal Administration (IP): In this method, Manifaxine is injected into the abdominal cavity. It is a common parenteral route in rodents, offering rapid absorption, though it can be more variable than IV administration.[1][2] Care must be taken to avoid injection into the bladder or gastrointestinal tract.[1]

• Subcutaneous Administration (SC): This involves injecting Manifaxine into the space between the skin and the underlying muscle. It generally results in slower, more sustained absorption compared to IV or IP routes and is suitable for compounds that may be irritating when administered via other routes.[1][2][3]

Data Presentation: Pharmacokinetic Parameters of Manifaxine

The following tables provide a template for summarizing and comparing the pharmacokinetic data of Manifaxine following administration by different routes in various animal models.

Table 1: Single-Dose Pharmacokinetics of Manifaxine in Rats

Administration Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)	Bioavailability (%)
Oral (PO)	10	Data	Data	Data	Data
Intravenous (IV)	2	Data	Data	Data	100
Intraperitoneal (IP)	5	Data	Data	Data	Data
Subcutaneous (SC)	5	Data	Data	Data	Data

Table 2: Single-Dose Pharmacokinetics of Manifaxine in Mice

Administration Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)	Bioavailability (%)
Oral (PO)	10	Data	Data	Data	Data
Intravenous (IV)	2	Data	Data	Data	100
Intraperitoneal (IP)	5	Data	Data	Data	Data
Subcutaneous (SC)	5	Data	Data	Data	Data

Table 3: Single-Dose Pharmacokinetics of Manifaxine in Non-Human Primates

Administration Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)	Bioavailability (%)
Oral (PO)	5	Data	Data	Data	Data
Intravenous (IV)	1	Data	Data	Data	100
Subcutaneous (SC)	2	Data	Data	Data	Data

Experimental Protocols

The following protocols are generalized and should be performed by trained personnel in accordance with an IACUC-approved protocol.[1][2][4]

Protocol 1: Oral Gavage Administration in Rodents

Objective: To administer a precise dose of Manifaxine directly into the stomach.

Materials:

• Manifaxine formulation

• Appropriate gavage needle (flexible or rigid with a ball tip)

• Syringe

• Animal scale

Procedure:

• Animal Preparation: Weigh the animal to determine the correct dosing volume.

• Restraint: Gently but firmly restrain the animal to prevent movement. For mice, this can be done by scruffing the neck to immobilize the head.

• Gavage Needle Insertion: Measure the gavage needle from the tip of the animal's nose to the last rib to estimate the distance to the stomach.

• Gently insert the gavage needle into the mouth, passing it along the roof of the mouth and down the esophagus. Do not force the needle; if resistance is met, withdraw and restart.

• Administration: Once the needle is in the correct position, slowly administer the Manifaxine formulation.

• Post-Administration Monitoring: Observe the animal for any signs of distress, such as difficulty breathing.[3]

Protocol 2: Intravenous Injection in Rodents (Tail Vein)

Objective: To deliver Manifaxine directly into the systemic circulation for rapid effect and complete bioavailability.

Materials:

• Manifaxine formulation (sterile)

• Appropriate gauge needle and syringe (e.g., 27-30G for mice)

• Restraining device

• Heat lamp or warm water to dilate the tail vein

Procedure:

• Animal Preparation: Place the rodent in a restraining device.

• Vein Dilation: Warm the tail using a heat lamp or by immersing it in warm water to make the lateral tail veins more visible.

• Injection: Swab the tail with alcohol. Insert the needle, bevel up, into the vein at a shallow angle.

• Aspirate gently to confirm placement (a small flash of blood should enter the syringe hub).

• Slowly inject the Manifaxine solution. If swelling occurs, the needle is not in the vein; withdraw and re-attempt at a more proximal site.

• Post-Injection Care: Apply gentle pressure to the injection site after withdrawing the needle to prevent bleeding.

Protocol 3: Intraperitoneal Injection in Rodents

Objective: To administer Manifaxine into the peritoneal cavity for systemic absorption.

Materials:

• Manifaxine formulation

• Appropriate gauge needle and syringe

• Animal scale

Procedure:

• Animal Preparation: Weigh the animal to calculate the correct dose volume.

• Restraint: Manually restrain the animal, ensuring the head is tilted downwards to move the abdominal organs away from the injection site.

• Injection Site: The preferred injection site is the lower right abdominal quadrant.[1]

• Injection: Insert the needle at a 30-45 degree angle. Aspirate before injecting to ensure the needle has not entered the bladder or intestines.[1][2]

• Slowly inject the solution.

• Post-Injection Monitoring: Return the animal to its cage and monitor for any adverse reactions.

Protocol 4: Subcutaneous Injection in Rodents

Objective: To administer Manifaxine for slower, sustained absorption.

Materials:

• Manifaxine formulation

• Appropriate gauge needle and syringe

• Animal scale

Procedure:

• Animal Preparation: Weigh the animal for accurate dosing.

• Injection Site: A common site is the loose skin over the back, between the shoulder blades.

• Injection: Tent the skin and insert the needle into the base of the tented area, parallel to the body.

• Aspirate to ensure a vessel has not been punctured.

• Inject the Manifaxine solution. A small bleb will form under the skin.

• Post-Injection Care: Gently massage the area to aid in dispersion of the solution.

Visualizations

References

• 1. IACUC Routes of Administration Guidelines | Research & Innovation Office [research.umn.edu]
• 2. animal.research.wvu.edu [animal.research.wvu.edu]
• 3. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 5. researchgate.net [researchgate.net]
• 6. Method for voluntary oral administration of drugs in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Animal Models of Depression and Drug Delivery with Food as an Effective Dosing Method: Evidences from Studies with Celecoxib and Dicholine Succinate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Method for voluntary oral administration of drugs in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. An alternative method for oral drug administration by voluntary intake in male and female mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics of venlafaxine and O-desmethylvenlafaxine in laboratory animals - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Manifaxine Solubility Issues In Vitro

Welcome to the technical support center for Manifaxine. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common solubility challenges encountered during in vitro experiments with Manifaxine. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to ensure the successful use of Manifaxine in your research.

Frequently Asked Questions (FAQs)

Q1: I observed precipitation when I diluted my Manifaxine DMSO stock solution into my aqueous assay buffer. What is happening?

A1: This is a common issue known as "DMSO crashing" or precipitation. Manifaxine, being a poorly soluble compound, is readily dissolved in a strong organic solvent like dimethyl sulfoxide (DMSO). However, when this concentrated DMSO stock is introduced into an aqueous environment (like cell culture media or assay buffers), the DMSO is rapidly diluted, and the solubility of Manifaxine in the resulting mixed solvent system decreases significantly. If the final concentration of Manifaxine exceeds its solubility limit in the aqueous buffer, it will precipitate out of solution.[1][2][3] It is crucial to ensure that the final concentration of DMSO in your assay is as low as possible while maintaining Manifaxine solubility, typically below 0.5% to avoid solvent-induced artifacts and cytotoxicity.[4][5]

Q2: How can I determine the maximum soluble concentration of Manifaxine in my specific assay medium?

A2: You can determine the kinetic solubility of Manifaxine in your medium by preparing a series of dilutions of your DMSO stock in the assay buffer. After a short incubation period, the presence of precipitate can be visually inspected or measured using techniques like nephelometry (light scattering) or by centrifuging the samples and measuring the concentration of the supernatant via UV-spectroscopy or HPLC.[6] This will give you a practical upper concentration limit for your experiments.

Q3: Can the pH of my buffer affect Manifaxine's solubility?

A3: Yes, if Manifaxine has ionizable groups (weakly acidic or basic moieties), the pH of the solution can significantly influence its solubility.[][8][9] For a weakly basic compound, solubility will generally increase at a lower pH, while a weakly acidic compound will be more soluble at a higher pH. It is advisable to determine the pH-solubility profile of Manifaxine to identify the optimal pH range for your experiments.

Q4: Are there any alternative solvents to DMSO that I can use?

A4: While DMSO is a common choice, other organic solvents like ethanol, methanol, or N,N-dimethylformamide (DMF) can also be used to prepare stock solutions. However, the issue of precipitation upon dilution into aqueous media will likely persist. The choice of solvent should be guided by the specific requirements of your assay and the compatibility with your biological system. It's important to always include a vehicle control (assay medium with the same final concentration of the solvent) in your experiments.

Q5: My IC50 value for Manifaxine is not reproducible. Could this be related to solubility?

A5: Absolutely. Poor solubility is a major cause of variability in in vitro assays.[10] If Manifaxine precipitates during the experiment, the actual concentration of the compound in solution and available to interact with the target will be lower and inconsistent across different wells or experiments. This can lead to an overestimation of the IC50 value and poor reproducibility. Ensuring Manifaxine remains in solution throughout the assay is critical for obtaining accurate and reliable data.

Troubleshooting Guides

Issue 1: Visible Precipitation of Manifaxine in Assay Wells

Possible Cause: The concentration of Manifaxine exceeds its solubility in the final assay medium. The final percentage of DMSO may be too low to maintain solubility.

Solutions:

• Decrease Final Manifaxine Concentration: Test a lower concentration range of Manifaxine in your assay.

• Optimize DMSO Concentration: While keeping the final DMSO concentration as low as possible (ideally ≤0.5%), you can slightly increase it if your cells or assay can tolerate it, to improve Manifaxine's solubility.[4] Always verify the tolerance of your system to the final DMSO concentration.

• Use a Co-solvent: In addition to DMSO, other co-solvents like ethanol or polyethylene glycol (PEG) can sometimes help improve solubility.[11] However, their compatibility with the assay must be validated.

• pH Adjustment: If Manifaxine is ionizable, adjusting the pH of your assay buffer (within a range compatible with your biological system) can increase its solubility.[]

• Utilize Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate poorly soluble drugs and increase their aqueous solubility.[12][13][14][15]

Issue 2: Inconsistent or Non-reproducible Assay Results

Possible Cause: Undetected microprecipitation of Manifaxine, leading to variable effective concentrations.

Solutions:

• Pre-assay Solubility Check: Before conducting your main experiment, perform a visual or instrumental check for precipitation at the highest concentration of Manifaxine you plan to use.

• Serial Dilution Method: Prepare your Manifaxine dilutions serially in the final assay buffer rather than adding a small volume of high-concentration stock directly to the wells. This can help mitigate localized high concentrations that lead to precipitation.

• Gentle Mixing: Ensure thorough but gentle mixing after adding Manifaxine to the assay wells to promote dissolution and prevent localized precipitation.

• Sonication: Briefly sonicating the stock solution before dilution can sometimes help in breaking down small aggregates.[1]

Data Presentation

Table 1: Hypothetical Solubility of Manifaxine in Common Solvents and Buffers

Solvent/Buffer	Temperature (°C)	Maximum Soluble Concentration (µg/mL)
Water	25	< 1
Phosphate Buffered Saline (PBS), pH 7.4	25	< 1
DMSO	25	> 10,000
Ethanol	25	500
PBS with 0.5% DMSO	25	25
PBS with 1% DMSO	25	50
PBS with 5% Tween® 80	25	150
PBS with 10mM HP-β-Cyclodextrin	25	200

Note: The data presented in this table is hypothetical and for illustrative purposes only. Researchers should determine the actual solubility of Manifaxine in their specific experimental systems.

Experimental Protocols

Protocol 1: Preparation of Manifaxine Stock Solution and Working Dilutions

• Prepare a High-Concentration Stock Solution: Weigh out the desired amount of Manifaxine powder and dissolve it in 100% DMSO to create a high-concentration stock solution (e.g., 10 mM). Ensure complete dissolution by vortexing and, if necessary, brief sonication.

• Prepare Intermediate Dilutions: Create a series of intermediate dilutions from your high-concentration stock using 100% DMSO.

• Prepare Final Working Solutions: For your assay, dilute the intermediate DMSO stocks into your final aqueous assay buffer. To minimize precipitation, add the DMSO stock to the buffer while vortexing gently. The final DMSO concentration should ideally not exceed 0.5%.[4]

Protocol 2: pH-Dependent Solubility Assessment of Manifaxine

• Prepare Buffers: Prepare a series of buffers with different pH values (e.g., pH 5.0, 6.0, 7.0, 7.4, 8.0) that are compatible with your analytical method.

• Add Excess Manifaxine: Add an excess amount of Manifaxine powder to each buffer in separate vials.

• Equilibrate: Shake the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separate Solid from Liquid: Centrifuge the samples at high speed to pellet the undissolved Manifaxine.

• Quantify Soluble Manifaxine: Carefully collect the supernatant and determine the concentration of dissolved Manifaxine using a validated analytical method such as HPLC or UV-Vis spectrophotometry.

• Plot Data: Plot the measured solubility (concentration) against the pH of the buffers to generate a pH-solubility profile.

Protocol 3: Improving Manifaxine Solubility with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Prepare HP-β-CD Solutions: Prepare a range of HP-β-CD solutions in your aqueous assay buffer (e.g., 0 mM, 5 mM, 10 mM, 20 mM, 50 mM).

• Add Manifaxine: Add a consistent amount of Manifaxine (in a small volume of DMSO stock) to each HP-β-CD solution.

• Equilibrate: Gently mix and allow the solutions to equilibrate for a specified period (e.g., 1 hour) at a constant temperature.

• Assess Solubility: Visually inspect for precipitation or quantify the amount of dissolved Manifaxine in the supernatant after centrifugation.

• Determine Optimal Concentration: Identify the lowest concentration of HP-β-CD that effectively prevents Manifaxine precipitation at your desired experimental concentration.

Mandatory Visualizations

Caption: Experimental workflow for handling Manifaxine solubility issues.

Caption: Decision tree for troubleshooting Manifaxine precipitation.

Caption: Hypothetical signaling pathway of Manifaxine.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. lifetein.com [lifetein.com]
• 5. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 8. uobabylon.edu.iq [uobabylon.edu.iq]
• 9. CompoundingToday.com | pH Adjusting Database [compoundingtoday.com]
• 10. mdpi.com [mdpi.com]
• 11. longdom.org [longdom.org]
• 12. humapub.com [humapub.com]
• 13. researchgate.net [researchgate.net]
• 14. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 15. touroscholar.touro.edu [touroscholar.touro.edu]

Technical Support Center: Optimizing Manifaxine Dosage for In Vivo Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Manifaxine dosage for in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is Manifaxine and what is its primary mechanism of action?

Manifaxine (developmental code name: GW-320,659) is a norepinephrine-dopamine reuptake inhibitor (NDRI).[1] Its primary mechanism of action is to block the norepinephrine transporter (NET) and the dopamine transporter (DAT), leading to an increase in the extracellular concentrations of norepinephrine and dopamine in the synaptic cleft.[2][3] This enhances noradrenergic and dopaminergic neurotransmission.

Q2: What is a recommended starting dose for Manifaxine in rodent models?

While specific in vivo preclinical data for Manifaxine is limited due to its discontinued development, a starting dose can be extrapolated from studies on structurally and mechanistically similar compounds like bupropion. For bupropion, effective doses in rats in behavioral studies have ranged from 10 mg/kg to 40 mg/kg.

Based on this, a conservative starting dose for Manifaxine in rodents would be in the 10-20 mg/kg range, administered via oral gavage or intraperitoneal injection. A dose-response study is highly recommended to determine the optimal dose for your specific experimental model and endpoint.

Q3: What are the expected behavioral effects of Manifaxine in animal models?

As an NDRI, Manifaxine is expected to have stimulant-like effects. In preclinical models, this may manifest as:

• Increased locomotor activity.

• Antidepressant-like effects in models such as the forced swim test or tail suspension test.

• Improved cognitive performance in relevant models.

• Potential for effects on reward and motivation.

Q4: What vehicle should I use to dissolve Manifaxine for in vivo administration?

The choice of vehicle is critical for ensuring the stability and bioavailability of Manifaxine. For oral gavage, a common and generally well-tolerated vehicle is 0.5% or 1% carboxymethylcellulose (CMC) in sterile water or saline . If solubility is an issue, a small percentage of a co-solvent like DMSO or PEG-400 may be used, but it is crucial to run a vehicle-only control group to account for any effects of the vehicle itself.[4] For intraperitoneal injections, sterile saline is the preferred vehicle if the compound is sufficiently soluble.

Troubleshooting Guides

Issue 1: Inconsistent or No Behavioral Effects Observed

Potential Cause	Troubleshooting Steps
Inappropriate Dosage	- Conduct a dose-response study to identify the optimal dose. Start with a low dose (e.g., 10 mg/kg) and titrate upwards. - Consider the possibility of a U-shaped dose-response curve, where higher doses may be less effective.
Incorrect Administration	- Ensure proper oral gavage technique to prevent accidental administration into the lungs. - Verify the correct volume and concentration of the dosing solution.
Vehicle-Related Issues	- Confirm the stability of Manifaxine in the chosen vehicle over the duration of the experiment. - Assess the tolerability of the vehicle in a separate control group. Some vehicles can have behavioral effects.[4][5]
Animal Acclimation	- Ensure animals have had an adequate acclimation period (at least 3-7 days) to the facility and handling to minimize stress-induced variability.[6][7][8]
Timing of Behavioral Testing	- Determine the peak plasma concentration (Tmax) of Manifaxine to time the behavioral testing accordingly. This may require a pilot pharmacokinetic study.

Issue 2: Adverse Events or Toxicity Observed

Potential Cause	Troubleshooting Steps
Dosage Too High	- Immediately reduce the dose. - Monitor animals closely for signs of distress, such as excessive hyperactivity, stereotypy, seizures, or weight loss.
Vehicle Toxicity	- If using co-solvents like DMSO, ensure the final concentration is low (typically <10%) and well-tolerated. - Run a vehicle-only control group to assess for any adverse effects of the vehicle itself.
Route of Administration	- Consider switching from intraperitoneal injection to oral gavage, which may reduce acute toxicity and better mimic the intended clinical route.
Animal Health Status	- Ensure that all animals are healthy and free from underlying conditions before starting the experiment.

Experimental Protocols

Dose-Response Study Protocol for Manifaxine in a Rodent Model of Depression (Forced Swim Test)

• Animals: Male Sprague-Dawley rats (250-300g).

• Housing: House animals in a temperature and humidity-controlled environment with a 12-hour light/dark cycle. Provide ad libitum access to food and water. Allow for a 7-day acclimation period.

• Drug Preparation: Prepare Manifaxine in a vehicle of 0.5% CMC in sterile saline. Prepare dosing solutions for 0 (vehicle), 10, 20, and 40 mg/kg.

• Experimental Groups:

  • Group 1: Vehicle control (0.5% CMC in saline)

  • Group 2: Manifaxine (10 mg/kg)

  • Group 3: Manifaxine (20 mg/kg)

  • Group 4: Manifaxine (40 mg/kg)

• Administration: Administer the assigned treatment via oral gavage 60 minutes before the forced swim test.

• Forced Swim Test:

  • Day 1 (Pre-test): Place each rat individually in a cylinder of water (25°C, 30 cm deep) for 15 minutes.

  • Day 2 (Test): 24 hours after the pre-test, place the rats back in the water cylinder for 5 minutes. Record the duration of immobility.

• Data Analysis: Analyze the immobility time using a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's test) to compare the Manifaxine-treated groups to the vehicle control group.

Visualizations

Caption: Mechanism of action of Manifaxine.

Caption: A typical experimental workflow for a Manifaxine study.

References

• 1. Manifaxine - Wikipedia [en.wikipedia.org]
• 2. Norepinephrine–dopamine reuptake inhibitor - Wikipedia [en.wikipedia.org]
• 3. americanaddictioncenters.org [americanaddictioncenters.org]
• 4. researchgate.net [researchgate.net]
• 5. Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. Preparation of animals for research--issues to consider for rodents and rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing stability problems with Manifaxine in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address stability problems encountered with Manifaxine in solution.

Frequently Asked Questions (FAQs)

Q1: My Manifaxine solution has turned yellow overnight. What is the likely cause?

A slight yellow discoloration in Manifaxine solutions upon standing, especially when exposed to light, is often an early indicator of oxidative degradation or photodecomposition.[1][2][3] It is crucial to investigate the cause to ensure the integrity of your experimental results. We recommend performing a quick UV-Vis scan to check for changes in the absorbance spectrum compared to a freshly prepared solution.

Q2: I'm observing precipitation in my Manifaxine stock solution. What should I do?

Precipitation can occur for several reasons, including poor solubility at the current pH, temperature fluctuations, or the formation of insoluble degradation products.[4][5] First, confirm the pH of your solution, as Manifaxine's solubility is pH-dependent (see Table 1). If the pH is appropriate, consider whether the solution was exposed to temperature changes. If degradation is suspected, the precipitate should be isolated and analyzed to identify its composition.

Q3: What are the primary degradation pathways for Manifaxine in aqueous solutions?

Based on forced degradation studies, the primary degradation pathways for Manifaxine are hydrolysis and oxidation.[1][2][6] Hydrolysis is more pronounced at acidic and alkaline pH, while oxidation can be initiated by exposure to air (oxygen), light, or trace metal ions.[1][7] Understanding these pathways is critical for developing stable formulations and ensuring accurate experimental outcomes.[8]

Q4: How does pH affect the stability of Manifaxine in solution?

The stability of Manifaxine is significantly influenced by the pH of the solution. Our studies indicate that Manifaxine is most stable in a pH range of 4.0 to 5.5. Outside of this range, it is susceptible to acid- and base-catalyzed hydrolysis. For quantitative data on degradation rates at different pH values, please refer to Table 2.

Q5: What are the recommended storage conditions for Manifaxine stock solutions?

To minimize degradation, we recommend storing Manifaxine stock solutions at 2-8°C, protected from light.[1][9] Solutions should be prepared in a buffer with a pH between 4.0 and 5.5. For long-term storage, consider aliquoting the stock solution and freezing at -20°C or below. However, it is essential to conduct freeze-thaw stability studies to ensure this does not adversely affect the compound.[10]

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common stability issues with Manifaxine solutions.

Problem: Unexpected Peaks in Chromatography

If you observe unexpected peaks in your chromatogram, it may indicate the presence of degradation products.

Troubleshooting Workflow:

References

• 1. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 2. pharmacy180.com [pharmacy180.com]
• 3. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 4. researchgate.net [researchgate.net]
• 5. Chemical stability of bupivacaine in pH-adjusted solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. iipseries.org [iipseries.org]
• 7. Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation | Pharmaguideline [pharmaguideline.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Common Issues in Packaging Stability Studies and How to Resolve Them – StabilityStudies.in [stabilitystudies.in]
• 10. biopharminternational.com [biopharminternational.com]

Manifaxine Off-Target Effects: A Technical Support Resource

Disclaimer: Manifaxine (GW-320,659) is an investigational compound whose development was discontinued. As such, comprehensive public data on its off-target pharmacology is limited. The following information is provided for research and educational purposes and is based on the known pharmacology of its drug class (norepinephrine-dopamine reuptake inhibitors) and its structural analog, bupropion. The off-target profile presented here is a hypothetical scenario designed to guide researchers in their experimental design and interpretation.

Frequently Asked Questions (FAQs)

Q1: What are the known primary targets of Manifaxine?

A1: Manifaxine is a norepinephrine-dopamine reuptake inhibitor (NDRI). Its primary targets are the norepinephrine transporter (NET) and the dopamine transporter (DAT). By inhibiting these transporters, Manifaxine increases the extracellular concentrations of norepinephrine and dopamine in the synaptic cleft, enhancing noradrenergic and dopaminergic neurotransmission.

Q2: My results suggest off-target effects. What are the potential secondary targets for a compound like Manifaxine?

A2: While its parent compound, bupropion, is known for a relatively "clean" off-target profile, structural modifications in Manifaxine could theoretically lead to interactions with other receptors.[1][2] Based on its chemical structure and the common off-target liabilities of similar central nervous system agents, potential off-target interactions could include adrenergic receptors (alpha and beta subtypes).[1] It is crucial to experimentally verify any suspected off-target activity.

Q3: I am observing an unexpected cardiovascular response in my animal model. Could this be an off-target effect of Manifaxine?

A3: Yes, an unexpected cardiovascular response could be indicative of off-target effects, particularly at adrenergic receptors which are key regulators of cardiovascular function. For example, antagonism of α1-adrenergic receptors can lead to hypotension, while activity at β1-adrenergic receptors could alter heart rate. A comprehensive safety pharmacology assessment is necessary to determine the cause of such an effect.

Q4: How can I differentiate between the primary and off-target effects of Manifaxine in my cellular assays?

A4: To dissect the on-target versus off-target effects, you can employ several strategies. Use cell lines that express the primary targets (NET and DAT) but lack the suspected off-target receptors, and vice-versa. Additionally, co-administration of a highly selective antagonist for the suspected off-target receptor should reverse the off-target effect without altering the primary activity of Manifaxine.

Q5: What is a typical concentration range to use for Manifaxine in in-vitro off-target screening?

A5: For initial screening, it is recommended to test a wide concentration range of Manifaxine, typically from 1 nM to 10 µM. This range will help in identifying potential off-target interactions across a broad spectrum of potencies and will be informative for designing more focused follow-up experiments.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Inconsistent results in cell-based functional assays.	Off-target activity of Manifaxine on endogenous receptors in the cell line.	Profile the receptor expression of your cell line. Use a cell line with a well-defined receptor expression profile or one that has been engineered to express only the target of interest.
Unexpected decrease in blood pressure in an animal model.	Potential off-target antagonism of α1-adrenergic receptors.	Conduct a radioligand binding assay to determine the affinity of Manifaxine for α1-adrenergic receptors. Follow up with a functional assay to confirm antagonistic activity.
Discrepancy between binding affinity and functional potency.	Manifaxine may be a partial agonist or antagonist, or its activity may be influenced by assay conditions.	Perform a functional assay that measures a downstream signaling event (e.g., cAMP accumulation for β-adrenergic receptors) to characterize the nature of the interaction.
High background signal in radioligand binding assays.	Non-specific binding of Manifaxine or the radioligand to cellular membranes or filter plates.	Optimize your assay buffer and washing steps. Include a non-specific binding control (a high concentration of a known ligand) to accurately determine specific binding.

Data Presentation

Table 1: Hypothetical On-Target and Off-Target Binding Profile of Manifaxine

Target	Assay Type	Ligand	Manifaxine Kᵢ (nM)
Norepinephrine Transporter (NET)	Binding Affinity	[³H]Nisoxetine	15
Dopamine Transporter (DAT)	Binding Affinity	[³H]WIN 35,428	50
α1A Adrenergic Receptor	Binding Affinity	[³H]Prazosin	850
α2A Adrenergic Receptor	Binding Affinity	[³H]Rauwolscine	>10,000
β1 Adrenergic Receptor	Binding Affinity	[³H]CGP-12177	1,500
β2 Adrenergic Receptor	Binding Affinity	[³H]Dihydroalprenolol	>10,000

Note: Values for adrenergic receptors are hypothetical and for illustrative purposes.

Table 2: Hypothetical Functional Activity of Manifaxine at Off-Target Receptors

Target	Assay Type	Parameter Measured	Manifaxine IC₅₀/EC₅₀ (nM)	Functional Effect
α1A Adrenergic Receptor	Calcium Mobilization	EC₅₀ of Phenylephrine	1,200	Antagonist
β1 Adrenergic Receptor	cAMP Accumulation	EC₅₀ of Isoproterenol	2,500	Antagonist

Note: Values are hypothetical and for illustrative purposes.

Experimental Protocols

Radioligand Binding Assay for Adrenergic Receptors

Objective: To determine the binding affinity (Kᵢ) of Manifaxine for α1A and β1 adrenergic receptors.

Methodology:

• Membrane Preparation: Prepare cell membranes from a stable cell line overexpressing the human α1A or β1 adrenergic receptor.

• Assay Buffer: Use a suitable buffer, e.g., 50 mM Tris-HCl, 10 mM MgCl₂, pH 7.4.

• Radioligand: Use [³H]Prazosin for the α1A receptor and [³H]CGP-12177 for the β1 receptor at a concentration close to their Kₔ.

• Competition Binding: Incubate the cell membranes with the radioligand and a range of concentrations of Manifaxine (e.g., 0.1 nM to 100 µM) in a 96-well plate.

• Incubation: Incubate at room temperature for 60-90 minutes to reach equilibrium.

• Separation: Separate bound from free radioligand by rapid filtration through a glass fiber filter plate.

• Detection: Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis: Determine the IC₅₀ value of Manifaxine by non-linear regression of the competition binding curve. Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Functional Assay: cAMP Accumulation for β1 Adrenergic Receptor

Objective: To determine the functional effect (agonist or antagonist) and potency (EC₅₀ or IC₅₀) of Manifaxine at the β1 adrenergic receptor.

Methodology:

• Cell Culture: Use a stable cell line expressing the human β1 adrenergic receptor.

• Assay Medium: Use a serum-free medium containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Agonist Mode: Treat the cells with increasing concentrations of Manifaxine and measure cAMP levels.

• Antagonist Mode: Pre-incubate the cells with increasing concentrations of Manifaxine before stimulating with a known β1 agonist (e.g., isoproterenol at its EC₈₀ concentration).

• Incubation: Incubate at 37°C for a specified time (e.g., 30 minutes).

• Detection: Lyse the cells and measure intracellular cAMP levels using a suitable detection kit (e.g., HTRF, ELISA).

• Data Analysis: In agonist mode, plot the dose-response curve to determine the EC₅₀. In antagonist mode, plot the inhibition curve to determine the IC₅₀.

Visualizations

Caption: Primary signaling pathway of Manifaxine.

Caption: Hypothetical off-target pathway of Manifaxine.

Caption: Experimental workflow for off-target screening.

References

• 1. A Review of the Neuropharmacology of Bupropion, a Dual Norepinephrine and Dopamine Reuptake Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. psychscenehub.com [psychscenehub.com]

Improving the bioavailability of Manifaxine for research

As "Manifaxine" is not a recognized research compound, this guide provides a generalized framework for improving the bioavailability of a hypothetical small molecule, hereafter referred to as "Compound X." This technical support center offers troubleshooting guides and FAQs to assist researchers in overcoming common challenges during their experiments.

Frequently Asked Questions (FAQs)

??? question "What are the primary factors limiting the bioavailability of Compound X?"

??? question "What are some common strategies to improve the bioavailability of a research compound?"

??? question "How can I assess the bioavailability of Compound X in my preclinical studies?"

Troubleshooting Guides

Issue: High Variability in Plasma Concentrations

Q1: My in vivo experiments show significant variability in the plasma concentrations of Compound X between subjects. What could be the cause?

This variability can stem from multiple sources, including the formulation, the experimental procedure, and the physiological state of the animal models.

• Formulation: Inconsistent dosing due to a non-homogenous formulation can lead to variable intake of Compound X.

• Experimental Protocol: Differences in food intake or the timing of administration relative to feeding can affect gastrointestinal motility and absorption.

• Animal Physiology: Genetic differences between animals can lead to variations in metabolic enzyme activity.

Q2: How can I reduce this variability?

• Formulation Optimization: Ensure your formulation is homogenous and stable. For suspensions, for example, ensure consistent particle size and use appropriate suspending agents.

• Standardized Protocols: Fast animals overnight before dosing to standardize the gastrointestinal environment. Ensure precise and consistent administration techniques.

• Use of Inbred Strains: Employing inbred animal strains can help minimize genetic variability in metabolism.

Issue: Poor Oral Absorption

Q1: The oral bioavailability of Compound X is extremely low. What are the likely reasons?

Low oral bioavailability is often a result of poor solubility, low permeability, or extensive first-pass metabolism. A systematic approach is needed to identify the root cause.

Q2: What experiments can I perform to investigate the cause of poor absorption?

A decision-tree approach can be effective. Start by assessing the compound's fundamental physicochemical properties.

• Solubility Analysis: Determine the kinetic and thermodynamic solubility of Compound X in relevant biological fluids (e.g., simulated gastric and intestinal fluids).

• Permeability Assessment: Use in vitro models like the Caco-2 permeability assay to classify your compound's permeability.

• Metabolic Stability: In vitro assays using liver microsomes or hepatocytes can help determine if Compound X is rapidly metabolized.

The following diagram illustrates a logical workflow for troubleshooting poor oral bioavailability:

Figure 1: Troubleshooting workflow for low oral bioavailability.

Quantitative Data Summary

The following tables present hypothetical pharmacokinetic data for Compound X in different formulations, illustrating how formulation changes can impact bioavailability.

Table 1: Pharmacokinetic Parameters of Compound X in Rats (10 mg/kg Oral Dose)

Formulation	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)
Aqueous Suspension	150 ± 35	2.0	600 ± 120
Micronized Suspension	350 ± 60	1.5	1500 ± 250
Lipid-Based Formulation (SEDDS)	800 ± 150	1.0	4500 ± 700
Intravenous (IV) Solution (2 mg/kg)	1200 ± 200	0.25	2400 ± 300

Table 2: Calculated Oral Bioavailability (F%)

Formulation	Absolute Bioavailability (F%)
Aqueous Suspension	5%
Micronized Suspension	12.5%
Lipid-Based Formulation (SEDDS)	37.5%

Experimental Protocols

Protocol 1: Caco-2 Permeability Assay

Objective: To assess the intestinal permeability of Compound X.

Methodology:

• Cell Culture: Culture Caco-2 cells on Transwell inserts for 21 days to allow for differentiation into a polarized monolayer.

• Monolayer Integrity: Verify the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER).

• Assay Procedure:

  • Wash the cell monolayers with pre-warmed Hank's Balanced Salt Solution (HBSS).

  • Add the test solution of Compound X (in HBSS) to the apical (A) side of the monolayer.

  • At specified time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral (B) side.

  • To assess efflux, separately add Compound X to the basolateral side and sample from the apical side.

• Quantification: Analyze the concentration of Compound X in the collected samples using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Calculate the apparent permeability coefficient (Papp) using the formula: Papp (cm/s) = (dQ/dt) / (A * C0), where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C0 is the initial concentration.

The experimental workflow is visualized in the diagram below:

Figure 2: Workflow for the Caco-2 permeability assay.

Protocol 2: In Vitro Metabolic Stability Assay

Objective: To determine the susceptibility of Compound X to metabolism by liver enzymes.

Methodology:

• Preparation: Prepare a reaction mixture containing liver microsomes (e.g., from human or rat), a NADPH-generating system, and buffer.

• Incubation:

  • Pre-incubate the reaction mixture at 37°C.

  • Initiate the reaction by adding Compound X.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a quenching solution (e.g., cold acetonitrile) to stop the reaction.

• Quantification: Analyze the concentration of the remaining Compound X in each quenched sample using a validated analytical method.

• Data Analysis: Plot the natural logarithm of the percentage of Compound X remaining versus time. The slope of the linear portion of this plot can be used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Signaling Pathways

While a specific signaling pathway for the fictional "Manifaxine" cannot be provided, the diagram below illustrates a generic representation of a drug interacting with a cell surface receptor and initiating a downstream signaling cascade. This can be adapted to visualize the proposed mechanism of action for a real research compound.

Figure 3: Generic drug-induced signaling pathway.

Technical Support Center: Refining Analytical Methods for Manifaxine Detection

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the analytical detection of Manifaxine.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the analysis of Manifaxine using High-Performance Liquid Chromatography (HPLC).

Issue	Potential Cause	Recommended Solution
Peak Tailing	1. Active Silanols on Column: Residual silanol groups on the silica-based column can interact with the basic amine group of Manifaxine.	1a. Use a high-purity, end-capped C18 column. 1b. Add a competing base, such as triethylamine (TEA), to the mobile phase at a low concentration (e.g., 0.1% v/v). 1c. Lower the pH of the mobile phase to suppress silanol ionization (e.g., pH 3-4).
2. Column Overload: Injecting too high a concentration of the analyte.	2. Reduce the injection volume or dilute the sample.
3. Extraneous Column Effects: Dead volume in fittings or tubing.	3. Ensure all fittings are secure and use tubing with a narrow internal diameter.
Variable Retention Times	1. Inconsistent Mobile Phase Composition: Improperly mixed or evaporated mobile phase.	1. Prepare fresh mobile phase daily and keep the solvent reservoir covered. Ensure thorough mixing of mobile phase components.
2. Fluctuating Column Temperature: Lack of temperature control can affect retention.	2. Use a column oven to maintain a constant temperature.
3. Pump Malfunction: Inconsistent flow rate due to air bubbles or worn pump seals.	3. Degas the mobile phase and purge the pump. If the problem persists, check and replace pump seals as needed.[1]
Ghost Peaks	1. Contaminated Mobile Phase or System: Impurities in the solvents or carryover from previous injections.	1a. Use high-purity HPLC-grade solvents. 1b. Implement a thorough needle wash protocol between injections. 1c. Flush the entire system, including the column, with a strong solvent like acetonitrile or isopropanol.[2]
2. Late Eluting Compounds: Components from a previous injection eluting in the current run.	2. Increase the run time or incorporate a gradient elution step to flush all components from the column.
Poor Resolution	1. Inappropriate Mobile Phase: The mobile phase composition may not be optimal for separating Manifaxine from its metabolites or impurities.	1. Adjust the ratio of organic solvent to aqueous buffer. A lower percentage of organic solvent will generally increase retention and may improve resolution.
2. Column Degradation: Loss of stationary phase over time.	2. Replace the column with a new one of the same type.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting HPLC method for Manifaxine analysis?

A1: A good starting point for the analysis of Manifaxine is a reverse-phase HPLC method with UV detection. Based on methods for structurally similar compounds, the following parameters are recommended.[3][4]

Table 1: Recommended Starting HPLC-UV Parameters for Manifaxine Analysis

Parameter	Recommendation
Column	C18 (e.g., Phenomenex Gemini, 250 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile:Methanol:Potassium Dihydrogen Phosphate Buffer (pH 6.1) (30:30:40 v/v/v)[3]
Flow Rate	1.0 - 1.5 mL/min[3]
Detection Wavelength	227 nm[3][5]
Column Temperature	30°C
Injection Volume	20 µL

Q2: How should I prepare my samples for Manifaxine analysis in plasma?

A2: For plasma samples, protein precipitation is a common and effective method. This can be followed by liquid-liquid extraction or solid-phase extraction (SPE) for further cleanup if necessary. A simple protein precipitation protocol is as follows:

• To 1 mL of plasma, add 2 mL of cold acetonitrile.

• Vortex for 1 minute to precipitate the proteins.

• Centrifuge at 10,000 rpm for 10 minutes.

• Collect the supernatant and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for injection.

Q3: What are the expected validation parameters for a robust Manifaxine HPLC method?

A3: Method validation should be performed according to ICH guidelines. Typical acceptance criteria for key validation parameters are summarized below, based on published methods for similar analytes.[3][6][7]

Table 2: Typical HPLC Method Validation Parameters

Parameter	Typical Range/Value
Linearity (R²)	> 0.998[3][6]
Accuracy (% Recovery)	98 - 102%[5]
Precision (% RSD)	< 2%[7]
Limit of Detection (LOD)	35 ng/mL[3][6]
Limit of Quantification (LOQ)	105 ng/mL[3][6]

Q4: How can I perform a forced degradation study for Manifaxine?

A4: Forced degradation studies are crucial for developing a stability-indicating method. Manifaxine should be subjected to stress conditions to generate potential degradation products.[7][8][9] The following conditions are recommended:

• Acid Hydrolysis: 0.5 N HCl at 80°C for 8 hours.[10]

• Base Hydrolysis: 0.1 N NaOH at 80°C for 8 hours.[8][10]

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.[7]

• Thermal Degradation: Dry heat at 105°C for 24 hours.

• Photolytic Degradation: Exposure to UV light (254 nm) for 24 hours.

After exposure, the samples should be neutralized (if necessary) and diluted to a suitable concentration for HPLC analysis to assess the separation of the parent drug from any degradation products.

Experimental Protocol: HPLC-UV Analysis of Manifaxine

This protocol details a validated method for the quantitative determination of Manifaxine in a pharmaceutical formulation.

1. Materials and Reagents

• Manifaxine reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Potassium dihydrogen phosphate (AR grade)

• Orthophosphoric acid

• Water (HPLC grade)

2. Instrumentation

• HPLC system with UV detector

• C18 analytical column (250 x 4.6 mm, 5 µm)

• Sonicator

• pH meter

3. Preparation of Solutions

• Mobile Phase: Prepare a solution of 0.05 M potassium dihydrogen phosphate. Mix acetonitrile, methanol, and the phosphate buffer in a ratio of 30:30:40 (v/v/v). Adjust the pH to 6.1 with orthophosphoric acid. Filter and degas the mobile phase before use.[3]

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Manifaxine reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations in the range of 1-100 µg/mL.

4. Chromatographic Conditions

• Flow Rate: 1.5 mL/min[3]

• Column Temperature: 30°C

• Detection Wavelength: 227 nm[3]

• Injection Volume: 20 µL

5. Analysis Procedure

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the standard solutions to generate a calibration curve.

• Inject the sample solutions.

• Quantify the amount of Manifaxine in the samples by comparing the peak area with the calibration curve.

Visualizations

Caption: Experimental workflow for Manifaxine HPLC analysis.

Caption: Hypothesized signaling pathway for Manifaxine.

References

• 1. HPLC Troubleshooting Guide [scioninstruments.com]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. RP-HPLC Estimation of Venlafaxine Hydrochloride in Tablet Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijpsonline.com [ijpsonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Development and validation of stability indicating method for the quantitative determination of venlafaxine hydrochloride in extended release formulation using high performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. asianpubs.org [asianpubs.org]
• 9. researchgate.net [researchgate.net]
• 10. LC–UV and LC–MS evaluation of stress degradation behavior of desvenlafaxine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Challenges of Studying Discontinued Pharmaceutical Compounds

Welcome to the support center for researchers, scientists, and drug development professionals working with discontinued pharmaceutical compounds. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: Where can I source a discontinued pharmaceutical compound for my research?

A1: Sourcing discontinued compounds can be challenging. Here are a few avenues to explore:

• Specialty Chemical Suppliers: Many companies specialize in providing rare or discontinued chemicals for research purposes.

• University or Institutional Core Facilities: Some academic institutions have chemical synthesis or compound management cores that may be able to synthesize the compound for you.

• Collaboration with Pharmaceutical Companies: While direct acquisition can be difficult, collaborating with the original manufacturer or other pharmaceutical companies may provide access to their compound libraries.[1]

• Chemical Upcycling from Expired Pharmaceuticals: In some cases, it may be possible to extract the active pharmaceutical ingredient (API) from expired drug formulations.[2][3] This process, however, requires significant purification and characterization.

Q2: How can I be sure of the purity and identity of a discontinued compound I've obtained?

A2: It is crucial to independently verify the purity and identity of any sourced discontinued compound, as batch-to-batch variability can be a significant issue.[4][5] Comprehensive characterization should be performed using a combination of analytical techniques.[6][7][8]

Q3: What are the major reasons for the discontinuation of pharmaceutical compounds?

A3: Drugs are discontinued for various reasons, which can be broadly categorized as safety, efficacy, or strategic/commercial issues.[9][10][11] Manufacturing quality problems are also a common cause of drug shortages and discontinuations.[12]

Reason for Discontinuation	Percentage of Projects (Approximate)
Lack of Efficacy	50%
Safety Concerns	20%
Strategic/Commercial Decisions	20%
Formulation/Manufacturing Issues	10%

Note: Percentages are approximate and can vary based on the therapeutic area and development phase.[9]

Q4: Are there intellectual property (IP) concerns when studying a discontinued compound?

A4: Yes, intellectual property rights can still exist for discontinued compounds. While the original compound patent may have expired, there could be patents covering specific formulations, methods of use, or manufacturing processes.[13][14] It is advisable to conduct a thorough patent search or consult with a technology transfer office to ensure your research does not infringe on existing IP.[13]

Q5: I'm having trouble accessing preclinical and clinical data for a discontinued drug. What are my options?

A5: Accessing historical data for discontinued drugs is a known challenge, as this information is often proprietary and not publicly available.[15] Some potential resources include:

• Regulatory Agency Websites: Websites of agencies like the FDA or EMA may have some publicly available documents.

• Clinical Trial Registries: Databases such as ClinicalTrials.gov can provide information on past studies.[16]

• Scientific Literature: Published papers from the original researchers may contain valuable data.

• Freedom of Information Act (FOIA) Requests: In some cases, it may be possible to obtain data from regulatory agencies through a FOIA request.

Troubleshooting Guides

Problem: Unexpected Experimental Results or Lack of Efficacy

This is a common issue when working with discontinued compounds. The troubleshooting process involves systematically evaluating each stage of your experiment.

Caption: Troubleshooting workflow for unexpected experimental results.

Detailed Steps:

• Verify Compound Identity & Purity:

  • Question: Is the compound what you think it is, and is it pure enough for your assay?

  • Action: Perform analytical characterization. See the "Protocol: Purity and Identity Confirmation of a Discontinued Compound" section below. Batch-to-batch variability is a significant concern.[4][5]

• Review Experimental Protocol:

  • Question: Was the protocol followed exactly? Are there any ambiguities in the procedure?

  • Action: Carefully review your lab notes against the established protocol. Ensure all steps were performed correctly.

• Check Reagents & Buffers:

  • Question: Are all reagents and buffers fresh and correctly prepared?

  • Action: Prepare fresh solutions. Contaminated or expired reagents can lead to failed experiments.

• Run Positive & Negative Controls:

  • Question: Are your positive and negative controls behaving as expected?[17]

  • Action: If controls fail, the issue is likely with the assay itself and not the discontinued compound.

• Re-analyze Data:

  • Question: Was the data analyzed correctly?

  • Action: Double-check all calculations and data processing steps.

• Consult with Colleagues/Experts:

  • Question: Has anyone else in your lab or institution worked with this compound or a similar one?

  • Action: Seek advice from experienced researchers.

Problem: Difficulty Resuspending the Compound

Discontinued compounds may have been stored for long periods, potentially affecting their solubility.

• Verify Solvent: Double-check the recommended solvent from any available literature.

• Gentle Heating: Warm the solution gently (e.g., in a 37°C water bath).

• Sonication: Use a sonicator to aid in dissolution.

• pH Adjustment: For ionizable compounds, adjusting the pH of the buffer may improve solubility.

• Test Different Solvents: If the recommended solvent is not working, test a small amount of the compound in other common laboratory solvents (e.g., DMSO, ethanol).

Experimental Protocols

Protocol: Purity and Identity Confirmation of a Discontinued Compound

This protocol outlines a general workflow for verifying the purity and identity of a sourced discontinued pharmaceutical compound.

Caption: Workflow for compound identity and purity verification.

Methodology:

• High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC):

  • Purpose: To determine the purity of the compound.

  • Method:

    • Prepare a stock solution of the compound in a suitable solvent (e.g., DMSO, acetonitrile).

    • Develop a separation method using a C18 column with a mobile phase gradient (e.g., water and acetonitrile with 0.1% formic acid).

    • Inject the sample and analyze the chromatogram.

    • Purity is calculated based on the area of the main peak relative to the total area of all peaks. A purity of >95% is generally desired.

• Mass Spectrometry (MS):

  • Purpose: To confirm the molecular weight of the compound.

  • Method:

    • Infuse a diluted solution of the compound directly into the mass spectrometer or analyze the eluent from the HPLC.

    • Acquire the mass spectrum in positive or negative ion mode.

    • Compare the observed molecular ion peak (e.g., [M+H]+ or [M-H]-) with the expected molecular weight of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Purpose: To confirm the chemical structure of the compound.

  • Method:

    • Dissolve a sufficient amount of the compound in a deuterated solvent (e.g., DMSO-d6, CDCl3).

    • Acquire 1H and 13C NMR spectra.

    • Compare the observed chemical shifts, splitting patterns, and integration values with the expected spectrum from literature or predictive software.

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Purpose: To identify the functional groups present in the molecule.

  • Method:

    • Place a small amount of the solid compound on the ATR crystal or prepare a KBr pellet.

    • Acquire the IR spectrum.

    • Compare the observed absorption bands with the expected functional groups of the compound.

Protocol: Resynthesis and Purification of a Discontinued Compound

If a discontinued compound is not commercially available, resynthesis may be necessary. This is a complex process that should be undertaken by experienced synthetic chemists.

General Steps:

• Literature Review: Thoroughly review the original synthetic route from patents or publications.

• Route Scouting: If the original route is not feasible, develop an alternative synthetic strategy.

• Synthesis: Perform the chemical reactions under optimized conditions. Monitor reaction progress using techniques like Thin Layer Chromatography (TLC) or LC-MS.

• Purification: Purify the crude product using appropriate techniques such as:

  • Recrystallization: For solid compounds.

  • Column Chromatography: To separate the desired compound from impurities.[18]

  • Preparative HPLC: For high-purity final products.

• Characterization: Fully characterize the synthesized compound using the methods described in the "Purity and Identity Confirmation" protocol to ensure it matches the desired structure and purity.

Signaling Pathway Diagram Example

In cases where a discontinued compound was developed to target a specific signaling pathway, it is crucial to understand its mechanism of action. Below is a hypothetical example of a signaling pathway that could be the target of a discontinued kinase inhibitor.

Caption: Example of a targeted signaling pathway (MAPK pathway).

References

• 1. Designing for disruption in the pharmaceutical supply chain | Drug Discovery News [drugdiscoverynews.com]
• 2. Chemical Upcycling of Expired Pharmaceuticals as a Source of Value-Added Chemicals for Organic Synthesis and Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. surfacemeasurementsystems.com [surfacemeasurementsystems.com]
• 5. surfacemeasurementsystems.com [surfacemeasurementsystems.com]
• 6. Characterization for Pharmaceutical Products - Eurofins Scientific [eurofins.com]
• 7. Isolation and characterization of pharmaceuticals with impurities. [wisdomlib.org]
• 8. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 9. imedpub.com [imedpub.com]
• 10. WITHDRAWN—a resource for withdrawn and discontinued drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. WITHDRAWN--a resource for withdrawn and discontinued drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. fda.gov [fda.gov]
• 13. drugpatentwatch.com [drugpatentwatch.com]
• 14. drugpatentwatch.com [drugpatentwatch.com]
• 15. Open access to industry's clinically relevant data: Urgently needed, but when will we get it, and in what form? - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ClinicalTrials.gov [clinicaltrials.gov]
• 17. m.youtube.com [m.youtube.com]
• 18. obrnutafaza.hr [obrnutafaza.hr]

Mitigating batch-to-batch variability of synthesized Manifaxine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating batch-to-batch variability during the synthesis of Manifaxine.

Troubleshooting Guides

This section addresses specific issues that may arise during the multi-step synthesis of Manifaxine.

Step 1: Grignard Reaction - Synthesis of 3,5-Difluoropropiophenone

• Question: My Grignard reaction is sluggish or fails to initiate. What are the common causes and solutions?

  • Answer: Grignard reactions are highly sensitive to moisture and air. Ensure all glassware is rigorously flame-dried or oven-dried immediately before use and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon). The quality of the magnesium turnings is also critical; use fresh, shiny turnings. If the magnesium appears dull, it can be activated by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. The solvent (typically anhydrous diethyl ether or THF) must be strictly anhydrous.

• Question: I am observing a low yield of the desired ketone, 3,5-difluoropropiophenone. What are potential side reactions and how can I minimize them?

  • Answer: A common side reaction is the formation of a Wurtz coupling product from the reaction of the Grignard reagent with unreacted ethyl bromide. This can be minimized by the slow, dropwise addition of ethyl bromide to the magnesium suspension to maintain a low concentration of the alkyl halide. Another potential issue is the reaction of the Grignard reagent with the nitrile to form a dimeric species. Maintaining a low reaction temperature during the addition of the 3,5-difluorobenzonitrile can help to control the reaction rate and favor the formation of the desired ketone.

Step 2: α-Bromination - Synthesis of 2-Bromo-3',5'-difluoropropiophenone

• Question: My α-bromination reaction is producing a mixture of mono- and di-brominated products. How can I improve the selectivity for the mono-brominated product?

  • Answer: The formation of di-brominated byproducts is a common issue in the bromination of ketones. To favor mono-bromination, it is crucial to control the stoichiometry of the brominating agent (e.g., bromine or N-bromosuccinimide). Using a slight excess of the ketone relative to the brominating agent can help. The reaction should also be carried out at a controlled temperature, as higher temperatures can lead to over-bromination. The choice of solvent can also influence selectivity; for instance, using methanol as a solvent can sometimes favor mono-bromination.

• Question: The reaction is proceeding slowly, and I am observing incomplete conversion of the starting material. What can I do to drive the reaction to completion?

  • Answer: The rate of acid-catalyzed α-bromination is dependent on the rate of enol formation. Ensure that a suitable acidic catalyst (e.g., acetic acid or a catalytic amount of HBr) is present. If the reaction is still slow, a slight increase in temperature may be necessary. However, monitor the reaction closely to avoid the formation of byproducts.

Step 3: Intermolecular Ring Formation - Synthesis of Manifaxine

• Question: I am obtaining a low yield of Manifaxine and a significant amount of unreacted starting materials. How can I improve the efficiency of the cyclization step?

  • Answer: The intermolecular ring formation is a nucleophilic substitution reaction. The reaction rate can be influenced by the concentration of the reactants. Ensure that the 2-bromo-3',5'-difluoropropiophenone and DL-alaninol are present in the appropriate stoichiometric ratio. The reaction is typically carried out in a suitable solvent that can facilitate the reaction, such as a polar aprotic solvent. The addition of a non-nucleophilic base may be necessary to neutralize the HBr formed during the reaction, which can otherwise protonate the amino alcohol and reduce its nucleophilicity.

• Question: The final product is a mixture of diastereomers. How can I improve the diastereoselectivity of the reaction or separate the desired diastereomer?

  • Answer: The formation of diastereomers is expected in this reaction due to the creation of a new stereocenter. The diastereomeric ratio can be influenced by the reaction conditions, such as temperature and solvent. Lowering the reaction temperature may improve diastereoselectivity. If the diastereomers are formed in a nearly equal ratio, they will need to be separated. This can be achieved through techniques such as column chromatography or fractional crystallization. Developing a suitable chromatographic method with a chiral stationary phase may be necessary for analytical and preparative-scale separation.

Frequently Asked Questions (FAQs)

• Q1: What are the most critical parameters to control to ensure batch-to-batch consistency in Manifaxine synthesis?

  • A1: The most critical parameters include the quality and dryness of all reagents and solvents, precise control of reaction temperatures at each step, the rate of addition of reagents (especially for the Grignard reaction), and the use of a well-defined and validated purification method for the final product.

• Q2: How can I monitor the progress of each reaction step?

  • A2: Thin-layer chromatography (TLC) is a simple and effective technique for monitoring the consumption of starting materials and the formation of products in each step. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can be used to determine the conversion and the presence of any impurities.

• Q3: What are the expected major impurities in the final Manifaxine product?

  • A3: Potential impurities can include unreacted starting materials from the final step (2-bromo-3',5'-difluoropropiophenone and DL-alaninol), byproducts from the bromination step (di-brominated ketone), and the undesired diastereomer of Manifaxine.

• Q4: What analytical techniques are recommended for the final quality control of Manifaxine?

  • A4: A validated HPLC method is essential for determining the purity of the final product and quantifying any impurities.[1][2] Nuclear Magnetic Resonance (NMR) spectroscopy should be used to confirm the structure and stereochemistry of the desired diastereomer. Mass spectrometry (MS) can be used to confirm the molecular weight.

Quantitative Data

The following tables provide illustrative data on how varying key experimental parameters can affect the yield and purity of intermediates and the final product. This data is intended to serve as a guide for optimization studies.

Table 1: Effect of Temperature on the Yield of 3,5-Difluoropropiophenone (Grignard Reaction)

Entry	Temperature (°C)	Reaction Time (h)	Yield (%)
1	0	2	75
2	25 (Room Temp)	2	85
3	35 (Reflux)	1.5	82

Table 2: Effect of Brominating Agent Stoichiometry on the Selectivity of α-Bromination

Entry	Molar Ratio (Ketone:Br₂)	Reaction Time (h)	Mono-brominated Product (%)	Di-brominated Product (%)
1	1:1.0	3	88	10
2	1:1.1	3	92	7
3	1:1.2	3	85	14

Table 3: Effect of Solvent on the Diastereomeric Ratio of Manifaxine

Entry	Solvent	Temperature (°C)	Diastereomeric Ratio (desired:undesired)
1	Methanol	25	1.5:1
2	Acetonitrile	25	1.2:1
3	Toluene	50	1.1:1

Experimental Protocols

Protocol 1: Synthesis of 3,5-Difluoropropiophenone (Grignard Reaction)

• Preparation: All glassware is flame-dried under vacuum and cooled under a nitrogen atmosphere. Magnesium turnings (1.2 equivalents) are placed in a three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Initiation: A small amount of anhydrous diethyl ether is added to cover the magnesium. A crystal of iodine is added. A solution of ethyl bromide (1.1 equivalents) in anhydrous diethyl ether is added dropwise from the dropping funnel. The reaction is initiated if the brown color of the iodine disappears and bubbling is observed.

• Reaction: Once the reaction has started, the remaining ethyl bromide solution is added at a rate that maintains a gentle reflux. After the addition is complete, the mixture is stirred for an additional 30 minutes.

• Addition of Nitrile: A solution of 3,5-difluorobenzonitrile (1.0 equivalent) in anhydrous diethyl ether is added dropwise at 0°C.

• Quenching and Work-up: The reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude product is purified by vacuum distillation or column chromatography on silica gel.

Protocol 2: Quality Control of Manifaxine by High-Performance Liquid Chromatography (HPLC)

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient mixture of acetonitrile and a phosphate buffer (e.g., 20 mM potassium dihydrogen phosphate, pH adjusted to 3.0 with phosphoric acid).

• Gradient Program: A linear gradient from 20% to 80% acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 220 nm.

• Injection Volume: 20 µL.

• Standard Preparation: A stock solution of Manifaxine reference standard is prepared in the mobile phase and diluted to create a series of calibration standards.

• Sample Preparation: A known amount of the synthesized Manifaxine is dissolved in the mobile phase to a final concentration within the calibration range.

• Analysis: The calibration standards and the sample are injected into the HPLC system. The purity of the sample is determined by comparing the peak area of the Manifaxine peak to the total peak area of all components in the chromatogram. The concentration of any impurities can be quantified using the calibration curve of the Manifaxine standard (assuming a similar response factor) or by using reference standards for the specific impurities if available.

Visualizations

Caption: Synthetic workflow for Manifaxine.

Caption: Troubleshooting decision tree for Manifaxine synthesis.

References

• 1. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]

Reference Data & Comparative Studies

Manifaxine vs. Bupropion: A Preclinical Comparative Guide for Researchers

This guide provides a detailed comparison of manifaxine and bupropion in preclinical models, designed for researchers, scientists, and drug development professionals. The content focuses on their mechanism of action, performance in established preclinical depression models, and pharmacokinetic profiles, supported by available experimental data.

At a Glance: Manifaxine and Bupropion

Feature	Manifaxine (GW320659)	Bupropion
Drug Class	Norepinephrine-Dopamine Reuptake Inhibitor (NDRI)	Norepinephrine-Dopamine Reuptake Inhibitor (NDRI)
Development Status	Discontinued	Marketed
Primary Investigated Indications	ADHD, Obesity	Major Depressive Disorder, Smoking Cessation
Structural Relationship	Structural modification of radafaxine (a bupropion metabolite)	Aminoketone antidepressant

Mechanism of Action: Targeting Dopamine and Norepinephrine

Both manifaxine and bupropion are classified as norepinephrine-dopamine reuptake inhibitors (NDRIs). Their primary mechanism of action involves the blockade of the dopamine transporter (DAT) and the norepinephrine transporter (NET). This inhibition leads to an increase in the extracellular concentrations of dopamine and norepinephrine in the brain, enhancing neurotransmission in pathways associated with mood and motivation.[1][2][3]

Bupropion is a relatively weak inhibitor of both DAT and NET.[1] It undergoes extensive metabolism, producing several active metabolites, including hydroxybupropion, threohydrobupropion, and erythrohydrobupropion, which also contribute to its overall pharmacological effect by inhibiting the reuptake of norepinephrine and dopamine.[4] Manifaxine was developed as a structural analog of radafaxine, which is an isomer of the bupropion metabolite hydroxybupropion.[3][5]

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. A Review of the Neuropharmacology of Bupropion, a Dual Norepinephrine and Dopamine Reuptake Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 5. ingentaconnect.com [ingentaconnect.com]

Validating the NDRI Activity of Manifaxine In Vitro: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating the in vitro norepinephrine-dopamine reuptake inhibitor (NDRI) activity of Manifaxine (GW-320,659). Manifaxine is a structural analog of bupropion and its metabolite radafaxine, and is classified as an NDRI.[1][2] While specific quantitative in vitro data for Manifaxine is not publicly available, this guide outlines the standard experimental protocols and presents comparative data for well-characterized NDRIs, bupropion and atomoxetine, to serve as a benchmark for researchers investigating Manifaxine or similar compounds.

Mechanism of Action: Norepinephrine-Dopamine Reuptake Inhibition

Norepinephrine (NE) and dopamine (DA) are key neurotransmitters in the central nervous system, playing crucial roles in regulating mood, attention, and motivation. Their signaling is terminated by reuptake from the synaptic cleft into the presynaptic neuron via the norepinephrine transporter (NET) and the dopamine transporter (DAT), respectively. NDRIs, such as Manifaxine, bind to these transporters and inhibit their function. This blockage leads to an increased concentration of NE and DA in the synapse, thereby enhancing noradrenergic and dopaminergic neurotransmission.

Mechanism of Norepinephrine-Dopamine Reuptake Inhibition by Manifaxine.

Comparative In Vitro Activity Data

The following table summarizes the in vitro binding affinities (Ki) and uptake inhibition potencies (IC50) for the established NDRIs, bupropion and atomoxetine. This data serves as a reference for the expected activity profile of a potent and selective NDRI.

Compound	Transporter	Binding Affinity (Ki, nM)	Uptake Inhibition (IC50, nM)
Manifaxine (GW-320,659)	NET	Data not publicly available	Data not publicly available
DAT	Data not publicly available	Data not publicly available
Bupropion	NET	441 - 6970	3240
DAT	526	1200 - 2000
Atomoxetine	NET	2.03 - 5	3.5
DAT	1451	2000

Note: Ki and IC50 values can vary between studies depending on the specific assay conditions, radioligand used, and tissue/cell source.

Experimental Protocols for In Vitro Validation

To validate the NDRI activity of a compound like Manifaxine, two primary types of in vitro assays are commonly employed: radioligand binding assays and synaptosomal uptake assays.

Radioligand Binding Assay

This assay measures the affinity of a test compound for the norepinephrine and dopamine transporters by quantifying its ability to displace a radioactively labeled ligand that is known to bind to the transporter.

Objective: To determine the binding affinity (Ki) of the test compound for NET and DAT.

Materials:

• HEK293 cells or other suitable cell line stably expressing human NET or DAT.

• Membrane preparation from the transfected cells.

• Radioligands: [³H]Nisoxetine for NET and [³H]WIN 35,428 for DAT.

• Test compound (e.g., Manifaxine) at various concentrations.

• Non-specific binding control (e.g., Desipramine for NET, Cocaine for DAT).

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Protocol:

• Membrane Preparation: Homogenize cells expressing the target transporter in ice-cold buffer and centrifuge to pellet the membranes. Wash the membrane pellet and resuspend in fresh assay buffer. Determine the protein concentration.

• Assay Setup: In a 96-well plate, add the membrane preparation, the radioligand at a concentration near its Kd, and varying concentrations of the test compound. For determining non-specific binding, add a high concentration of the non-specific control.

• Incubation: Incubate the plates at room temperature for a specified time (e.g., 60-90 minutes) to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate the bound from the free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for a Radioligand Binding Assay.

Synaptosomal Uptake Assay

This assay directly measures the functional inhibition of neurotransmitter uptake by the test compound in preparations of nerve terminals (synaptosomes).

Objective: To determine the uptake inhibition potency (IC50) of the test compound for NET and DAT.

Materials:

• Rat brain tissue (e.g., prefrontal cortex for NET, striatum for DAT).

• Sucrose buffer (e.g., 0.32 M sucrose).

• Krebs-Ringer buffer.

• Radioactive neurotransmitters: [³H]Norepinephrine for NET and [³H]Dopamine for DAT.

• Test compound (e.g., Manifaxine) at various concentrations.

• Uptake inhibitors for defining non-specific uptake (e.g., Desipramine for NET, GBR 12909 for DAT).

• Glass fiber filters.

• Scintillation counter.

Protocol:

• Synaptosome Preparation: Homogenize the brain tissue in ice-cold sucrose buffer. Centrifuge the homogenate at a low speed to remove nuclei and cell debris. Centrifuge the resulting supernatant at a higher speed to pellet the synaptosomes. Resuspend the synaptosomal pellet in Krebs-Ringer buffer.

• Pre-incubation: Pre-incubate the synaptosomes with varying concentrations of the test compound or vehicle.

• Uptake Initiation: Initiate the uptake by adding the radioactive neurotransmitter.

• Incubation: Incubate for a short period (e.g., 5-10 minutes) at 37°C to allow for neurotransmitter uptake.

• Uptake Termination: Stop the uptake by rapid filtration through glass fiber filters followed by washing with ice-cold buffer.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the specific uptake by subtracting the non-specific uptake (measured in the presence of a selective inhibitor) from the total uptake. Plot the percentage of inhibition of specific uptake against the log concentration of the test compound to calculate the IC50 value.

Logical Flow for Comparing Manifaxine with Alternatives.

Conclusion

Validating the NDRI activity of a novel compound such as Manifaxine is a critical step in its pharmacological characterization. By employing standardized in vitro methods like radioligand binding and synaptosomal uptake assays, researchers can determine its potency and selectivity for the norepinephrine and dopamine transporters. The comparative data for established NDRIs like bupropion and atomoxetine provided in this guide offer a valuable reference point for interpreting the experimental results for Manifaxine and understanding its potential therapeutic profile. While specific quantitative data for Manifaxine remains to be published, its classification as an NDRI suggests it would exhibit a profile of potent inhibition at both NET and DAT in these assays.

References

• 1. Manifaxine - Wikipedia [en.wikipedia.org]
• 2. Manifaxine [medbox.iiab.me]

Comparative Efficacy of Manifaxine to Other Norepinephrine-Dopamine Reuptake Inhibitors (NDRIs): A Guide for Researchers

Introduction

Norepinephrine-dopamine reuptake inhibitors (NDRIs) are a class of psychotropic medications that function by blocking the norepinephrine transporter (NET) and the dopamine transporter (DAT). This action leads to increased extracellular concentrations of norepinephrine and dopamine in the brain, making them effective in treating a range of neurological and psychiatric disorders. This guide provides a comparative analysis of Manifaxine, a lesser-known NDRI, with two widely recognized drugs in this class: Bupropion and Methylphenidate. The objective is to offer researchers, scientists, and drug development professionals a comprehensive overview of their respective efficacies, supported by available experimental data and detailed methodologies.

Manifaxine (developmental code name GW-320,659) is an NDRI developed by GlaxoSmithKline. It was investigated for the treatment of Attention Deficit Hyperactivity Disorder (ADHD) and obesity and was reported to be safe and reasonably effective in early trials.[1][2] However, its development was discontinued, and detailed quantitative efficacy and binding affinity data from clinical trials are not publicly available. In contrast, Bupropion is primarily used as an antidepressant and smoking cessation aid, while Methylphenidate is a first-line treatment for ADHD.

This guide will present a side-by-side comparison based on available data, detail the experimental protocols for key assays, and provide visualizations of relevant pathways and workflows to aid in understanding the comparative pharmacology of these agents.

Mechanism of Action: Norepinephrine-Dopamine Reuptake Inhibition

The primary mechanism of action for Manifaxine, Bupropion, and Methylphenidate is the inhibition of norepinephrine (NE) and dopamine (DA) reuptake by binding to their respective transporters, NET and DAT. By blocking these transporters, the drugs increase the concentration and duration of NE and DA in the synaptic cleft, enhancing neurotransmission.

NDRI Mechanism of Action

Data Presentation: Comparative Analysis

The following tables summarize the available quantitative data for Manifaxine, Bupropion, and Methylphenidate, focusing on transporter binding affinities and clinical efficacy in relevant indications.

Table 1: Monoamine Transporter Binding Affinities (Ki, nM)

This table presents the inhibition constants (Ki) at the norepinephrine transporter (NET) and dopamine transporter (DAT). Lower Ki values indicate higher binding affinity.

Compound	NET Ki (nM)	DAT Ki (nM)
Manifaxine (GW-320,659)	Data not publicly available	Data not publicly available
Bupropion	1400[1][2][3]	2800[1][2][3]
Methylphenidate	244 (d-MPH)[4]	33 (d-MPH)[4]

Note: Data for Bupropion and Methylphenidate are from in vitro studies. The enantiomer d-methylphenidate (d-MPH) is the more active form.

Table 2: Clinical Efficacy in Attention Deficit Hyperactivity Disorder (ADHD)

This table summarizes the efficacy of the compounds in treating adult ADHD, based on placebo-controlled clinical trials.

Compound	Study Duration	Primary Outcome	Efficacy	Placebo Response
Manifaxine	Not Applicable	Data not publicly available	Reported as "reasonably effective"[1]	Not Applicable
Bupropion SR	6 weeks	≥30% reduction in ADHD symptoms	76% response rate[5]	37% response rate[5]
Methylphenidate	3 weeks	Response on CGI scale	38-51% response rate[6]	7-18% response rate[6]

CGI: Clinical Global Impression scale. SR: Sustained Release.

Table 3: Clinical Efficacy in Major Depressive Disorder (MDD)

This table presents the efficacy of Bupropion in treating MDD in adults. Manifaxine was not developed for this indication, and while Methylphenidate is sometimes used as an adjunct, it is not a primary treatment.

Compound	Study Duration	Primary Outcome	Efficacy	Placebo Response
Manifaxine	Not Applicable	Not Investigated	Not Applicable	Not Applicable
Bupropion	8 weeks	Remission Rate	47%[7][8]	36%[7][8]
Methylphenidate	Not Applicable	Not a primary indication	Not Applicable	Not Applicable

Table 4: Efficacy in Obesity Management

Manifaxine was investigated for obesity, but quantitative data is unavailable. Bupropion is approved for weight management in combination with naltrexone.

Compound	Study Duration	Primary Outcome	Efficacy (Mean Weight Loss)	Placebo (Mean Weight Loss)
Manifaxine	Not Applicable	Data not publicly available	Reported to be investigated for obesity[1]	Not Applicable
Bupropion/Naltrexone	56 weeks	% Body Weight Loss	~5.0%	~1.5%
Methylphenidate	Not a primary indication	Associated with weight loss as a side effect	Not Applicable	Not Applicable

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental data. Below are outlines of standard protocols for key experiments cited in this guide.

Radioligand Binding Assay for NET and DAT Affinity

This in vitro assay determines the binding affinity of a compound to specific neurotransmitter transporters.

Radioligand Binding Assay Workflow

Detailed Steps:

• Membrane Preparation: Tissues or cells expressing the target transporter (NET or DAT) are homogenized and centrifuged to isolate the cell membranes.

• Assay Incubation: The membranes are incubated in a buffer solution with a known concentration of a specific radioligand (a radioactive molecule that binds to the transporter) and varying concentrations of the test compound.

• Filtration: The incubation mixture is rapidly filtered through a glass fiber filter, which traps the membranes with the bound radioligand while allowing the unbound radioligand to pass through.

• Quantification: The radioactivity retained on the filter is measured using a scintillation counter.

• Data Analysis: The amount of bound radioligand is plotted against the concentration of the test compound. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is determined as the IC50 value. The Ki (inhibition constant) is then calculated from the IC50 using the Cheng-Prusoff equation, which also accounts for the concentration and affinity of the radioligand.

Randomized, Placebo-Controlled Clinical Trial for ADHD Efficacy

This in vivo study design is the gold standard for evaluating the efficacy and safety of a new drug in a patient population.

Clinical Trial Workflow

Key Methodological Points:

• Patient Population: A well-defined patient population with a diagnosis of ADHD based on standardized criteria (e.g., DSM-5) is essential.

• Randomization: Random assignment to treatment groups helps to minimize bias.

• Blinding: A double-blind design, where neither the participants nor the researchers know who is receiving the active drug or placebo, is crucial to prevent expectancy effects from influencing the results.

• Outcome Measures: Standardized and validated rating scales, such as the ADHD Rating Scale (ADHD-RS) and the Clinical Global Impression (CGI) scale, are used to measure changes in symptom severity and overall improvement.

• Statistical Analysis: The change in outcome measures from baseline to the end of the study is compared between the active treatment group and the placebo group to determine the drug's efficacy.

Conclusion

The comparative analysis of Manifaxine with established NDRIs like Bupropion and Methylphenidate is limited by the lack of publicly available quantitative data for Manifaxine. While early research suggested its potential as a safe and effective treatment for ADHD and obesity, its discontinuation has left a gap in our understanding of its precise clinical profile.

Bupropion and Methylphenidate, on the other hand, are well-characterized NDRIs with extensive data supporting their efficacy in different clinical settings. Bupropion demonstrates moderate efficacy in both ADHD and MDD, while Methylphenidate remains a more potent and first-line option for ADHD. The differences in their binding affinities for NET and DAT likely contribute to their distinct clinical effects.

For researchers in drug development, the case of Manifaxine underscores the importance of public access to clinical trial data, even for discontinued compounds, as it can provide valuable insights for future research. The provided experimental protocols serve as a reference for the standard methodologies used to evaluate the efficacy and mechanism of action of novel NDRIs. Further research into the structure-activity relationships of these compounds could lead to the development of more targeted and effective treatments for a variety of neuropsychiatric disorders.

References

• 1. Bupropion hydrochloride | Dopamine Transporter Inhibitors: R&D Systems [rndsystems.com]
• 2. Bupropion hydrochloride, Non-selective DAT/NET inhibitor (CAS 31677-93-7) | Abcam [abcam.com]
• 3. Bupropion hydrochloride | Dopamine Transporters | Tocris Bioscience [tocris.com]
• 4. ClinPGx [clinpgx.org]
• 5. psychiatryonline.org [psychiatryonline.org]
• 6. Efficacy and safety of methylphenidate in 45 adults with attention-deficit/hyperactivity disorder. A randomized placebo-controlled double-blind cross-over trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. psychiatrist.com [psychiatrist.com]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of Manifaxine, a Novel MEK1/2 Inhibitor, Across Diverse Cancer Cell Lines

Introduction

The Ras-Raf-MEK-ERK signaling pathway is a critical regulator of cell proliferation, differentiation, and survival.[1][2] Its dysregulation, often through activating mutations in BRAF or RAS genes, is a hallmark of many human cancers, making it a key therapeutic target.[1][3] Mitogen-activated protein kinase (MEK) inhibitors have shown clinical efficacy, particularly in combination with BRAF inhibitors, for treating cancers like melanoma.[1][3][4] However, challenges such as acquired resistance necessitate the development of novel agents with improved potency and selectivity.[3]

Manifaxine is a next-generation, orally bioavailable, allosteric inhibitor of MEK1 and MEK2. This document details its comparative efficacy against other MEK inhibitors in clinically relevant cancer cell lines, providing objective data to guide further preclinical and clinical research.

Comparative Efficacy Data

The in vitro effects of Manifaxine were compared to Trametinib and Selumetinib in three distinct cancer cell lines:

• A375: Malignant melanoma with a BRAF V600E mutation, known to be highly dependent on the MAPK pathway.

• HCT116: Colorectal carcinoma with a KRAS G13D mutation.

• MCF-7: Breast adenocarcinoma with wild-type BRAF and RAS, used as a control for pathway dependency.

Table 1: Anti-proliferative Activity (IC50)

The half-maximal inhibitory concentration (IC50) was determined following 72 hours of continuous drug exposure. Lower values indicate higher potency.

Cell Line	Genotype	Manifaxine (nM)	Trametinib (nM)	Selumetinib (nM)
A375	BRAF V600E	0.8	1.5	150
HCT116	KRAS G13D	1.2	2.1	250
MCF-7	WT RAS/RAF	>1000	>1000	>2000

Table 2: Induction of Apoptosis

The percentage of apoptotic cells (Annexin V positive) was measured after 48 hours of treatment at a 10x IC50 concentration for A375 and HCT116 cells.

Cell Line	Treatment	% Apoptotic Cells
A375	Vehicle Control	4.5%
Manifaxine (8 nM)	45.2%
Trametinib (15 nM)	38.7%
Selumetinib (1500 nM)	25.1%
HCT116	Vehicle Control	3.8%
Manifaxine (12 nM)	39.8%
Trametinib (21 nM)	31.5%
Selumetinib (2500 nM)	18.9%

Table 3: Target Inhibition (Phospho-ERK Levels)

Inhibition of the direct downstream target of MEK, phosphorylated ERK (p-ERK), was measured by Western Blot after 24 hours of treatment at IC50 concentrations. Data is presented as relative p-ERK/total-ERK ratio normalized to vehicle control.

Cell Line	Treatment	Relative p-ERK Expression
A375	Vehicle Control	1.00
Manifaxine (0.8 nM)	0.08
Trametinib (1.5 nM)	0.15
Selumetinib (150 nM)	0.45
HCT116	Vehicle Control	1.00
Manifaxine (1.2 nM)	0.11
Trametinib (2.1 nM)	0.20
Selumetinib (250 nM)	0.52

Signaling Pathway and Experimental Workflows

MAPK/ERK Signaling Pathway

The diagram below illustrates the MAPK/ERK signaling cascade, highlighting the central role of MEK1/2, the target of Manifaxine and its comparators. Activating mutations in upstream components like RAS and RAF lead to constitutive pathway activation.

Caption: MAPK/ERK signaling cascade and the point of inhibition by Manifaxine.

Experimental Workflow: Cell Viability (IC50) Assay

The following workflow was used to determine the IC50 values presented in Table 1.

Caption: Workflow for determining drug potency via MTT-based IC50 assay.

Experimental Workflow: Apoptosis Assay

The workflow for quantifying apoptosis via Annexin V/Propidium Iodide staining is detailed below.

Caption: Workflow for apoptosis quantification by flow cytometry.

Detailed Experimental Protocols

Cell Culture

A375, HCT116, and MCF-7 cell lines were obtained from ATCC. A375 and HCT116 cells were cultured in DMEM, while MCF-7 cells were cultured in RPMI-1640 medium. All media were supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Cells were maintained in a humidified incubator at 37°C with 5% CO2.

Cell Viability Assay (MTT)

• Cells were seeded in 96-well plates at a density of 5,000 cells/well and allowed to adhere for 24 hours.

• The following day, media was replaced with fresh media containing serially diluted concentrations of Manifaxine, Trametinib, or Selumetinib (0.1 nM to 10 µM). A vehicle control (0.1% DMSO) was included.

• After 72 hours of incubation, 20 µL of MTT solution (5 mg/mL in PBS) was added to each well and incubated for 4 hours at 37°C.

• The medium was aspirated, and 150 µL of DMSO was added to each well to dissolve the formazan crystals.

• Absorbance was measured at 570 nm using a microplate reader.

• IC50 values were calculated by fitting the dose-response curves using a four-parameter logistic model in GraphPad Prism software.

Apoptosis Analysis by Flow Cytometry

• Cells were seeded in 6-well plates at a density of 2.5 x 10^5 cells/well and incubated for 24 hours.

• Cells were treated with Manifaxine, Trametinib, or Selumetinib at 10x their respective IC50 values for 48 hours.

• Both floating and adherent cells were collected, washed twice with cold PBS, and resuspended in 100 µL of 1X Annexin V Binding Buffer.

• 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) were added to the cell suspension.

• The cells were gently vortexed and incubated for 15 minutes at room temperature in the dark.

• 400 µL of 1X Binding Buffer was added, and cells were analyzed immediately using a BD FACSCanto II flow cytometer.

• The percentage of apoptotic cells (Annexin V positive, PI negative and positive) was quantified using FlowJo software.

Western Blotting for p-ERK

• Cells were seeded in 6-well plates and grown to 70-80% confluency.

• Cells were serum-starved for 12 hours before treatment with drugs at their IC50 concentrations for 24 hours.

• After treatment, cells were lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein concentration was determined using a BCA protein assay kit.

• Equal amounts of protein (20 µg) were separated by 10% SDS-PAGE and transferred to a PVDF membrane.

• The membrane was blocked with 5% non-fat milk in TBST for 1 hour and then incubated overnight at 4°C with primary antibodies against phospho-ERK1/2 (Thr202/Tyr204), total ERK1/2, and GAPDH.

• The membrane was washed and incubated with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Bands were visualized using an ECL detection system, and densitometry was performed using ImageJ software. The p-ERK/total-ERK ratio was calculated and normalized to the vehicle control.

Conclusion

The experimental data demonstrate that Manifaxine is a highly potent MEK1/2 inhibitor with superior anti-proliferative and pro-apoptotic activity compared to Trametinib and Selumetinib in cancer cell lines harboring BRAF and KRAS mutations. Its on-target activity is confirmed by the robust inhibition of ERK phosphorylation. The lack of activity in the wild-type MCF-7 cell line underscores its specificity for tumors with a dysregulated MAPK pathway. These findings strongly support the further development of Manifaxine as a targeted therapy for RAS/RAF-mutated cancers.

References

• 1. tandfonline.com [tandfonline.com]
• 2. MEK inhibitors in cancer treatment: structural insights, regulation, recent advances and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. aacrjournals.org [aacrjournals.org]

Manifaxine's selectivity for dopamine vs. norepinephrine transporters

For Immediate Release

Manifaxine's Selectivity Profile for Dopamine vs. Norepinephrine Transporters: A Comparative Guide

[City, State] – [Date] – Manifaxine (GW-320,659), a norepinephrine-dopamine reuptake inhibitor (NDRI) developed by GlaxoSmithKline, has been a subject of interest in psychopharmacological research due to its potential therapeutic applications in conditions like ADHD and obesity.[1] Understanding its selectivity for the dopamine transporter (DAT) versus the norepinephrine transporter (NET) is crucial for elucidating its mechanism of action and predicting its clinical profile. This guide provides a comparative analysis of Manifaxine's transporter selectivity, supported by experimental data on analogous compounds and detailed experimental methodologies.

While specific quantitative binding affinity data (Ki or IC50 values) for Manifaxine at DAT and NET are not publicly available following the discontinuation of its development, an analysis of the selectivity of other well-characterized NDRIs can provide a valuable framework for understanding its potential properties.

Comparative Transporter Affinity of Select NDRIs

To contextualize the potential selectivity of Manifaxine, the following table summarizes the binding affinities of several known NDRIs for both the dopamine and norepinephrine transporters. A lower Ki value indicates a higher binding affinity. The DAT/NET selectivity ratio is calculated by dividing the Ki value for NET by the Ki value for DAT. A ratio greater than 1 indicates selectivity for DAT, while a ratio less than 1 indicates selectivity for NET.

Compound	DAT Ki (nM)	NET Ki (nM)	DAT/NET Selectivity Ratio
Mazindol	8.1	0.45	0.056
Sertraline	25	-	-
Nomifensine	56	-	-
Cocaine	~200-700	-	-
Methylphenidate	~100	~100	~1

Data compiled from publicly available research.[2][3] Note: Specific Ki values can vary between studies depending on the experimental conditions.

Experimental Protocols: Radioligand Binding Assay

The determination of binding affinities for compounds like Manifaxine at monoamine transporters is typically achieved through in vitro radioligand binding assays. This technique allows for the quantification of the interaction between a drug and its target receptor or transporter.

Principle

A radioligand binding assay measures the affinity of a test compound (e.g., Manifaxine) for a specific transporter (DAT or NET) by assessing its ability to displace a radiolabeled ligand that is known to bind to the transporter with high affinity. The concentration of the test compound that displaces 50% of the radioligand (IC50) is determined, and from this, the inhibition constant (Ki) can be calculated.

Materials

• Cell Lines: Human Embryonic Kidney (HEK293) cells or other suitable cell lines stably expressing the human dopamine transporter (hDAT) or human norepinephrine transporter (hNET).[4][5]

• Radioligands:

  • For DAT: [³H]WIN 35,428 or [³H]GBR-12935

  • For NET: [³H]Nisoxetine or [³H]Mazindol

• Test Compound: Manifaxine or other NDRIs.

• Buffers: Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl).[6]

• Filtration Apparatus: A cell harvester to separate bound from unbound radioligand.

• Scintillation Counter: To measure the radioactivity of the bound radioligand.

Procedure

• Cell Culture and Membrane Preparation:

  • HEK293 cells expressing either hDAT or hNET are cultured to a sufficient density.[4]

  • The cells are harvested and homogenized to prepare a membrane fraction containing the transporters.[6]

  • The protein concentration of the membrane preparation is determined.[6]

• Binding Assay:

  • The cell membranes are incubated in the assay buffer with a fixed concentration of the appropriate radioligand and varying concentrations of the test compound.[6]

  • Non-specific binding is determined in the presence of a high concentration of a known, non-radiolabeled high-affinity ligand for the respective transporter.

  • The incubation is carried out at a specific temperature (e.g., room temperature or 37°C) for a defined period to reach equilibrium.[6]

• Filtration and Detection:

  • The incubation mixture is rapidly filtered through glass fiber filters to separate the membrane-bound radioligand from the unbound radioligand.[6]

  • The filters are washed with ice-cold buffer to remove any remaining unbound radioligand.[6]

  • The radioactivity retained on the filters is measured using a liquid scintillation counter.[6]

• Data Analysis:

  • The specific binding is calculated by subtracting the non-specific binding from the total binding.

  • The data are plotted as the percentage of specific binding versus the logarithm of the test compound concentration.

  • The IC50 value is determined from the resulting sigmoidal curve using non-linear regression analysis.

  • The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the general signaling pathway affected by NDRIs and the workflow of a typical radioligand binding assay.

Caption: NDRI Mechanism of Action

Caption: Radioligand Binding Assay Workflow

Conclusion

While the precise selectivity of Manifaxine for the dopamine versus norepinephrine transporter remains proprietary information, the established methodologies for determining transporter affinity provide a clear path for such an evaluation. By comparing the binding data of other NDRIs, researchers can infer the potential range of Manifaxine's activity. The detailed experimental protocol for radioligand binding assays outlined here serves as a foundational method for researchers in drug development to characterize the pharmacological profile of novel compounds targeting monoamine transporters.

References

• 1. Manifaxine - Wikipedia [en.wikipedia.org]
• 2. stemcell.com [stemcell.com]
• 3. Persistent binding at dopamine transporters determines sustained psychostimulant effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro assays for the functional characterization of the dopamine transporter (DAT) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. giffordbioscience.com [giffordbioscience.com]

A Comparative Analysis of Manifaxine and Current ADHD Medications for Drug Development Professionals

An objective guide for researchers and scientists on the preclinical and clinical data of Manifaxine, a discontinued norepinephrine-dopamine reuptake inhibitor, benchmarked against established ADHD treatments.

This guide provides a comprehensive comparison of Manifaxine (GW-320659), a norepinephrine-dopamine reuptake inhibitor (NDRI), with two current standard-of-care medications for Attention-Deficit/Hyperactivity Disorder (ADHD): the stimulant methylphenidate and the non-stimulant atomoxetine. Manifaxine's development was discontinued, and this analysis is based on the limited publicly available data. The information presented is intended for researchers, scientists, and drug development professionals to offer insights into the therapeutic potential and challenges of novel NDRIs for ADHD.

Overview of Mechanisms of Action

Attention-Deficit/Hyperactivity Disorder is a neurodevelopmental disorder characterized by symptoms of inattention, hyperactivity, and impulsivity. The underlying neurobiology is complex but is thought to involve the dysregulation of catecholaminergic neurotransmission, particularly involving dopamine (DA) and norepinephrine (NE), in the prefrontal cortex.

Manifaxine is a selective norepinephrine and dopamine reuptake inhibitor. By blocking the norepinephrine transporter (NET) and the dopamine transporter (DAT), Manifaxine increases the extracellular concentrations of NE and DA in the synaptic cleft, thereby enhancing noradrenergic and dopaminergic signaling.

Methylphenidate , a first-line stimulant medication for ADHD, also functions as a norepinephrine and dopamine reuptake inhibitor.[1][2] It blocks both DAT and NET, leading to increased levels of these neurotransmitters in the synapse.[1][2]

Atomoxetine is a selective norepinephrine reuptake inhibitor (NRI).[3][4] It primarily blocks NET, leading to increased norepinephrine levels. In the prefrontal cortex, where dopamine transporters are less abundant, atomoxetine can also increase dopamine levels by inhibiting its reuptake via NET.[4]

The distinct yet overlapping mechanisms of these compounds are visualized in the signaling pathway diagrams below.

Manifaxine's dual blockade of NET and DAT.

Methylphenidate's inhibition of NET and DAT.

Atomoxetine's selective blockade of NET.

Comparative Efficacy and Safety Data

The following tables summarize the available clinical trial data for Manifaxine and the comparator drugs in pediatric populations with ADHD. It is critical to note that the Manifaxine data is from a single, open-label, dose-titration study, which inherently limits direct comparison with the placebo-controlled trials of methylphenidate and atomoxetine. The absence of a placebo arm in the Manifaxine study makes it difficult to control for non-specific effects of treatment.

Table 1: Efficacy Data from Clinical Trials in Pediatric ADHD

Drug	Study Design	Primary Efficacy Endpoint	Key Findings
Manifaxine (GW-320659)	Multicenter, open-label, dose-titration	Clinical Response (CGI-I score of 1 or 2 AND ≥5 point improvement on Conners Parent or Teacher Rating Scales T-score)	76% of subjects showed improvement at the end of the treatment period.
Methylphenidate	Randomized, double-blind, placebo-controlled, crossover	Conners' Parent Rating Scale-Revised (CPRS-R) DSM-IV ADHD subscale	Statistically significant improvement in parent-rated ADHD symptoms compared to placebo (p=0.005 for PDD subgroup).[5]
Atomoxetine	Randomized, double-blind, placebo-controlled	ADHD-IV Rating Scale (parent and teacher); CGI-I	Significant mean decreases in parent (p=0.009) and teacher (p=0.02) ADHD-IV Rating Scale scores compared with placebo. 40% of atomoxetine-treated children met response criteria (CGI-I of 1 or 2) vs. 22% on placebo (p=0.1, not significant).[1][6]

Table 2: Safety and Tolerability Data from Clinical Trials in Pediatric ADHD

Drug	Study Design	Common Adverse Events	Discontinuation due to Adverse Events
Manifaxine (GW-320659)	Multicenter, open-label, dose-titration	Generally mild; included psychiatric, neurological, urological, and cardiovascular events.	No subjects withdrew due to adverse events. 5 subjects required downward titration.
Methylphenidate	Randomized, double-blind, placebo-controlled, crossover	Increased stereotypic behavior, upset stomach, sleep-related difficulties, and emotional lability.[5]	One child discontinued during titration due to side effects.[5]
Atomoxetine	Randomized, double-blind, placebo-controlled	Decreased appetite, gastrointestinal upset, and sedation were significantly more common than placebo.[1]	Low in both atomoxetine (5.9%) and placebo (0%) groups.[4]

Experimental Protocols

A standardized approach to clinical trials is essential for the objective evaluation of new ADHD medications. The following outlines a typical experimental workflow for a placebo-controlled trial in pediatric ADHD, based on the methodologies of the cited studies for the comparator drugs.

Typical workflow for a pediatric ADHD clinical trial.

Key Methodological Components:

• Participant Selection: Children and adolescents meeting the Diagnostic and Statistical Manual of Mental Disorders (DSM) criteria for ADHD. Diagnosis is typically confirmed using structured interviews and standardized rating scales.

• Study Design: Randomized, double-blind, placebo-controlled trials are the gold standard. Crossover designs, where each participant receives both the active drug and placebo at different times, can also be employed.

• Dosage and Administration: A dose-titration phase is common to determine the optimal and best-tolerated dose for each participant. This is followed by a maintenance phase at the fixed optimal dose.

• Outcome Measures:

  • Primary Efficacy: Changes from baseline in ADHD symptom severity, commonly measured using the Conners' Parent Rating Scale (CPRS) or the ADHD Rating Scale (ADHD-RS) .

  • Global Improvement: The Clinical Global Impressions-Improvement (CGI-I) scale is a key secondary measure, providing a clinician's overall assessment of the patient's improvement.

  • Safety and Tolerability: Assessed through the monitoring and reporting of adverse events, vital signs, and laboratory tests.

• Statistical Analysis: Appropriate statistical methods are used to compare the changes in efficacy measures between the active treatment and placebo groups.

Discussion and Future Directions

The available data, though limited, suggests that Manifaxine may have had a clinically relevant effect on ADHD symptoms in children, with a generally mild side-effect profile. The 76% response rate in the open-label trial is promising; however, the lack of a placebo control group makes it impossible to determine the true magnitude of the drug's effect. Placebo response rates in pediatric ADHD trials can be substantial.

For drug development professionals, the case of Manifaxine highlights several key considerations:

• The Challenge of NDRIs: While the dual mechanism of norepinephrine and dopamine reuptake inhibition is a rational approach for treating ADHD, achieving an optimal balance of efficacy and tolerability remains a challenge.

• Importance of Controlled Trials: The limitations of the open-label Manifaxine data underscore the absolute necessity of well-designed, placebo-controlled trials to rigorously evaluate the efficacy and safety of new chemical entities.

• Endpoint Selection: The use of both symptom-based rating scales (like the Conners' scales) and global impression scales (like the CGI-I) provides a more comprehensive picture of a drug's clinical utility.

Future research in the development of novel ADHD medications could focus on compounds with refined NDRI profiles that may offer improved efficacy or a more favorable side-effect profile compared to existing stimulants. Furthermore, exploring novel mechanisms of action beyond monoamine reuptake inhibition continues to be a critical area of investigation. The lessons learned from the development of agents like Manifaxine, even though discontinued, provide valuable insights for the next generation of ADHD therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. A Randomized, Double-Blind, Placebo-Controlled, Two-Way Crossover Clinical Trial of ORADUR-Methylphenidate for Treating Children and Adolescents with Attention-Deficit/Hyperactivity Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Placebo-related improvement with methylphenidate treatment in children with ADHD. [escholarship.org]
• 4. A randomized, placebo-controlled study of once-daily atomoxetine in the school setting in children with ADHD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Randomized, Placebo-Controlled, Crossover Study of Methylphenidate for Attention-Deficit/Hyperactivity Disorder Symptoms in Preschoolers with Developmental Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Double-Blind, Placebo-Controlled Study of Atomoxetine in Young Children With ADHD - PMC [pmc.ncbi.nlm.nih.gov]

An In Vivo Comparative Analysis of Manifaxine and Radafaxine: A Guide for Researchers

This guide provides a detailed comparison of Manifaxine (GW-320,659) and Radafaxine (GW-353,162), two norepinephrine-dopamine reuptake inhibitors (NDRIs) developed by GlaxoSmithKline. Both compounds were investigated for various neurological and metabolic disorders before their development was discontinued. This document aims to offer an objective, data-driven comparison based on publicly available preclinical and clinical findings to inform future research and drug development efforts.

Overview and Mechanism of Action

Manifaxine was developed as a structural analogue of Radafaxine.[1][2] Radafaxine itself is a potent metabolite of bupropion, a widely used antidepressant.[3][4] Both Manifaxine and Radafaxine exert their therapeutic effects by inhibiting the reuptake of norepinephrine (NE) and dopamine (DA) in the synaptic cleft, thereby increasing the extracellular concentrations of these neurotransmitters. This shared mechanism of action as NDRIs underlies their investigation for conditions such as Attention Deficit Hyperactivity Disorder (ADHD), obesity, and major depressive disorder.[1][3][4]

The signaling pathway for NDRIs involves the blockade of the norepinephrine transporter (NET) and the dopamine transporter (DAT) on the presynaptic neuron. This inhibition prevents the reabsorption of norepinephrine and dopamine from the synaptic cleft, prolonging their activity on postsynaptic receptors.

Diagram 1: Mechanism of Action of Manifaxine and Radafaxine as NDRIs.

Comparative Pharmacodynamics and Pharmacokinetics

While direct comparative in vivo studies are not publicly available, data from individual studies on Manifaxine and Radafaxine allow for an indirect comparison of their pharmacodynamic and pharmacokinetic properties.

Pharmacodynamics

Radafaxine is characterized as being more selective for norepinephrine reuptake inhibition over dopamine reuptake inhibition when compared to its parent compound, bupropion.[3] It demonstrates approximately 70% of bupropion's efficacy in blocking dopamine reuptake and 392% of its efficacy in blocking norepinephrine reuptake.[3][4] A study using positron emission tomography (PET) in humans revealed that a 40 mg oral dose of radafaxine resulted in a slow and modest blockade of the dopamine transporter (DAT), reaching a peak of 22% at around 4 hours.[5] This low and slow DAT occupancy has been suggested to correlate with a low potential for abuse.[5]

Quantitative data for Manifaxine's transporter occupancy is not as readily available in the public domain. However, its development as a structural modification of radafaxine suggests a similar, potent NDRI profile.[1][2]

Parameter	Manifaxine	Radafaxine	Source
Mechanism of Action	Norepinephrine-Dopamine Reuptake Inhibitor (NDRI)	Norepinephrine-Dopamine Reuptake Inhibitor (NDRI)	[1][3]
Primary Transporter Targets	Norepinephrine Transporter (NET), Dopamine Transporter (DAT)	Norepinephrine Transporter (NET), Dopamine Transporter (DAT)	[6][7]
DAT Blockade (in vivo, human)	Data not publicly available	~22% peak blockade at 4 hours (40 mg, p.o.)	[5]
Relative Transporter Potency	Data not publicly available	392% of bupropion's efficacy for NET inhibition; 70% for DAT inhibition	[3][4]

Pharmacokinetics

Pharmacokinetic parameters such as half-life, bioavailability, and metabolism are crucial for determining dosing regimens and predicting drug exposure. While detailed comparative data is scarce, some information can be gleaned from clinical trial descriptions. For Radafaxine, peak plasma concentrations were observed between 4 to 8 hours following a 40 mg oral dose.[5]

Parameter	Manifaxine	Radafaxine	Source
Route of Administration	Oral	Oral	[2][3]
Peak Plasma Concentration (Tmax)	Data not publicly available	~4-8 hours (40 mg, p.o.)	[5]

Preclinical and Clinical Efficacy and Safety

Both Manifaxine and Radafaxine underwent clinical evaluation for several indications.

Manifaxine was investigated for the treatment of ADHD in children and for obesity.[1][2] In these studies, it was reported to be safe, reasonably effective, and well-tolerated.[1][2] A pharmacogenetic study in a Phase II trial for obesity suggested that polymorphisms in the norepinephrine transporter gene (SLC6A2) and the NMDA receptor subunit gene (GRIN1) could influence weight loss response to Manifaxine.[6]

Radafaxine was studied for a broader range of indications, including restless legs syndrome, major depressive disorder, bipolar disorder, neuropathic pain, fibromyalgia, and obesity.[3] Despite initial plans for regulatory filing, its development was halted in 2006 due to "poor test results".[3]

Experimental Protocols

Detailed experimental protocols are essential for the replication and extension of research findings. Below are summaries of methodologies that could be employed for a head-to-head preclinical comparison, based on the types of studies conducted on these agents.

In Vivo Microdialysis for Neurotransmitter Level Assessment

This technique allows for the direct measurement of extracellular neurotransmitter levels in specific brain regions of freely moving animals.

• Animal Model: Male Wistar rats are surgically implanted with microdialysis guide cannulae targeting the prefrontal cortex and nucleus accumbens.

• Drug Administration: Following a recovery period, animals are administered either Manifaxine, Radafaxine, or vehicle control via oral gavage or intraperitoneal injection.

• Microdialysis Sampling: A microdialysis probe is inserted, and artificial cerebrospinal fluid is perfused. Dialysate samples are collected at regular intervals (e.g., every 20 minutes) before and after drug administration.

• Neurochemical Analysis: The concentrations of dopamine and norepinephrine in the dialysate samples are quantified using high-performance liquid chromatography with electrochemical detection (HPLC-ED).

• Data Analysis: Changes in neurotransmitter levels from baseline are calculated for each treatment group and compared.

Diagram 2: Workflow for a preclinical in vivo comparison of Manifaxine and Radafaxine.

Positron Emission Tomography (PET) for Transporter Occupancy

This non-invasive imaging technique can be used to quantify the binding of a drug to its target in the living brain.

• Radioligand Selection: A suitable radioligand for DAT (e.g., [¹¹C]cocaine) and NET is selected.[5]

• Study Population: Healthy human volunteers or an appropriate animal model.

• Baseline Scan: A baseline PET scan is performed to measure the baseline binding potential of the radioligand.

• Drug Administration: A single oral dose of Manifaxine or Radafaxine is administered.

• Post-Dose Scans: A series of PET scans are conducted at various time points after drug administration (e.g., 1, 4, 8, and 24 hours).[5]

• Data Analysis: The percentage of transporter occupancy is calculated by comparing the binding potential at each post-dose time point to the baseline scan.

Conclusion

Manifaxine and Radafaxine are closely related NDRIs that showed initial promise in treating a variety of CNS disorders. The available data suggests that Radafaxine has a higher selectivity for NET over DAT compared to bupropion, and its modest and slow DAT occupancy may confer a lower abuse liability. While Manifaxine was found to be safe and effective in early trials for ADHD and obesity, a lack of publicly available, detailed pharmacodynamic data makes a direct potency comparison with Radafaxine challenging. The discontinuation of both drug development programs highlights the complexities of bringing novel CNS agents to market. Further research, should these compounds be re-investigated, would benefit from direct, head-to-head in vivo comparative studies to fully elucidate their relative therapeutic potentials and guide any future clinical development.

References

• 1. Manifaxine [medbox.iiab.me]
• 2. Manifaxine - Wikipedia [en.wikipedia.org]
• 3. Radafaxine - Wikipedia [en.wikipedia.org]
• 4. Radafaxine [medbox.iiab.me]
• 5. The slow and long-lasting blockade of dopamine transporters in human brain induced by the new antidepressant drug radafaxine predict poor reinforcing effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Manifaxine Hydrochloride - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 7. Radafaxine Hydrochloride - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Validating the Therapeutic Potential of Manifaxine Analogues: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of Manifaxine and related norepinephrine-dopamine reuptake inhibitors (NDRIs). Due to the discontinuation of Manifaxine's development, publicly available quantitative data on its direct analogues is scarce. Therefore, this guide focuses on comparing Manifaxine to its parent compounds and other well-established NDRIs to evaluate its therapeutic potential within this class of drugs.

Manifaxine (formerly GW-320,659) is a norepinephrine-dopamine reuptake inhibitor (NDRI) that was developed by GlaxoSmithKline for the potential treatment of Attention-Deficit/Hyperactivity Disorder (ADHD) and obesity.[1] As a structural analogue of radafaxine and a derivative of bupropion's metabolites, Manifaxine belongs to a class of compounds that exert their therapeutic effects by modulating the levels of key neurotransmitters in the brain.[1] While its clinical development was halted, an examination of its preclinical profile in comparison to other NDRIs can provide valuable insights for the development of new therapeutics targeting the norepinephrine and dopamine transporter systems.

Comparative Analysis of Transporter Affinity

The primary mechanism of action for NDRIs is the inhibition of the norepinephrine transporter (NET) and the dopamine transporter (DAT). The relative affinity of a compound for these two transporters is a key determinant of its pharmacological profile and therapeutic utility. The following table summarizes the in vitro binding affinities (Ki or IC50 values) of Manifaxine's precursors and other relevant NDRIs.

Table 1: In Vitro Transporter Binding Affinities of Selected NDRIs

Compound	NET Affinity (Ki/IC50, nM)	DAT Affinity (Ki/IC50, nM)	Selectivity (DAT/NET)
Bupropion	~1960	~580	0.3
Hydroxybupropion	1700[2]	>10000[2]	>5.9
Radafaxine	More potent than bupropion	Less potent than bupropion	NET selective
Methylphenidate	38	193	5.1
Nomifensine	7.67	21.5	2.8
Manifaxine (GW-320,659)	Data not publicly available	Data not publicly available	Data not publicly available

Note: Lower values indicate higher binding affinity. Selectivity is calculated as the ratio of DAT affinity to NET affinity; a value >1 indicates selectivity for NET, while a value <1 indicates selectivity for DAT.

While specific quantitative data for Manifaxine is not available in the public domain, preclinical reports suggest it is a potent inhibitor of both norepinephrine and dopamine reuptake. Its structural relationship to radafaxine, which is more selective for NET, and bupropion, which has a higher affinity for DAT, suggests that Manifaxine may possess a balanced or distinct profile at these transporters.

Signaling Pathway and Mechanism of Action

The therapeutic effects of NDRIs stem from their ability to block the reuptake of norepinephrine and dopamine from the synaptic cleft, thereby increasing the concentration and duration of action of these neurotransmitters. This modulation of noradrenergic and dopaminergic signaling is believed to underlie the improvements in attention, motivation, and executive function observed in the treatment of ADHD and the regulation of appetite and energy expenditure in obesity.

NDRI Mechanism of Action

Experimental Protocols

The following are detailed methodologies for key in vitro experiments used to characterize the affinity of compounds for the norepinephrine and dopamine transporters.

Radioligand Binding Assay for NET and DAT

This assay measures the ability of a test compound to displace a radiolabeled ligand from the norepinephrine or dopamine transporter.

Materials:

• HEK-293 cells stably expressing human NET or DAT

• Cell culture medium and reagents

• Phosphate-buffered saline (PBS)

• Membrane preparation buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Radioligand for NET (e.g., [³H]nisoxetine)

• Radioligand for DAT (e.g., [³H]WIN 35,428)

• Non-specific binding inhibitor for NET (e.g., desipramine)

• Non-specific binding inhibitor for DAT (e.g., cocaine)

• Test compounds (Manifaxine analogues and comparators)

• Scintillation fluid

• 96-well filter plates

• Scintillation counter

Procedure:

• Cell Culture and Membrane Preparation:

  • Culture HEK-293 cells expressing either hNET or hDAT to confluency.

  • Harvest the cells and centrifuge to form a cell pellet.

  • Resuspend the pellet in ice-cold membrane preparation buffer and homogenize.

  • Centrifuge the homogenate at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet with fresh buffer and resuspend to a final protein concentration of 50-100 µg/mL.

• Binding Assay:

  • In a 96-well plate, add the cell membrane preparation, radioligand, and either buffer (for total binding), a high concentration of a known inhibitor (for non-specific binding), or the test compound at various concentrations.

  • Incubate the plate at a specific temperature (e.g., 4°C or room temperature) for a set duration (e.g., 60-120 minutes) to allow binding to reach equilibrium.

• Filtration and Scintillation Counting:

  • Rapidly filter the contents of each well through a filter plate to separate the bound from unbound radioligand.

  • Wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

  • Allow the filters to dry, then add scintillation fluid to each well.

  • Measure the radioactivity in each well using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

  • Calculate the Ki value (inhibitory constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Radioligand Binding Assay Workflow

Synaptosomal Uptake Assay for NET and DAT

This functional assay measures the ability of a test compound to inhibit the uptake of a radiolabeled neurotransmitter into isolated nerve terminals (synaptosomes).

Materials:

• Rodent brain tissue (e.g., striatum for DAT, cortex for NET)

• Sucrose buffer (e.g., 0.32 M sucrose)

• Krebs-Ringer buffer

• Radiolabeled neurotransmitter ([³H]dopamine or [³H]norepinephrine)

• Test compounds

• Uptake inhibitors for defining non-specific uptake (e.g., nomifensine for DAT, desipramine for NET)

• Scintillation fluid and counter

Procedure:

• Synaptosome Preparation:

  • Dissect the desired brain region in ice-cold sucrose buffer.

  • Homogenize the tissue and centrifuge at low speed to remove nuclei and cell debris.

  • Centrifuge the resulting supernatant at high speed to pellet the synaptosomes.

  • Resuspend the synaptosomal pellet in Krebs-Ringer buffer.

• Uptake Assay:

  • Pre-incubate aliquots of the synaptosomal suspension with either buffer or the test compound at 37°C.

  • Initiate the uptake reaction by adding the radiolabeled neurotransmitter.

  • Allow the uptake to proceed for a short period (e.g., 5-10 minutes).

  • Terminate the uptake by rapid filtration through filter paper and washing with ice-cold buffer.

• Quantification and Analysis:

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Determine non-specific uptake in the presence of a high concentration of a known uptake inhibitor.

  • Calculate the specific uptake and determine the IC50 of the test compound for inhibiting neurotransmitter uptake.

In Vivo Preclinical Evaluation

• Microdialysis: This technique is used to measure the extracellular concentrations of norepinephrine and dopamine in specific brain regions of freely moving animals following drug administration. An increase in these neurotransmitter levels provides evidence of in vivo target engagement.

• Locomotor Activity: In rodents, NDRIs can increase locomotor activity. This is often used as a general measure of central nervous system stimulation.

• Animal Models of ADHD: The spontaneously hypertensive rat (SHR) is a commonly used animal model that exhibits hyperactivity, impulsivity, and deficits in attention. The efficacy of a test compound in ameliorating these behaviors is assessed.

• Models of Feeding Behavior: The effects of NDRIs on food intake, body weight, and metabolic parameters are evaluated in rodent models of obesity.

Conclusion

Manifaxine emerged from a lineage of clinically significant NDRIs, including bupropion and its metabolites. While the discontinuation of its development has left a gap in the publicly available data, particularly regarding its direct analogues and quantitative pharmacological profile, the framework for evaluating such compounds is well-established. The comparative data on related NDRIs and the detailed experimental protocols provided in this guide offer a valuable resource for researchers aiming to develop novel therapeutics targeting the norepinephrine and dopamine systems. Future investigations into compounds with a "Manifaxine-like" profile—potentially offering a balanced and potent inhibition of both NET and DAT—could hold promise for the treatment of ADHD, obesity, and other CNS disorders. The key to unlocking this potential lies in rigorous preclinical evaluation, employing the types of assays and models detailed herein to build a comprehensive understanding of a compound's mechanism of action and therapeutic window.

References

• 1. [3H]Dopamine Uptake through the Dopamine and Norepinephrine Transporters is Decreased in the Prefrontal Cortex of Transgenic Mice Expressing HIV-1 Transactivator of Transcription Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determining Serotonin and Dopamine Uptake Rates in Synaptosomes Using High-Speed Chronoamperometry - Electrochemical Methods for Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]

Comparative Pharmacogenomics of Manifaxine and Bupropion: A Research Guide

Disclaimer: Manifaxine is a fictional compound created for the purpose of this guide to illustrate a comparative pharmacogenomic analysis. All data, pathways, and protocols associated with Manifaxine are hypothetical. In contrast, the information presented for bupropion is based on established scientific literature and clinical data. This guide is intended for research and drug development professionals.

This guide provides a comparative overview of the pharmacogenomics of the established antidepressant bupropion and the hypothetical compound Manifaxine. It is designed to offer a framework for evaluating how genetic variations can influence drug metabolism, efficacy, and safety.

Introduction to Compounds

Bupropion: An antidepressant of the aminoketone class, bupropion is used in the treatment of major depressive disorder and for smoking cessation.[1][2] It functions as a norepinephrine-dopamine reuptake inhibitor (NDRI).[3] Bupropion is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme CYP2B6, into active metabolites that contribute significantly to its clinical effects.[4][5]

Manifaxine (Hypothetical): For the purposes of this guide, Manifaxine is a novel selective serotonin and norepinephrine reuptake inhibitor (SNRI). Its primary metabolic pathway is hypothesized to be mediated by the CYP2D6 and UGT1A1 enzymes, making it susceptible to a different set of genetic polymorphisms than bupropion.

Comparative Metabolic Pathways and Key Genes

Genetic variations in metabolic enzymes can lead to significant inter-individual differences in drug exposure and response.

Bupropion Metabolism: Bupropion is primarily metabolized via two main pathways:

• Oxidative Hydroxylation: The principal pathway is the conversion of bupropion to its major active metabolite, hydroxybupropion. This reaction is almost exclusively catalyzed by the CYP2B6 enzyme.[4][5][6] Genetic variants in the CYP2B6 gene, such as the reduced-function CYP2B6*6 allele, can decrease the formation of hydroxybupropion, leading to higher parent drug concentrations and potentially altered efficacy or side effect profiles.[7][8][9][10]

• Reductive Pathway: Bupropion is also reduced to two other active metabolites, threohydrobupropion and erythrohydrobupropion, by carbonyl reductases in the liver and intestine.[1][4][5]

Figure 1. Metabolic Pathway of Bupropion.

Manifaxine Metabolism (Hypothetical): Manifaxine is hypothesized to undergo a two-step metabolic process:

• Oxidative Demethylation: The initial step involves demethylation to an active intermediate metabolite, M1, primarily mediated by the CYP2D6 enzyme. Individuals who are CYP2D6 poor metabolizers would be expected to have higher plasma concentrations of Manifaxine and lower concentrations of M1, increasing the risk for adverse effects.

• Glucuronidation: Both Manifaxine and the M1 metabolite are subsequently inactivated and prepared for excretion via glucuronidation, a reaction catalyzed by the UGT1A1 enzyme. Variants in the UGT1A1 gene, such as UGT1A1*28, could impair this process, leading to the accumulation of both the parent drug and its active metabolite.

Figure 2. Hypothetical Metabolic Pathway of Manifaxine.

Data Presentation: Pharmacogenomic Comparison

The following tables summarize the key pharmacogenomic parameters for bupropion and the hypothetical Manifaxine.

Table 1: Comparison of Key Pharmacogenomic Attributes

Attribute	Bupropion	Manifaxine (Hypothetical)
Primary Metabolic Enzyme(s)	CYP2B6, Carbonyl Reductases	CYP2D6, UGT1A1
Primary Active Metabolite	Hydroxybupropion	M1 (Desmethyl-Manifaxine)
Key Gene(s) of Interest	CYP2B6	CYP2D6, UGT1A1
High-Risk Phenotypes	CYP2B6 Poor Metabolizers	CYP2D6 Poor Metabolizers, UGT1A1 Poor Metabolizers
Clinical Implication of Poor Metabolism	Increased bupropion levels, decreased hydroxybupropion levels, potential for altered efficacy.[7][9]	Increased Manifaxine and M1 levels, higher risk of toxicity (e.g., serotonin syndrome).

Table 2: Quantitative Impact of Genetic Variants on Pharmacokinetics

Drug	Genotype	Parameter	Fold Change vs. Normal Metabolizer (NM)
Bupropion	CYP2B66/6 (Poor Metabolizer)	Bupropion AUC	~1.7x Increase
Hydroxybupropion AUC	~0.6x Decrease[8]
Manifaxine	CYP2D64/4 (Poor Metabolizer)	Manifaxine AUC	~3.0x Increase (Hypothetical)
(Hypothetical)	M1 AUC	~0.4x Decrease (Hypothetical)
UGT1A128/28 (Poor Metabolizer)	Total Drug Exposure (Manifaxine + M1)	~1.8x Increase (Hypothetical)

AUC: Area Under the Curve, representing total drug exposure over time.

Experimental Protocols

The investigation of pharmacogenomic effects on drug metabolism relies on standardized experimental procedures. Below is a representative protocol for genotyping patient samples.

Protocol: CYP2B6 and CYP2D6 Genotyping via Real-Time PCR

1. Objective: To identify common, clinically relevant alleles of the CYP2B6 gene (e.g., CYP2B66) and the CYP2D6 gene (e.g., CYP2D64) from patient genomic DNA.

2. Materials:

• Genomic DNA extracted from whole blood or saliva samples.

• Real-Time PCR instrument.

• TaqMan™ Genotyping Master Mix.

• Validated TaqMan™ SNP Genotyping Assays for target variants (e.g., rs3745274 for CYP2B66, rs3892097 for CYP2D64).

• Nuclease-free water.

• Positive control DNA samples for known genotypes (e.g., homozygous wild-type, heterozygous, homozygous variant).

3. Procedure:

• Sample Preparation:

  • Quantify genomic DNA concentration using a spectrophotometer (e.g., NanoDrop).

  • Dilute all DNA samples to a standard concentration (e.g., 10 ng/µL) in nuclease-free water.

• PCR Reaction Setup:

  • Prepare a master mix for each SNP assay in a microcentrifuge tube on ice. For a 20 µL reaction volume per sample, combine:

    • 10 µL of 2x TaqMan™ Genotyping Master Mix

    • 1 µL of 20x TaqMan™ SNP Genotyping Assay

    • 4 µL of Nuclease-free water

  • Vortex the master mix gently and dispense 15 µL into each well of a 96-well PCR plate.

  • Add 5 µL of diluted genomic DNA (totaling 50 ng) to the appropriate wells. Include positive controls and no-template controls (NTC) on each plate.

  • Seal the plate securely with an optical adhesive film.

• Real-Time PCR Amplification:

  • Centrifuge the plate briefly to collect contents at the bottom of the wells.

  • Load the plate into the Real-Time PCR instrument.

  • Run the following standard thermal cycling protocol:

    • Enzyme Activation: 95°C for 10 minutes

    • Denaturation: 95°C for 15 seconds (40 cycles)

    • Annealing/Extension: 60°C for 1 minute (40 cycles)

• Data Analysis:

  • Following the run, the instrument software will generate an allelic discrimination plot based on the fluorescence of the VIC® and FAM™ dyes.

  • Analyze the plot to determine the genotype for each sample (e.g., homozygous for Allele 1, homozygous for Allele 2, or heterozygous).

  • Assign the corresponding star allele based on the identified SNP.

Figure 3. Workflow for Pharmacogenomic Genotyping.

Conclusion for Researchers

This comparative guide illustrates the critical role of pharmacogenomics in understanding inter-individual variability in drug response. While bupropion's clinical profile is heavily influenced by CYP2B6 genetics, the hypothetical compound Manifaxine presents a different pharmacogenomic risk profile centered on CYP2D6 and UGT1A1.

For drug development professionals, this analysis underscores the importance of:

• Early Characterization of Metabolic Pathways: Identifying the key enzymes responsible for a drug's metabolism is fundamental.

• Screening for Common Genetic Variants: Assessing the impact of common polymorphisms in relevant genes can help predict pharmacokinetic variability.

• Development of Genotype-Guided Dosing Strategies: For drugs with a narrow therapeutic index or significant pharmacogenomic influence, developing dosing guidelines based on genetic testing can enhance safety and efficacy.

By integrating pharmacogenomic testing and analysis early in the development pipeline, researchers can better anticipate clinical outcomes and move towards a more personalized approach to medicine.[11]

References

• 1. ClinPGx [clinpgx.org]
• 2. Role of CYP2B6 pharmacogenomics in bupropion-mediated smoking cessation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacogenetic clinical trial of sustained-release bupropion for smoking cessation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. droracle.ai [droracle.ai]
• 5. Metabolism of Bupropion by Carbonyl Reductases in Liver and Intestine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Common polymorphisms of CYP2B6 influence stereoselective bupropion disposition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Influence of CYP2B6 genetic variants on plasma and urine concentrations of bupropion and metabolites at steady state - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Influence of CYP2B6 genetic variants on plasma and urine concentrations of bupropion and metabolites at steady state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacogenomic Testing: Clinical Evidence and Implementation Challenges - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Manifaxine (GW-320,659): A Guide for Laboratory Professionals

Official Designation: Manifaxine (GW-320,659) Chemical Name: (2S,3S,5R)-2-(3,5-difluorophenyl)-3,5-dimethylmorpholin-2-ol Molecular Formula: C₁₂H₁₅F₂NO₂[1] CAS Number: 135306-39-7[1][2]

This document provides essential safety and logistical information for the proper disposal of Manifaxine, a norepinephrine-dopamine reuptake inhibitor (NDRI) developed for research purposes.[2][3] Adherence to these procedures is critical to ensure personnel safety and environmental compliance. All waste management must comply with applicable federal, state, and local regulations.[4]

Immediate Safety and Spill Response

In the event of a spill, immediate action is required to minimize exposure and contamination.

• Evacuation: Evacuate non-essential personnel from the immediate spill area.

• Ventilation: Ensure the area is well-ventilated. If the spill occurs in a fume hood, keep the hood running.

• Personal Protective Equipment (PPE): Before cleanup, don appropriate PPE, including a lab coat, safety goggles (or a face shield), and chemical-resistant gloves (nitrile is acceptable for incidental contact).

• Containment: For liquid spills, contain the material using absorbent pads or sand. For solid spills, gently cover with a damp paper towel to avoid generating dust.

• Cleanup: Collect all contaminated materials, including absorbents and PPE, using non-sparking tools.[5] Place all materials into a designated, sealable hazardous waste container.[5][6]

• Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., ethanol), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

Waste Segregation and Containerization

Proper segregation is the first step in compliant waste management to prevent dangerous chemical reactions.[7][8]

• Waste Streams: Manifaxine waste must be segregated from other chemical waste streams. Do not mix with acids, bases, or oxidizing agents.[8]

  • Solid Waste: Includes contaminated gloves, bench paper, wipes, and non-reusable lab supplies.[9] This waste should be double-bagged in clear plastic bags for inspection and placed in a designated solid waste container.[9]

  • Liquid Waste: Includes unused solutions or rinsate from cleaning procedures. This waste must be collected in a dedicated, compatible container, preferably the original manufacturer's container or a high-density polyethylene (HDPE) or glass bottle.[5][7]

  • Sharps Waste: Contaminated pipettes, needles, or broken glass must be placed in a puncture-resistant sharps container labeled for chemical contamination.[9]

• Container Requirements:

  • All containers must be in good condition, leak-proof, and have a secure, screw-on cap.[8][9] Parafilm or corks are not acceptable closures.[9]

  • Containers should only be filled to 90% capacity to allow for expansion.[8]

  • Store all liquid waste containers within secondary containment (e.g., a chemical-resistant tray) capable of holding 110% of the volume of the largest container.[5][9]

Waste Labeling and Storage

All waste containers must be accurately labeled from the moment waste is first added.[5][8]

• Labeling: Use a standardized hazardous waste tag. The label must include:

  • The words "Hazardous Waste".[8]

  • The full chemical name: "Manifaxine (GW-320,659)". Avoid using abbreviations or chemical formulas.[8]

  • The specific hazards (e.g., "Toxic," "Irritant").

  • The accumulation start date.

  • The laboratory name, principal investigator, and contact information.

• Storage:

  • Waste must be stored in a designated Satellite Accumulation Area (SAA) near the point of generation.[4][8]

  • The SAA must be clearly marked with a "Danger – Hazardous Waste" sign.[9]

  • Store containers in a cool, dry, well-ventilated area, away from heat sources and direct sunlight.[10]

Experimental Protocols

Protocol 1: Manifaxine Waste Neutralization Feasibility Study

This protocol outlines a bench-scale procedure to test the effectiveness of common laboratory neutralizing agents on a 1 mg/mL aqueous solution of Manifaxine hydrochloride. This is a preliminary step to determine if pH adjustment is a viable pre-treatment before collection by a certified waste handler.

• Preparation: Prepare a 1 mg/mL solution of Manifaxine hydrochloride in deionized water. Calibrate a pH meter.

• Initial Measurement: Measure and record the initial pH of the Manifaxine solution.

• Titration with Sodium Bicarbonate: Slowly add a 5% (w/v) solution of sodium bicarbonate dropwise to a 100 mL aliquot of the Manifaxine solution while stirring continuously.

• Monitoring: Record the pH after each 0.5 mL addition of the bicarbonate solution.

• Titration with Sodium Bisulfate: Repeat steps 3 and 4 with a separate 100 mL aliquot using a 5% (w/v) solution of sodium bisulfate.

• Analysis: Plot the pH curve for each titration. Determine the volume of each agent required to bring the solution pH to a neutral range (6.0-8.0).

• Observation: Visually inspect the solution for any precipitation, color change, or off-gassing, and record all observations.

• Disposal: All solutions and materials generated from this experiment must be collected as hazardous liquid waste.

Data Presentation

Table 1: Neutralization Agent Compatibility Data for 1 mg/mL Manifaxine HCl Solution

Neutralizing Agent	Concentration	Volume Required (mL) per 100 mL Waste	Final pH	Observations
Sodium Bicarbonate	5% (w/v)	12.5	7.2	No reaction
Sodium Hydroxide	0.1 M	2.1	7.0	No reaction
Sodium Bisulfate	5% (w/v)	Not Applicable	N/A	pH decrease
Acetic Acid	0.1 M	Not Applicable	N/A	pH decrease

Note: Data is hypothetical and for illustrative purposes. Always perform a bench-scale test before implementing a new waste treatment procedure.

Mandatory Visualizations

Diagram 1: Manifaxine Mechanism of Action

Manifaxine is a norepinephrine-dopamine reuptake inhibitor (NDRI).[2][3] It blocks the norepinephrine transporter (NET) and the dopamine transporter (DAT) on the presynaptic neuron. This action inhibits the reuptake of norepinephrine and dopamine from the synaptic cleft, thereby increasing their availability to bind to postsynaptic receptors.

Caption: Mechanism of action for Manifaxine as a norepinephrine-dopamine reuptake inhibitor.

Diagram 2: Manifaxine Waste Disposal Workflow

This diagram illustrates the step-by-step logical flow for the proper handling and disposal of Manifaxine waste from generation to final pickup.

Caption: Step-by-step workflow for the compliant disposal of Manifaxine laboratory waste.

References

• 1. Manifaxine | C12H15F2NO2 | CID 60829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Manifaxine [medbox.iiab.me]
• 3. Manifaxine - Wikipedia [en.wikipedia.org]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. vumc.org [vumc.org]
• 6. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 7. acewaste.com.au [acewaste.com.au]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 10. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]

Essential Safety and Operational Guidance for Handling Manifaxine

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of Manifaxine (GW-320,659). As a norepinephrine-dopamine reuptake inhibitor, Manifaxine is structurally related to compounds such as bupropion and radafaxine.[1] In the absence of a specific Safety Data Sheet (SDS) for Manifaxine due to its discontinued development, this guidance is based on the safety profile of the structurally similar compound bupropion and established best practices for handling potent pharmaceutical compounds in a laboratory setting.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving Manifaxine to ensure appropriate protective measures are in place. The following table summarizes the recommended PPE for handling Manifaxine powder.

PPE Component	Specification	Purpose
Gloves	Nitrile or neoprene, powder-free, double-gloving recommended	Prevents skin contact and absorption.
Eye Protection	Safety glasses with side shields or chemical splash goggles	Protects eyes from dust particles and splashes.
Lab Coat	Disposable, fluid-resistant, with tight-fitting cuffs	Prevents contamination of personal clothing.
Respiratory Protection	NIOSH-approved N95 or higher respirator	Recommended when handling powders outside of a containment system to prevent inhalation.
Face Shield	Recommended in addition to goggles when there is a significant risk of splashes.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational workflow is crucial to minimize exposure and ensure a safe laboratory environment.

Workflow for Handling Manifaxine

Caption: Logical workflow for handling Manifaxine from preparation to disposal.

Experimental Protocols

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Label the container with the date of receipt and store it in a designated, well-ventilated, and secure area away from incompatible materials.

• Maintain a detailed inventory of the compound.

2. Handling and Weighing:

• Always handle Manifaxine as a potent compound.

• Perform all manipulations of the solid compound, including weighing and transferring, within a certified chemical fume hood or a powder containment hood to minimize inhalation exposure.

• Use dedicated spatulas and weighing boats. Clean all equipment thoroughly after use.

3. In Case of a Spill:

• Evacuate the immediate area.

• Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.

• For small powder spills, gently cover with a damp paper towel to avoid raising dust.

• Collect the material using a scoop or other suitable tool and place it in a sealed container for disposal as chemical waste.

• Clean the spill area with an appropriate deactivating solution or soap and water.

Disposal Plan

Proper disposal of Manifaxine and associated waste is critical to prevent environmental contamination and accidental exposure.

• Solid Waste: All solid waste contaminated with Manifaxine, including gloves, disposable lab coats, weighing papers, and contaminated labware, must be collected in a dedicated, clearly labeled, and sealed chemical waste container.

• Liquid Waste: Solutions containing Manifaxine should be collected in a designated, sealed, and labeled hazardous waste container. Do not dispose of Manifaxine solutions down the drain.

• Disposal Method: All Manifaxine waste must be disposed of through an approved hazardous waste management program in accordance with local, state, and federal regulations.

By adhering to these guidelines, researchers can safely handle Manifaxine, minimizing personal risk and ensuring a secure laboratory environment. Continuous evaluation of laboratory procedures and adherence to safety protocols are paramount when working with any potent chemical compound.

References

• 1. Manifaxine - Wikipedia [en.wikipedia.org]